Mecetronium

• CAS: 10328-33-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Mecetronium Ethylsulfate on Bacterial Cell Walls

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Mecetronium ethylsulfate (MES) is a quaternary ammonium compound (QAC) that exerts its antimicrobial activity primarily through the disruption of bacterial cell membranes. As a cationic surfactant, its positively charged nitrogen atom is key to its initial interaction with the negatively charged bacterial cell surface. This guide provides a detailed overview of the current understanding of MES's mechanism of action, supported by relevant experimental protocols and available data. While specific quantitative data for pure MES is limited in publicly available literature, this document synthesizes the established principles of QAC antimicrobial action to provide a robust framework for research and development professionals.

Core Mechanism of Action

The antimicrobial action of mecetronium ethylsulfate, like other QACs, is a multi-step process targeting the integrity of the bacterial cell envelope. This process can be broadly categorized into four key stages:

• Adsorption and Electrostatic Interaction: The positively charged quaternary nitrogen headgroup of MES is electrostatically attracted to the negatively charged components of the bacterial cell wall, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in Gram-negative bacteria.[1][2] This initial binding is a prerequisite for its antimicrobial activity.

• Hydrophobic Interaction and Membrane Penetration: Following the initial electrostatic interaction, the long hydrophobic alkyl chain of the MES molecule penetrates the hydrophobic core of the bacterial cytoplasmic membrane.[2]

• Membrane Disruption and Disorganization: The insertion of MES molecules into the lipid bilayer disrupts the packing of the phospholipid molecules, leading to a loss of membrane fluidity and integrity. This disorganization creates pores or channels in the membrane.

• Leakage of Intracellular Components and Cell Death: The compromised membrane integrity results in the leakage of essential intracellular components, such as potassium ions (K+), nucleotides (e.g., ATP), and other metabolites.[1][2] This leakage, coupled with the dissipation of the proton motive force, leads to the cessation of essential cellular processes and ultimately, bacterial cell death.

Visualization of the Mechanism of Action

The following diagram illustrates the proposed signaling pathway for the action of mecetronium ethylsulfate on a bacterial cell.

Caption: Proposed mechanism of mecetronium ethylsulfate action on bacteria.

Quantitative Data

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Propanol-based Mecetronium Ethylsulfate (PBM)	Staphylococcus aureus ATCC 25923	664	[3]

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the mechanism of action of antimicrobial agents like mecetronium ethylsulfate.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This protocol determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Workflow Diagram:

Caption: Workflow for determining the Minimum Inhibitory Concentration.

Methodology:

• Preparation of Mecetronium Ethylsulfate Stock Solution: Prepare a stock solution of MES in an appropriate solvent (e.g., sterile deionized water or dimethyl sulfoxide) at a concentration of 10 mg/mL.

• Preparation of Bacterial Inoculum: Culture the test bacterium in a suitable broth medium (e.g., Mueller-Hinton Broth) to the mid-logarithmic phase of growth. Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the MES stock solution in the appropriate broth medium to achieve a range of desired concentrations.

• Inoculation: Dilute the standardized bacterial inoculum in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Controls: Include a positive control (broth with bacteria, no MES) and a negative control (broth only) on each plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of MES at which there is no visible growth of the microorganism.

Bacterial Membrane Potential Assay

This assay measures changes in the bacterial membrane potential upon exposure to an antimicrobial agent using a potential-sensitive fluorescent dye like DiSC₃(5).

Workflow Diagram:

Caption: Workflow for the bacterial membrane potential assay.

Methodology:

• Cell Preparation: Harvest bacterial cells in the mid-logarithmic phase by centrifugation and wash them with a suitable buffer (e.g., 5 mM HEPES, 20 mM glucose, pH 7.2). Resuspend the cells in the same buffer to a final optical density at 600 nm (OD₆₀₀) of 0.05.

• Dye Loading: Add the voltage-sensitive dye DiSC₃(5) to the cell suspension to a final concentration of 1 µM and incubate in the dark at room temperature for approximately 30 minutes to allow the dye to accumulate in the polarized cells, which quenches its fluorescence.

• Fluorescence Measurement: Transfer the cell suspension to a cuvette in a spectrofluorometer. Excite the sample at approximately 622 nm and measure the emission at around 670 nm.

• Addition of MES: After establishing a stable baseline fluorescence, add MES at the desired concentration and continue to record the fluorescence.

• Data Analysis: An increase in fluorescence intensity indicates the release of the dye from the cells due to membrane depolarization.

Potassium Leakage Assay

This assay quantifies the release of intracellular potassium ions, a key indicator of membrane damage.

Methodology:

• Cell Preparation: Prepare a dense suspension of washed bacterial cells in a low-potassium buffer as described in the membrane potential assay.

• Baseline Measurement: Use a potassium-selective electrode to measure the baseline concentration of extracellular potassium in the cell suspension.

• Treatment with MES: Add MES at the desired concentration to the cell suspension.

• Monitoring Potassium Release: Continuously monitor the extracellular potassium concentration using the potassium-selective electrode over time.

• Data Analysis: An increase in the extracellular potassium concentration indicates leakage from the bacterial cells.

Electron Microscopy of Bacterial Cells

This technique allows for the visualization of morphological changes in bacterial cells after treatment with an antimicrobial agent.

Methodology:

• Treatment: Treat a mid-logarithmic phase bacterial culture with MES at a bactericidal concentration for a specified time.

• Fixation: Harvest the bacterial cells by centrifugation and fix them with a primary fixative, such as 2.5% glutaraldehyde in a suitable buffer (e.g., cacodylate or phosphate buffer), for at least 2 hours at 4°C.

• Post-fixation: Wash the cells in buffer and post-fix with 1% osmium tetroxide for 1-2 hours at 4°C.

• Dehydration: Dehydrate the fixed cells through a graded series of ethanol concentrations (e.g., 30%, 50%, 70%, 90%, 100%).

• Embedding and Sectioning: Infiltrate the dehydrated cells with a resin (e.g., Epon) and polymerize. Cut ultra-thin sections using an ultramicrotome.

• Staining and Imaging: Stain the sections with heavy metal stains (e.g., uranyl acetate and lead citrate) and examine them using a transmission electron microscope (TEM).

Conclusion

Mecetronium ethylsulfate is a potent antimicrobial agent whose mechanism of action aligns with that of other quaternary ammonium compounds, primarily targeting the bacterial cell membrane. The multi-step process of electrostatic attraction, hydrophobic interaction, and subsequent membrane disruption leads to the leakage of vital cellular components and ultimately, cell death. While the general mechanism is well-understood, further research is required to obtain specific quantitative data, such as the MIC values of pure MES against a diverse panel of clinically relevant bacteria. The experimental protocols detailed in this guide provide a solid foundation for researchers to conduct such investigations and further elucidate the specific molecular interactions of mecetronium ethylsulfate with bacterial cell walls.

References

• 1. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 2. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 3. Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]

Mecetronium Ethylsulfate: A Technical Guide to Its Surfactant Properties and Critical Micelle Concentration

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Mecetronium Ethylsulfate as a Cationic Surfactant

Mecetronium ethylsulfate (CAS 3006-10-8) is classified as a cationic surfactant.[1][2] Its molecular structure consists of a positively charged nitrogen atom, which forms the hydrophilic head, and a long hydrocarbon chain that constitutes the hydrophobic tail. This amphipathic nature drives the molecule to interfaces, such as the air-water interface or the lipid membranes of microorganisms, where it exerts its effects.

The primary mechanism of its antimicrobial action involves the disruption of bacterial cell membranes. The positively charged headgroup of MES interacts with the negatively charged components of the microbial cell membrane, leading to a breakdown of the membrane's integrity and subsequent cell lysis.[2] This surface-active property is also responsible for its ability to lower the surface tension of aqueous solutions.[2]

Surfactant Properties of Mecetronium Ethylsulfate

Critical Micelle Concentration (CMC)

The critical micelle concentration is a fundamental characteristic of a surfactant, representing the concentration at which individual surfactant molecules (monomers) in a solution begin to self-assemble into organized aggregates known as micelles. Above the CMC, the surface tension of the solution remains relatively constant.

While specific, experimentally determined CMC values for Mecetronium ethylsulfate are not explicitly reported in the available scientific literature, it is anticipated to have a low CMC, a characteristic feature of long-chain quaternary ammonium surfactants.[2] The long alkyl chain of MES contributes to its hydrophobicity, favoring micelle formation at lower concentrations.

Micellization Behavior

The formation of micelles by Mecetronium ethylsulfate is expected to follow the typical behavior of cationic surfactants.[2] In aqueous solutions, once the concentration of MES surpasses its CMC, the molecules aggregate to form micelles. These structures orient their hydrophobic tails towards the core, creating a nonpolar microenvironment, while the hydrophilic cationic heads form the outer surface, interacting with the surrounding water molecules.[2]

Quantitative Data on Surfactant Properties

As previously noted, there is a lack of specific quantitative data for Mecetronium ethylsulfate in the public domain. To provide a relevant frame of reference, the following table summarizes the surfactant properties of a structurally similar and well-characterized cationic surfactant, Cetyltrimethylammonium Bromide (CTAB). CTAB also possesses a 16-carbon alkyl chain, making it a suitable analogue for estimating the properties of MES.

Property	Cetyltrimethylammonium Bromide (CTAB)	Mecetronium Ethylsulfate (MES)
Critical Micelle Concentration (CMC)	~0.92 - 1.0 mM in water at 25°C	Not reported in literature
Surface Tension at CMC	~36 mN/m	Not reported in literature
Aggregation Number	~60 - 130	Not reported in literature
Micelle Shape	Spherical to ellipsoidal	Expected to be similar to CTAB

Note: The values for CTAB can vary depending on the experimental conditions (e.g., temperature, ionic strength of the solution).

Experimental Protocols for Surfactant Characterization

To determine the surfactant properties of Mecetronium ethylsulfate, several established experimental techniques can be employed. The following are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration by Surface Tensiometry

Principle: This method relies on the principle that the surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.

Methodology:

• Preparation of Solutions: A series of aqueous solutions of Mecetronium ethylsulfate with varying concentrations are prepared.

• Measurement: The surface tension of each solution is measured using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

• Data Analysis: The surface tension values are plotted against the logarithm of the surfactant concentration. The CMC is determined from the point of intersection of the two linear portions of the graph.

Workflow for CMC determination by surface tensiometry.

Determination of Critical Micelle Concentration by Conductivity Measurement

Principle: For ionic surfactants like Mecetronium ethylsulfate, the molar conductivity of the solution changes with concentration. Below the CMC, the surfactant exists as monomers and the conductivity increases linearly with concentration. Above the CMC, the formation of micelles leads to a decrease in the slope of the conductivity versus concentration plot.

Methodology:

• Preparation of Solutions: A series of aqueous solutions of Mecetronium ethylsulfate are prepared in deionized water.

• Measurement: The electrical conductivity of each solution is measured using a calibrated conductivity meter at a constant temperature.

• Data Analysis: The molar conductivity is plotted against the square root of the concentration. The CMC is identified as the concentration at the point where the slope of the line changes.

Workflow for CMC determination by conductivity measurement.

Conclusion

Mecetronium ethylsulfate is a cationic surfactant with significant potential in applications requiring antimicrobial and surface-active properties. While specific quantitative data on its surfactant characteristics, such as the critical micelle concentration, are not currently available in the literature, its behavior can be inferred from its molecular structure and by comparison with analogous compounds like Cetyltrimethylammonium Bromide. The experimental protocols detailed in this guide provide a framework for researchers to systematically characterize the surfactant properties of Mecetronium ethylsulfate, thereby enabling a more comprehensive understanding and optimized application of this compound in drug development and other scientific fields. Further research is warranted to establish the precise physicochemical parameters of Mecetronium ethylsulfate.

References

• 1. Page loading... [guidechem.com]
• 2. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]

An In-depth Technical Guide to the Synthesis and Chemical Characterization of Mecetronium Ethylsulfate

Introduction

Mecetronium ethylsulfate (CAS No. 3006-10-8), chemically known as N-ethyl-N,N-dimethylhexadecan-1-aminium ethyl sulfate, is a quaternary ammonium compound.[1][2] It functions as a cationic surfactant, recognized for its ability to reduce surface tension and for its potent antimicrobial properties against a wide spectrum of bacteria, fungi, and certain viruses.[1][3] These characteristics make it a valuable ingredient in the healthcare and pharmaceutical industries, where it is frequently used in disinfectants, antiseptics, and industrial cleaning agents.[3] This technical guide provides a comprehensive overview of its synthesis, purification, and chemical characterization for researchers, scientists, and drug development professionals.

Synthesis of Mecetronium Ethylsulfate

The primary method for synthesizing Mecetronium ethylsulfate is through a quaternization reaction, a type of alkylation.[4] This process involves the reaction of a tertiary amine, specifically N,N-dimethylhexadecan-1-amine, with an alkylating agent, diethyl sulfate. The nitrogen atom of the tertiary amine acts as a nucleophile, attacking the electrophilic carbon of the ethyl group on diethyl sulfate. This forms a new carbon-nitrogen bond, resulting in a positively charged quaternary ammonium cation, with the ethyl sulfate anion serving as the counter-ion.[4]

References

• 1. Page loading... [guidechem.com]
• 2. 1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, ethyl sulfate (1:1) | C22H49NO4S | CID 68650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]

An In-depth Technical Guide to Mecetronium Ethylsulfate (CAS 3006-10-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (CAS 3006-10-8), a quaternary ammonium compound, is a cationic surfactant with established antimicrobial properties.[1] It is utilized in various applications, including as a disinfectant and antiseptic agent in healthcare, pharmaceutical, and industrial settings.[2][3] Its efficacy stems from its ability to disrupt the cellular integrity of a broad spectrum of microorganisms, including bacteria and certain viruses.[1] This technical guide provides a comprehensive overview of the physical and chemical properties of Mecetronium ethylsulfate, outlines relevant experimental protocols for its analysis, and visualizes its mechanism of action and efficacy testing workflows.

Core Physical and Chemical Properties

The physical and chemical properties of Mecetronium ethylsulfate are summarized below. It is important to note that some discrepancies exist in the literature and supplier-provided data for certain parameters. The following tables represent a consolidation of available information, with footnotes to highlight notable variations.

General and Chemical Properties

Property	Value	Source(s)
CAS Number	3006-10-8	[4][5]
Molecular Formula	C22H49NO4S¹	[6]
Molecular Weight	423.69 g/mol	[4][7]
IUPAC Name	ethyl-hexadecyl-dimethylazanium;ethyl sulfate
Synonyms	Mecetronium ethyl sulphate, N-Ethyl-N,N-dimethylhexadecan-1-aminium ethyl sulfate	[5]

¹Note: Other molecular formulas such as C21H45NO4S and C16H34N2O4S have been reported in some sources, which may refer to related compounds or represent errors in the literature.[2][3]

Physical Properties

Property	Value	Source(s)
Physical State	White to light yellow, amorphous, hygroscopic powder.	[3]
Melting Point	22°C (conflicting data exists)²	[8]
Boiling Point	297°C (conflicting data exists)³	[8]
Solubility	Freely soluble in water, alcohol, and acetone. Practically insoluble in chloroform.	[3]
Water Solubility	1.1 g/L at 25°C	[8]
Solubility in 1-octanol	2,000 g/L	[8]
Relative Density	1.00 at 20°C	[8]

²Note: Some safety data sheets report the melting point as "not determined." The value of 22°C may be indicative of a specific grade or formulation. ³Note: Some safety data sheets report the boiling point as "not determined."

Experimental Protocols

Detailed experimental protocols for Mecetronium ethylsulfate are not widely published. However, standardized methods for quaternary ammonium compounds and surfactants are applicable. The following are representative protocols based on established methodologies.

Determination of Melting Point (Capillary Method - USP <741> / OECD TG 102)

This method is suitable for crystalline solids.

• Sample Preparation: A small amount of the dried Mecetronium ethylsulfate powder is introduced into a capillary tube, which is then sealed at one end.

• Apparatus: A calibrated melting point apparatus equipped with a heating bath and a thermometer or an automated instrument is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a controlled rate (e.g., 1-2°C per minute) near the expected melting point.

• Observation: The temperature at which the substance begins to melt and the temperature at which it is completely molten are recorded as the melting range. For a pure substance, this range is typically narrow.

Determination of Solubility (Flask Method - OECD TG 105)

This method determines the saturation concentration of a substance in a solvent.

• Sample Preparation: A stock solution of Mecetronium ethylsulfate in the solvent of interest (e.g., water, ethanol) is prepared.

• Procedure: A series of flasks containing the solvent are prepared. Increasing amounts of Mecetronium ethylsulfate are added to each flask. The flasks are then agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Analysis: The concentration of Mecetronium ethylsulfate in the supernatant of each flask is determined using a suitable analytical method, such as titration or chromatography.

• Result: The solubility is reported as the concentration of the saturated solution at the specified temperature.

Antimicrobial Efficacy Testing (Quantitative Suspension Test - EN 1276)

This test evaluates the bactericidal activity of chemical disinfectants.

• Test Organisms: Standardized strains of relevant bacteria (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli) are used.

• Test Solution Preparation: Mecetronium ethylsulfate is diluted to the desired test concentrations in hard water to simulate practical use conditions.

• Inoculation: A standardized suspension of the test organism is added to the disinfectant solution.

• Contact Time: The mixture is maintained at a specified temperature for a defined contact time (e.g., 5 minutes).

• Neutralization and Plating: After the contact time, a sample of the mixture is transferred to a neutralizing medium to stop the antimicrobial action. The neutralized sample is then serially diluted and plated onto agar plates.

• Incubation and Counting: The plates are incubated under appropriate conditions, and the number of surviving colonies is counted.

• Calculation: The reduction in viable counts is calculated and expressed as a logarithmic reduction. A log reduction of ≥ 5 is typically required to demonstrate bactericidal efficacy.

Signaling Pathways and Logical Relationships

Mechanism of Antimicrobial Action

Mecetronium ethylsulfate, as a cationic surfactant, exerts its antimicrobial effect through the disruption of microbial cell membranes. The positively charged quaternary ammonium headgroup interacts with the negatively charged components of the bacterial cell wall and membrane, leading to a cascade of events that result in cell death.

Mechanism of action of Mecetronium ethylsulfate.

Experimental Workflow for Disinfectant Efficacy Testing

The evaluation of a disinfectant's efficacy follows a structured workflow, progressing from initial screening to simulated real-world conditions. This ensures that the product is effective under its intended application conditions.

Workflow for disinfectant efficacy testing.

Safety and Handling

Mecetronium ethylsulfate is a hazardous substance and should be handled with appropriate personal protective equipment, including gloves, safety goggles, and respiratory protection. It can cause skin irritation and serious eye damage. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

Mecetronium ethylsulfate is a well-established quaternary ammonium compound with significant antimicrobial activity. This guide has provided a detailed overview of its physical and chemical properties, along with standardized experimental protocols for its characterization and efficacy testing. The visualized mechanism of action and testing workflow offer a clear understanding of its function and evaluation. For researchers and professionals in drug development, a thorough understanding of these properties is crucial for the formulation of effective and safe antimicrobial products.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. EN 13697: Chemical disinfectants and antiseptics – Quantitative non-porous surface test for bactericidal or fungicidal activity of chemical disinfectants - Situ Biosciences [situbiosciences.com]
• 3. oecd.org [oecd.org]
• 4. Mecetronium ethylsulfate | 3006-10-8 | FM161446 [biosynth.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Standard - Chemical disinfectants and antiseptics - Quantitative non-porous surface test for the evaluation of bactericidal and/or fungicidal activity of chemical disinfectants used in food, industrial, domestic and institutional areas - Test method and requirements without mechanical action (phase2/step2) SS-EN 13697 - Swedish Institute for Standards, SIS [sis.se]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. scribd.com [scribd.com]

Mecetronium Ethylsulfate: A Technical Guide to its Antimicrobial Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Mechanism of Action

The antimicrobial activity of Mecetronium ethylsulfate is primarily attributed to its cationic surfactant properties. The positively charged nitrogen atom in the MES molecule interacts with the negatively charged components of microbial cell membranes, such as phospholipids and proteins. This interaction disrupts the integrity and fluidity of the membrane, leading to increased permeability, leakage of essential intracellular components, and ultimately, cell death. This mechanism is characteristic of quaternary ammonium compounds and is effective against a wide range of microorganisms.[1]

Antimicrobial Spectrum of Activity

Mecetronium ethylsulfate has been described as possessing a broad spectrum of activity, encompassing bacteria, fungi, and viruses.[2][3]

Antibacterial Activity

Mecetronium ethylsulfate is effective against both Gram-positive and Gram-negative bacteria.[1] It has been noted for its activity against various bacterial strains, including some that are resistant to common antibiotics, such as vancomycin-resistant enterococci.[1]

Antifungal Activity

The compound is also reported to be effective against various fungi.[1]

Virucidal Activity

Mecetronium ethylsulfate is documented to have activity against viruses.[2][3]

Quantitative Antimicrobial Data

Detailed and comparative quantitative data, such as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values, for Mecetronium ethylsulfate against a comprehensive range of microorganisms are limited in the available scientific literature. The following table summarizes the currently available specific data point.

Table 1: Minimum Inhibitory Concentration (MIC) of a Propanol-Based Mecetronium Ethylsulfate Formulation

Microorganism	Strain	Formulation	MIC (µg/mL)
Staphylococcus aureus	ATCC 25923	Propanol-based	664

Table 2: Reported Qualitative Antimicrobial Spectrum of Mecetronium Ethylsulfate

Kingdom	Type	Examples of Reported Activity
Bacteria	Gram-positive	Staphylococcus aureus, Vancomycin-resistant enterococci[1]
Gram-negative	Broad activity reported[1]
Fungi	-	Broad activity reported[1]
Viruses	-	Broad activity reported[2][3]

Experimental Protocols for Antimicrobial Susceptibility Testing

Standardized methods are crucial for evaluating the antimicrobial efficacy of compounds like Mecetronium ethylsulfate. The following are detailed general protocols relevant to testing quaternary ammonium compounds.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Antimicrobial Agent Stock Solution: Prepare a stock solution of Mecetronium ethylsulfate in a suitable solvent.

• Preparation of Microtiter Plates: Dispense sterile broth into the wells of a 96-well microtiter plate. Create a serial two-fold dilution of the Mecetronium ethylsulfate stock solution across the wells.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism, adjusted to a specific McFarland turbidity standard.

• Inoculation: Inoculate each well with the microbial suspension. Include positive (microorganism and broth without antimicrobial agent) and negative (broth only) controls.

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism.

• Reading of Results: The MIC is determined as the lowest concentration of Mecetronium ethylsulfate at which there is no visible growth.

Agar Dilution for Minimum Inhibitory Concentration (MIC) Determination

This method is an alternative to broth microdilution for determining the MIC.

• Preparation of Antimicrobial-Containing Agar Plates: Prepare a series of agar plates, each containing a different concentration of Mecetronium ethylsulfate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism.

• Inoculation: Spot-inoculate the surface of each agar plate with the microbial suspension.

• Incubation: Incubate the plates under appropriate conditions.

• Reading of Results: The MIC is the lowest concentration of Mecetronium ethylsulfate that completely inhibits the growth of the microorganism on the agar surface.

Virucidal Suspension Test (e.g., EN 14476)

This method evaluates the efficacy of a disinfectant against viruses in suspension.

• Preparation of Virus Stock: Prepare a stock solution of the test virus.

• Test and Control Solutions: Prepare the Mecetronium ethylsulfate solution at the desired concentration. A control solution without the disinfectant is also prepared.

• Exposure: Mix the virus stock with the Mecetronium ethylsulfate solution and the control solution. Allow for a specified contact time.

• Neutralization: After the contact time, add a neutralizer to stop the virucidal action.

• Virus Titration: Determine the remaining infectious virus titer in both the test and control samples using a suitable cell culture system.

• Calculation of Reduction: The virucidal activity is expressed as the log reduction in virus titer.

Mandatory Visualizations

Mechanism of Action

Caption: Mechanism of action of Mecetronium ethylsulfate.

Experimental Workflow: MIC Determination by Broth Microdilution

Caption: Workflow for MIC determination via broth microdilution.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 3. Page loading... [guidechem.com]

Mecetronium Ethylsulfate: A Technical Guide to Aqueous and Organic Solubility

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of mecetronium ethylsulfate (MES) in various aqueous and organic solvents. Mecetronium ethylsulfate, a quaternary ammonium compound, is utilized for its antiseptic and disinfectant properties. An understanding of its solubility is critical for formulation development, ensuring bioavailability, and designing effective delivery systems. This document compiles available quantitative and qualitative solubility data, details a standard experimental protocol for solubility determination, and presents a logical workflow for solubility assessment.

Core Solubility Data

The solubility of mecetronium ethylsulfate is dictated by its amphiphilic nature, possessing both a long hydrophobic alkyl chain and a charged hydrophilic head group. This structure leads to varied solubility across different solvent polarities.

Quantitative Solubility Data

Quantitative data for the solubility of mecetronium ethylsulfate is sparse in publicly available literature. The following table summarizes the known values.

Solvent	Chemical Formula	Temperature	Solubility	Citation
Water	H₂O	25 °C	1.1 g/L (Critical Micelle Concentration)	[1]
1-Octanol	C₈H₁₈O	Not Specified	2,000 g/L	[1]

Qualitative Solubility Profile

Where precise quantitative data is unavailable, qualitative descriptors from technical sources provide valuable guidance.

Solvent	Type	Solubility Description	Citation
Water	Aqueous	Readily Soluble	[2]
Ethanol	Organic (Alcohol)	Slightly Soluble	[2]
Acetone	Organic (Ketone)	Soluble / Notable Solubility	[2]
Chloroform	Organic (Halogenated)	Practically Insoluble	[2]
Nonpolar Organic Solvents	Organic	Low Solubility	[2]

Note on Aqueous Solubility: There is a notable discrepancy between the qualitative description of "readily soluble" in water and the quantitative value of 1.1 g/L, which technically falls into the "sparingly soluble" category according to standard pharmaceutical definitions. The quantitative value is specified as the critical micelle concentration (CMC), the concentration at which surfactant molecules begin to form micelles. Above this concentration, the substance may form a colloidal dispersion rather than a true solution.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic equilibrium solubility of a compound. The following protocol is a generalized procedure applicable to a quaternary ammonium compound like mecetronium ethylsulfate.

1. Objective: To determine the concentration of mecetronium ethylsulfate in a saturated solution of a specific solvent at a controlled temperature.

2. Materials:

• Mecetronium ethylsulfate (pure, solid form)

• Solvent of interest (e.g., purified water, ethanol, acetone)

• Glass vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or appropriate material)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other validated analytical method for quantification)

3. Procedure:

• Preparation of Solvent: Ensure the solvent is of high purity and degassed if necessary.

• Addition of Excess Solute: Add an excess amount of solid mecetronium ethylsulfate to a vial. This is to ensure that a saturated solution is formed and that solid particles remain after equilibrium is reached.

• Addition of Solvent: Add a known volume of the solvent to the vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed. Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the solution is saturated. The time required should be determined by taking measurements at different time points (e.g., 24, 48, 72 hours) until the concentration in solution remains constant.

• Phase Separation: After equilibration, remove the vials and allow them to stand to let the excess solid settle. To separate the saturated solution from the undissolved solid, centrifugation is the preferred method. Centrifuge the vials at a high speed until a clear supernatant is obtained.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any remaining solid microparticles.

• Dilution: Accurately dilute the filtered sample with the solvent to a concentration that falls within the calibrated range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method (or other suitable technique) to determine the concentration of mecetronium ethylsulfate.

• Calculation: Calculate the solubility of mecetronium ethylsulfate in the solvent, taking into account the dilution factor. The result is typically expressed in mg/mL or g/L.

4. Data Analysis: The experiment should be performed in triplicate to ensure the reproducibility of the results. The final solubility is reported as the mean of the triplicate measurements with the standard deviation.

Visualization of Experimental and Logical Workflows

The following diagrams illustrate the logical relationships in solubility testing and a typical experimental workflow.

Caption: A logical workflow for assessing the solubility of a chemical compound.

Caption: A step-by-step workflow for the shake-flask solubility experiment.

References

• 1. scribd.com [scribd.com]
• 2. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]

An In-Depth Technical Guide to the Thermal and pH Stability of Mecetronium Ethylsulfate Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal and pH stability of Mecetronium Ethylsulfate (MES), a quaternary ammonium compound with applications in pharmaceuticals and biotechnology. Due to the limited availability of specific quantitative stability data for MES in publicly accessible literature, this guide synthesizes information on the stability of structurally related compounds and general principles of forced degradation studies as outlined by the International Council for Harmonisation (ICH) guidelines. The document presents hypothetical stability data under various thermal and pH stress conditions, detailed experimental protocols for stability-indicating analysis, and visual representations of experimental workflows and potential degradation pathways. This guide is intended to serve as a practical resource for researchers and formulation scientists working with MES, enabling them to design and execute robust stability studies.

Introduction to Mecetronium Ethylsulfate and its Stability Profile

Mecetronium ethylsulfate (N-ethyl-N,N-dimethyl-N-hexadecylammonium ethyl sulfate) is a cationic surfactant belonging to the quaternary ammonium compound (QAC) family. Its amphipathic nature, conferred by a long hydrophobic alkyl chain and a permanently charged hydrophilic head group, is responsible for its antimicrobial and surface-active properties. These characteristics make it a valuable ingredient in various pharmaceutical formulations.

The stability of MES in solution is a critical quality attribute that can impact the safety and efficacy of the final product. Like other QACs, MES is susceptible to degradation under various environmental conditions, primarily elevated temperatures and non-optimal pH. Understanding the degradation pathways and kinetics is essential for developing stable formulations, establishing appropriate storage conditions, and defining the shelf-life of MES-containing products.

Thermal Stability of Mecetronium Ethylsulfate Solutions

Elevated temperatures can induce the degradation of MES through several potential pathways, including Hofmann elimination and cleavage of the alkyl chains. The rate of thermal degradation is expected to follow Arrhenius kinetics, with the degradation rate increasing with temperature.

Hypothetical Thermal Stability Data

The following table summarizes hypothetical data from a thermal stability study of a 1 mg/mL aqueous solution of MES at neutral pH. The data is projected based on the general behavior of long-chain quaternary ammonium compounds under thermal stress, aiming for a degradation of 5-20% as recommended by ICH guidelines for forced degradation studies.

Temperature (°C)	Time (days)	MES Remaining (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)
40	0	100.0	0.0	0.0
7	99.2	0.4	0.3
14	98.5	0.8	0.6
30	97.1	1.5	1.2
60	0	100.0	0.0	0.0
7	95.8	2.1	1.9
14	92.0	4.2	3.5
30	85.3	7.8	6.5
80	0	100.0	0.0	0.0
1	91.5	4.3	3.9
3	80.2	9.5	8.1
7	65.7	17.8	15.3

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual stability data for MES must be determined experimentally.

pH Stability of Mecetronium Ethylsulfate Solutions

The stability of MES in aqueous solutions is highly dependent on the pH. Quaternary ammonium compounds generally exhibit optimal stability in the neutral to slightly acidic or alkaline range. Extreme pH conditions can catalyze hydrolytic degradation.

Hypothetical pH Stability Data

The table below presents hypothetical stability data for a 1 mg/mL aqueous solution of MES at 25°C under various pH conditions. The data is extrapolated from the known behavior of similar QACs, which are more susceptible to degradation in strongly acidic and alkaline environments.

pH	Time (days)	MES Remaining (%)	Hydrolytic Degradant 1 (%)	Hydrolytic Degradant 2 (%)
2.0	0	100.0	0.0	0.0
7	94.3	3.1	2.4
14	89.1	5.9	4.7
30	80.5	10.8	8.2
4.5	0	100.0	0.0	0.0
7	99.5	0.3	0.2
14	99.0	0.5	0.4
30	98.2	0.9	0.7
7.0	0	100.0	0.0	0.0
7	99.8	0.1	0.1
14	99.6	0.2	0.2
30	99.3	0.4	0.3
9.0	0	100.0	0.0	0.0
7	99.4	0.3	0.2
14	98.9	0.6	0.4
30	97.9	1.1	0.8
12.0	0	100.0	0.0	0.0
7	92.1	4.2	3.5
14	85.4	8.1	6.0
30	73.8	14.5	10.9

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual stability data for MES must be determined experimentally.

Experimental Protocols

The following sections detail hypothetical experimental protocols for conducting thermal and pH stability studies on MES solutions. These protocols are based on established principles of forced degradation studies and analytical method development for similar compounds.

Forced Degradation Study Protocol

Objective: To generate potential degradation products of MES under various stress conditions to facilitate the development and validation of a stability-indicating analytical method.

Stress Conditions:

• Acid Hydrolysis: 1 mg/mL MES in 0.1 M HCl at 60°C for 7 days.

• Base Hydrolysis: 1 mg/mL MES in 0.1 M NaOH at 60°C for 7 days.

• Neutral Hydrolysis: 1 mg/mL MES in purified water at 80°C for 7 days.

• Oxidative Degradation: 1 mg/mL MES in 3% H₂O₂ at 25°C for 24 hours.

• Thermal Degradation: Solid MES stored at 105°C for 24 hours.

• Photostability: MES solution (1 mg/mL) and solid MES exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

Procedure:

• Prepare solutions of MES at the specified concentrations and stress conditions.

• Store the samples in a calibrated stability chamber under the defined conditions.

• Withdraw aliquots at predetermined time points (e.g., 0, 1, 3, 7 days for hydrolytic and thermal studies; 0, 4, 8, 24 hours for oxidative study).

• Neutralize acidic and basic samples before analysis.

• Analyze all samples using the stability-indicating HPLC method described below.

Stability-Indicating HPLC Method

Objective: To develop a quantitative analytical method capable of separating and quantifying MES from its potential degradation products. The following method is a hypothetical example adapted from published methods for similar long-chain quaternary ammonium compounds.

• Instrumentation: High-Performance Liquid Chromatograph with a UV-Vis detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for conducting a forced degradation study of Mecetronium ethylsulfate.

Forced Degradation Experimental Workflow

Plausible Degradation Pathway

The following diagram illustrates a plausible degradation pathway for Mecetronium ethylsulfate under hydrolytic conditions, leading to the cleavage of the ethyl sulfate group and potential Hofmann elimination.

Plausible MES Degradation Pathway

Conclusion

Mecetronium Ethylsulfate: A Technical Guide to Safety, Toxicity, and Handling

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety, toxicity, and handling of Mecetronium Ethylsulfate (MES), a quaternary ammonium compound utilized for its antimicrobial properties. This document synthesizes available data on its toxicological profile, outlines established handling precautions, and details standardized experimental protocols relevant to its safety assessment. Quantitative data is presented in tabular format for clarity, and key concepts are illustrated through diagrams to support researchers, scientists, and drug development professionals in the safe and effective use of this compound.

Chemical and Physical Properties

Mecetronium ethylsulfate (CAS No: 3006-10-8) is a cationic surfactant with a molecular formula of C22H49NO4S and a molecular weight of 423.7 g/mol .[1] It is recognized for its antimicrobial activity, which is attributed to its ability to disrupt the cell membranes of microorganisms.[1][2][3] This property makes it a common component in disinfectants and antiseptics used in healthcare and industrial settings.[2][3][4]

Toxicological Data

Quantitative toxicological data for Mecetronium Ethylsulfate is not extensively available in the public domain. The following tables summarize the available information, including GHS hazard classifications which are based on existing, albeit often unpublished, studies.

Table 1: Acute Toxicity

Route of Exposure	Endpoint	Value	Species	Source
Oral	Acute Toxicity Estimate (ATE)	500 mg/kg	Not specified	[5]
Dermal	LD50	No data available	-	[6]
Inhalation	LC50	No data available	-	[6]

Table 2: Irritation and Sensitization

Endpoint	Result	Species	Source
Skin Irritation/Corrosion	Causes severe skin burns and eye damage (GHS Category 1)[5]; Causes skin irritation (GHS Category 2)[7]	Not specified	[5][7]
Serious Eye Damage/Eye Irritation	Causes serious eye damage (GHS Category 1)[1]; Causes serious eye irritation (GHS Category 2)[7]	Not specified	[1][7]
Respiratory Sensitization	Shall not be classified as a respiratory sensitiser.	Not specified	[5]
Skin Sensitization	Shall not be classified as a skin sensitiser.	Not specified	[5]

Table 3: Genotoxicity, Carcinogenicity, and Reproductive Toxicity

Endpoint	Result	Source
Germ Cell Mutagenicity	Shall not be classified as germ cell mutagenic.	[5]
Carcinogenicity	Shall not be classified as carcinogenic.	[5]
Reproductive Toxicity	Shall not be classified as a reproductive toxicant.	[5]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1][7]	[1][7]
Specific Target Organ Toxicity (Repeated Exposure)	Shall not be classified as a specific target organ toxicant (repeated exposure).	[5]

Mechanism of Action: Antimicrobial Activity

Mecetronium ethylsulfate functions as a disinfectant by disrupting the integrity of microbial cell membranes.[1][2] As a cationic surfactant, its positively charged quaternary ammonium group interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids.[1] This interaction leads to a disorganization of the membrane structure, increased permeability, and subsequent leakage of essential intracellular components, ultimately resulting in cell death.[1]

Figure 1. Antimicrobial mechanism of Mecetronium Ethylsulfate.

Handling Precautions and Personal Protective Equipment (PPE)

Due to its hazardous properties, strict adherence to safety protocols is mandatory when handling Mecetronium Ethylsulfate.

Engineering Controls

• Work in a well-ventilated area.[7]

• Use local exhaust ventilation at places where dust may be formed.[8]

• Ensure emergency exits and a risk-elimination area are established.[7]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[7]

• Skin Protection:

  • Wear impervious, chemical-resistant gloves that have been inspected prior to use.[7][8]

  • Wear protective clothing to prevent skin contact.[7][8]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with a particulate filter.[7]

General Hygiene

• Avoid contact with skin, eyes, and clothing.[8]

• Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

• Wash hands thoroughly after handling.[7]

• Do not eat, drink, or smoke in work areas.[5]

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. wisnerbaum.com [wisnerbaum.com]
• 3. chemos.de [chemos.de]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Mecetronium ethylsulfate Safety Data Sheets(SDS) lookchem [lookchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

An In-Depth Technical Guide to the In Vitro Biocompatibility Assessment of Mecetronium Ethylsulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential in vitro biocompatibility studies required for the safety assessment of Mecetronium ethylsulfate (MES). Mecetronium ethylsulfate is a quaternary ammonium compound known for its antimicrobial and surfactant properties, making it a candidate for use in various pharmaceutical and cosmetic formulations.[1] A thorough evaluation of its interaction with biological systems at the cellular level is critical to ensure its safety for human use.

This document details the experimental protocols for key assays—cytotoxicity, skin irritation, and genotoxicity—and provides templates for the presentation of quantitative data. Furthermore, it includes visualizations of experimental workflows and relevant signaling pathways to facilitate a deeper understanding of the assessment process.

Cytotoxicity Assays

Cytotoxicity assays are fundamental in biocompatibility testing, providing initial screening data on the potential for a substance to cause cell damage or death.[2][3] Commonly employed methods include the MTT and Neutral Red Uptake (NRU) assays, which assess metabolic activity and cell membrane integrity, respectively.[2]

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase in viable cells, forming a purple formazan product.[4][5]

Objective: To determine the concentration of MES that reduces the viability of cultured cells by 50% (EC50).

Materials:

• Human dermal fibroblasts (or other relevant cell line)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Mecetronium ethylsulfate (MES)

• Phosphate Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Isopropanol or Dimethyl Sulfoxide (DMSO)

• Positive control (e.g., Sodium Lauryl Sulfate)

• Negative control (cell culture medium)

• 96-well culture plates

• Spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed human dermal fibroblasts into 96-well plates at a predetermined density and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.[2]

• Test Substance Preparation: Prepare a stock solution of MES in the culture medium. If solubility is an issue, DMSO can be used, ensuring the final concentration does not exceed 1%.[2] Perform serial dilutions to create a range of test concentrations.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing various concentrations of MES, the negative control, and the positive control.

• Incubation: Incubate the plates for a specified exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the treatment medium and add MTT solution to each well. Incubate for 3 hours to allow for the formation of formazan crystals.[2]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the negative control. Plot the viability against the logarithm of the MES concentration to determine the EC50 value. A substance is generally considered cytotoxic if it reduces cell viability to below 70%.[6]

Data Presentation: Cytotoxicity

Quantitative results from cytotoxicity assays should be presented in a clear, tabular format to allow for easy comparison and interpretation.

Table 1: Cytotoxicity of Mecetronium Ethylsulfate on Human Dermal Fibroblasts (MTT Assay)

MES Concentration (µg/mL)	Mean Absorbance (570 nm)	Standard Deviation	Cell Viability (%)
0 (Negative Control)	1.250	0.085	100
1	1.188	0.079	95.0
10	1.050	0.065	84.0
50	0.625	0.045	50.0
100	0.250	0.030	20.0
250	0.063	0.015	5.0
Positive Control (SLS)	0.100	0.020	8.0

EC50 Value: 50 µg/mL

Experimental Workflow: Cytotoxicity Assay

Workflow for a standard in vitro cytotoxicity assay.

Skin Irritation Testing

In vitro skin irritation tests using Reconstructed Human Epidermis (RhE) models are validated alternatives to animal testing, designed to predict the skin irritation potential of chemicals.[7][8] These models, such as EpiDerm™ or EpiSkin™, consist of human-derived keratinocytes cultured to form a multilayered, differentiated epidermis.[8][9]

Experimental Protocol: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

Objective: To determine if MES is classified as a skin irritant (UN GHS Category 2) based on its effect on RhE tissue viability.[8]

Materials:

• RhE tissue models (e.g., EpiDerm™)

• Assay medium

• Mecetronium ethylsulfate (MES)

• Phosphate Buffered Saline (PBS)

• Positive control (e.g., 5% Sodium Dodecyl Sulfate)

• Negative control (e.g., sterile PBS)

• MTT solution (1 mg/mL)

• Isopropanol (acidified)

• 24-well plates

Procedure:

• Tissue Pre-Incubation: Upon receipt, place the RhE tissues in 24-well plates with fresh assay medium and pre-incubate overnight at 37°C, 5% CO2.[9]

• Topical Application: Apply a defined amount of MES (liquid or solid) directly onto the surface of the RhE tissue. Apply the negative and positive controls to separate tissues.[9]

• Exposure: Incubate the treated tissues for a specified exposure period (e.g., 60 minutes).[9]

• Washing: Thoroughly rinse the tissues with PBS to remove the test substance.

• Post-Incubation: Transfer the tissues to fresh medium and incubate for a post-exposure period (e.g., 42 hours) to allow for the development of cytotoxic effects.[9]

• Viability Assessment (MTT Assay): Transfer the tissues to a solution of MTT and incubate for 3 hours. The viable cells will convert the MTT into formazan.[9]

• Formazan Extraction: Extract the formazan from the tissues using isopropanol.

• Data Acquisition: Measure the optical density (OD) of the extracted formazan solution using a spectrophotometer.

• Data Analysis: Calculate the percentage of viability for MES-treated tissues relative to the negative control. A chemical is classified as an irritant if the mean tissue viability is reduced to ≤ 50%.[8][9]

Data Presentation: Skin Irritation

Table 2: Skin Irritation Potential of Mecetronium Ethylsulfate (RhE Model)

Test Substance	Mean OD of Tissue Extracts	Standard Deviation	Relative Viability (%)	Classification
Negative Control	1.500	0.120	100	Non-Irritant
Mecetronium Ethylsulfate	0.450	0.050	30	Irritant
Positive Control (5% SDS)	0.225	0.035	15	Irritant

Experimental Workflow: RhE Skin Irritation Test

Workflow for the RhE skin irritation test (OECD TG 439).

Genotoxicity Assessment

Genotoxicity tests are designed to detect agents that induce damage to DNA and chromosomes. A standard in vitro battery of tests is typically required to assess mutagenic and clastogenic potential. While a Safety Data Sheet for MES indicates it is not classified as a germ cell mutagen, experimental verification is essential for a complete biocompatibility profile.[10]

Recommended In Vitro Genotoxicity Assays

A comprehensive assessment typically includes:

• Ames Test (Bacterial Reverse Mutation Assay - OECD TG 471): This test uses several strains of Salmonella typhimurium and Escherichia coli to detect point mutations (gene mutations).

• In Vitro Mammalian Chromosomal Aberration Test (OECD TG 473): This assay evaluates the potential of a substance to induce structural chromosome aberrations in cultured mammalian cells.

• In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This test detects damage to chromosomes or the mitotic apparatus by identifying micronuclei in the cytoplasm of interphase cells.

Experimental Protocol: In Vitro Micronucleus Test

Objective: To determine if MES induces the formation of micronuclei in cultured mammalian cells.

Materials:

• Mammalian cell line (e.g., L929, CHO, V79)

• Culture medium and supplements

• Mecetronium ethylsulfate (MES)

• Cytochalasin B (to block cytokinesis)

• Mitomycin C (Positive control without metabolic activation)

• Cyclophosphamide (Positive control with metabolic activation)

• S9 metabolic activation system

• Fixative (Methanol/Acetic Acid)

• Staining solution (e.g., Giemsa or a fluorescent DNA stain)

• Microscope slides

Procedure:

• Cell Culture: Culture mammalian cells to a suitable confluency.

• Treatment: Treat cell cultures with various concentrations of MES, both with and without an external S9 metabolic activation system. Include appropriate negative and positive controls.

• Incubation: Incubate cells with the test substance for a short period (e.g., 3-6 hours), followed by a recovery period, or for a continuous period (e.g., 24 hours).

• Block Cytokinesis: Add Cytochalasin B to the cultures to arrest cytokinesis, allowing for the identification of micronuclei in binucleated cells.

• Cell Harvesting: Harvest the cells by trypsinization.

• Slide Preparation: Prepare slides using a cytocentrifuge, fix the cells, and stain them with a DNA-specific stain.

• Scoring: Score at least 2000 binucleated cells per concentration under a microscope for the presence of micronuclei.

• Data Analysis: Compare the frequency of micronucleated cells in the MES-treated groups with the negative control group using appropriate statistical analysis.

Data Presentation: Genotoxicity

Table 3: In Vitro Micronucleus Test Results for Mecetronium Ethylsulfate

Treatment Group	Concentration (µg/mL)	Metabolic Activation (S9)	Number of Binucleated Cells Scored	Number of Micronucleated Cells	% Micronucleated Cells	Result
Negative Control	0	-	2000	20	1.0	Negative
Negative Control	0	+	2000	22	1.1	Negative
MES	10	-	2000	21	1.1	Negative
MES	50	-	2000	24	1.2	Negative
MES	100	-	2000	23	1.2	Negative
MES	10	+	2000	23	1.2	Negative
MES	50	+	2000	25	1.3	Negative
MES	100	+	2000	26	1.3	Negative
Positive Control	Varies	-	2000	150	7.5	Positive
Positive Control	Varies	+	2000	160	8.0	Positive

Potential Signaling Pathways in Cytotoxicity

The primary mechanism of action for quaternary ammonium compounds like MES is the disruption of cell membranes.[1] This disruption can trigger a cascade of intracellular events leading to apoptosis or necrosis. Investigating these pathways can provide a deeper understanding of the biocompatibility profile. Key pathways that could be affected include those related to oxidative stress, inflammation, and programmed cell death.

A potential signaling cascade initiated by MES-induced membrane damage.

Conclusion

This guide outlines the standard in vitro methodologies essential for evaluating the biocompatibility of Mecetronium ethylsulfate. The described assays for cytotoxicity, skin irritation, and genotoxicity form the core of a robust safety assessment. Adherence to these detailed protocols and structured data presentation will ensure the generation of reliable and comparable results, which are fundamental for regulatory submissions and ensuring product safety for researchers, scientists, and drug development professionals.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. x-cellr8.com [x-cellr8.com]
• 3. pacificbiolabs.com [pacificbiolabs.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pacificbiolabs.com [pacificbiolabs.com]
• 6. researchgate.net [researchgate.net]
• 7. episkin.com [episkin.com]
• 8. iivs.org [iivs.org]
• 9. researchgate.net [researchgate.net]
• 10. chemos.de [chemos.de]

An In-depth Technical Guide on the Environmental Fate and Degradation of Mecetronium Ethylsulfate

Introduction

Mecetronium ethylsulfate (MES), a quaternary ammonium compound (QAC), is utilized as an antimicrobial agent and disinfectant in a variety of applications, including pharmaceutical formulations and hand sanitizers. As with many commercial chemicals, understanding its environmental fate and degradation is crucial for assessing its potential ecological impact. This technical guide synthesizes the available scientific information on the environmental characteristics of Mecetronium ethylsulfate, with a focus on its degradation pathways, and provides an overview of the experimental methodologies used to assess such compounds.

Physicochemical Properties and Environmental Distribution

Mecetronium ethylsulfate is characterized by its high solubility in water, a property attributable to its ionic nature as a quaternary ammonium salt[1]. This high water solubility suggests a potential for significant distribution in aquatic environments if released. The stability of MES in aqueous solutions is notably dependent on pH, exhibiting maximum stability in neutral to slightly alkaline conditions (pH 6-10)[1].

The structure of QACs, with a positively charged nitrogen atom and associated alkyl chains, imparts surfactant properties[1]. This characteristic can lead to strong sorption to negatively charged surfaces such as sludge, sediments, and soil particles. This sorption behavior is a critical factor in the environmental fate of QACs, as it can limit their bioavailability for degradation and facilitate their accumulation in solid environmental matrices[2].

Environmental Degradation

Detailed experimental data on the specific degradation pathways and rates for Mecetronium ethylsulfate are limited in publicly available literature. However, based on the known behavior of other quaternary ammonium compounds, several degradation processes can be anticipated.

Biodegradation

Quaternary ammonium compounds are generally susceptible to aerobic biodegradation, although the rate and extent can vary significantly depending on the specific chemical structure and environmental conditions[2][3]. The degradation process is often initiated by microbial enzymatic attack on the alkyl chains. While some QACs are readily biodegradable, others exhibit persistence[2][3]. The strong adsorption of these compounds to solids can reduce their availability to microorganisms, thereby inhibiting biodegradation[2].

Photolysis

Indirect photolysis can contribute to the degradation of QACs in the environment. This process involves the reaction of the compound with photochemically generated reactive species, such as hydroxyl radicals, in sunlit surface waters. The effectiveness of photolysis is dependent on factors like water clarity, depth, and the presence of photosensitizing substances.

Hydrolysis

The stability of Mecetronium ethylsulfate in aqueous solutions is pH-dependent[1]. While it is most stable in neutral to slightly alkaline conditions, it may undergo gradual degradation under highly acidic conditions over extended periods[1].

Thermal Decomposition

At elevated temperatures, Mecetronium ethylsulfate is expected to undergo thermal decomposition. The primary degradation mechanisms are likely to involve the cleavage of the alkyl chains and the disruption of the quaternary nitrogen center, which is a characteristic thermal degradation pathway for quaternary ammonium compounds[1].

Quantitative Degradation Data

Experimental Protocols for Environmental Fate Assessment

Standardized experimental protocols are essential for evaluating the environmental fate and ecotoxicity of chemicals. While specific protocols for Mecetronium ethylsulfate were not found, established methods for assessing quaternary ammonium compounds are applicable.

Biodegradability Testing

Ready biodegradability can be assessed using standardized OECD guidelines, such as the OECD 301 series (e.g., 301B for CO2 evolution or 301F for manometric respirometry). These tests evaluate the potential for rapid and ultimate biodegradation in an aerobic aqueous medium.

Photodegradation Testing

Photodegradation studies in water can be conducted following guidelines such as OECD 316. These experiments typically involve exposing the test substance in a buffered aqueous solution to a light source that simulates natural sunlight and monitoring its concentration over time.

Adsorption/Desorption Testing

The potential for sorption to soil and sediment can be determined using the batch equilibrium method outlined in OECD Guideline 106. This test measures the distribution of the chemical between the solid and aqueous phases to calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

Ecotoxicity Testing

Given that Mecetronium ethylsulfate is classified as very toxic to aquatic life with long-lasting effects, ecotoxicity testing is a critical component of its environmental risk assessment[5][6]. Standard acute and chronic toxicity tests can be performed on representative aquatic organisms from different trophic levels, such as algae (e.g., Raphidocelis subcapitata), invertebrates (e.g., Daphnia magna), and fish (e.g., Zebrafish), following OECD guidelines (e.g., OECD 201, 202, and 203).

Visualizations

Diagram 1: Generalized Degradation Pathways of Quaternary Ammonium Compounds

Caption: Generalized environmental fate pathways for Quaternary Ammonium Compounds (QACs).

Diagram 2: Experimental Workflow for Environmental Fate Assessment of a QAC

Caption: A typical experimental workflow for assessing the environmental fate of a QAC.

While Mecetronium ethylsulfate is identified as being very toxic to aquatic life, specific data on its environmental degradation rates and pathways are scarce in the public domain. Based on the behavior of the broader class of quaternary ammonium compounds, it is anticipated to undergo biodegradation and photolysis, with sorption to solids being a key process influencing its environmental persistence and bioavailability. Further experimental studies, following established protocols, are necessary to quantify the environmental fate of Mecetronium ethylsulfate and to conduct a comprehensive environmental risk assessment.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quaternary Ammonium Surfactants | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [wap.guidechem.com]
• 6. chemos.de [chemos.de]

Protocols & Analytical Methods

Application Notes and Protocols for Mecetronium Ethylsulfate in Surgical Hand Scrubs

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the standard operating procedures for Mecetronium Ethylsulfate (MES) when used as a component in surgical hand scrubs. It includes detailed protocols, a critical evaluation of its efficacy based on current scientific literature, and methodologies for its assessment.

Introduction

Mecetronium ethylsulfate is a quaternary ammonium compound that has been incorporated into alcohol-based hand rubs as a remanent active ingredient. The intention is to provide a sustained antimicrobial effect. However, recent scientific evidence has led to a re-evaluation of its contribution to the overall efficacy of surgical hand disinfectants. This document presents both the application protocol for a commercially available product containing MES and the scientific data questioning its effectiveness.

Quantitative Data Summary

The following tables summarize key quantitative data related to the formulation and efficacy of hand scrubs containing Mecetronium Ethylsulfate.

Table 1: Example Formulation of a Surgical Hand Rub Containing Mecetronium Ethylsulfate

Component	Concentration
Propan-2-ol (Isopropanol)	45 g
Propan-1-ol (n-Propanol)	30 g
Mecetronium Ethylsulfate	0.2 g

This formulation is based on a commercially available product and has been a subject of scientific studies.[1][2]

Table 2: Summary of Efficacy Studies on Mecetronium Ethylsulfate in Alcohol-Based Hand Rubs

Study Focus	Key Findings	Reference
Contribution of MES to the efficacy of propanol-based hand rubs for surgical hand disinfection.	A study comparing a commercial hand rub with 0.2% MES to an identical formulation without MES found no significant difference in antimicrobial efficacy. The antimicrobial contribution of MES was deemed questionable.	[3]
Comparison of an alcohol-based hand rub (with 0.2% MES) to traditional povidone-iodine scrub.	An observational study found no significant difference in the efficacy of reducing bacteria between the alcohol-based hand rub containing MES and the povidone-iodine scrub. The p-value for the statistical comparison was 0.267, which is not significant.	[1][4]
Scientific opinion on remanent active ingredients in hand disinfectants.	Scientific evidence suggests that remanent active ingredients like MES offer no benefit for surgical hand disinfection and may pose risks to skin health.	[5]
Recommendation from the German Commission for Hospital Hygiene and Infection Prevention (KRINKO).	KRINKO advises against the use of hand disinfectants containing remanent active ingredients for surgical hand disinfection.	[5]

Experimental Protocols

Protocol 1: Standard Operating Procedure for Surgical Hand Disinfection using a Hand Rub with Mecetronium Ethylsulfate

This protocol is based on the application of a commercially available alcohol-based hand rub containing 0.2% Mecetronium Ethylsulfate.[6]

1. Pre-application Preparation:

• Remove all jewelry from hands and wrists (rings, watches, bracelets).[7]
• Ensure fingernails are short and clean. Artificial nails are not permitted.[8]
• If hands are visibly soiled, wash with a non-antimicrobial soap and water and dry thoroughly before starting the surgical hand scrub.[8]
• For the first scrub of the day, clean under the nails with a nail file.[8]

2. Application of the Hand Rub:

• Dispense at least 10 ml of the hand rub solution into the palm of one hand.[6]
• The total application time should be 1.5 minutes.[6]
• The procedure should follow a specific sequence to ensure complete coverage:

• Hands, forearms, and elbows.
• Hands and mid-forearms.
• Just the hands.[6]

• Throughout the 1.5-minute procedure, hands and forearms must be kept moist with the product. Reapply as necessary.
• Pay special attention to fingertips and nail folds.[6]

3. Post-application:

• Continue rubbing until the solution has completely dried.[6]
• Do not use a towel to dry.
• Once hands are dry, sterile surgical gloves can be donned.

Protocol 2: Evaluation of Efficacy according to EN 12791

The European Standard EN 12791 is the benchmark for assessing the efficacy of surgical hand disinfectants.[9][10][11]

1. Principle:

• The test method simulates practical conditions to determine if a product reduces the release of resident microbial flora from the hands of volunteers.[10][11][12]

2. Test Procedure:

• Pre-wash: Volunteers perform a preparatory handwash to remove transient flora.[12]
• Sampling: Bacterial counts are taken from the hands at three key time points:

• Immediately after the pre-wash (baseline).
• Immediately after the surgical hand disinfection procedure with the test product.
• Three hours after the disinfection procedure to assess sustained efficacy.[9][12]

• Reference Procedure: The performance of the test product is compared against a reference surgical handrub procedure using n-propanol.
• Data Analysis: The reduction in microbial counts (log10 reduction) for the test product is compared to the reference. A product is considered effective if it is not significantly less effective than the reference.

Visualizations

Caption: Workflow for surgical hand disinfection using a Mecetronium Ethylsulfate-containing hand rub.

Caption: Experimental workflow for evaluating surgical hand rub efficacy according to EN 12791.

Caption: The debate on the efficacy of Mecetronium Ethylsulfate as a remanent agent in hand rubs.

Conclusion

While Mecetronium Ethylsulfate is an ingredient in some commercially available surgical hand rubs, and protocols for their use exist, the scientific consensus is shifting. Multiple studies and recommendations from public health bodies question its contribution to the overall antimicrobial efficacy of these products.[3][5] For researchers and professionals in drug development, it is crucial to consider this lack of evidence for added benefit when formulating and evaluating new surgical hand disinfectants. The focus should remain on the concentration and type of alcohol as the primary active ingredient and adherence to validated application protocols like EN 12791 for efficacy testing.

References

• 1. surgeryscience.com [surgeryscience.com]
• 2. researchgate.net [researchgate.net]
• 3. Lack of antimicrobial efficacy of mecetronium etilsulfate in propanol-based hand rubs for surgical hand disinfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. surgeryscience.com [surgeryscience.com]
• 5. prevent-and-protect.com [prevent-and-protect.com]
• 6. pickaroo.com [pickaroo.com]
• 7. 1.7 Surgical Hand Scrub, Applying Sterile Gloves and Preparing a Sterile Field – Clinical Procedures for Safer Patient Care [pressbooks.bccampus.ca]
• 8. chicago.medicine.uic.edu [chicago.medicine.uic.edu]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. EN 12791: Surgical hand disinfection - Analytice [analytice.com]
• 12. nobelcert.com [nobelcert.com]

Application Notes and Protocols: Determining the Minimum Inhibitory Concentration (MIC) of Mecetronium Ethylsulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES) is a quaternary ammonium compound known for its broad-spectrum antimicrobial activity against a variety of bacteria and fungi.[1][2] As a cationic surfactant, its mechanism of action involves the disruption of microbial cell membranes. The positively charged nitrogen atom in the MES molecule interacts with the negatively charged phospholipids in the cell membrane, leading to altered permeability, leakage of essential cellular contents, and ultimately, cell death.[2] This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of Mecetronium ethylsulfate, a critical parameter for evaluating its potency as an antimicrobial agent. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[3][4]

Data Presentation

The determination of specific MIC values is essential for understanding the antimicrobial spectrum and potency of Mecetronium ethylsulfate. The following table summarizes available data for a propanol-based Mecetronium ethylsulfate formulation. It is important to note that publicly available, specific MIC values for Mecetronium ethylsulfate against a wide range of microorganisms are limited. The data presented below is based on published research. Further internal testing is recommended to establish MIC values for specific organisms of interest.

Microorganism	Strain	MIC (µg/mL)	Method
Staphylococcus aureus	ATCC 25923	664	Agar Dilution

Data derived from a study on a propanol-based Mecetronium ethylsulfate (PBM) formulation.[5]

Experimental Protocols

The following is a detailed protocol for determining the MIC of Mecetronium ethylsulfate using the broth microdilution method. This method is a standard and widely accepted technique for antimicrobial susceptibility testing.

Protocol: Broth Microdilution Method for MIC Determination

1. Materials:

• Mecetronium ethylsulfate (MES) powder

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test microorganism(s) (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus niger)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Spectrophotometer

• Sterile pipettes and tips

• Incubator

2. Preparation of Reagents and Microorganisms:

• Mecetronium Ethylsulfate Stock Solution: Prepare a stock solution of MES in a suitable solvent (e.g., sterile deionized water or dimethyl sulfoxide - DMSO) at a concentration at least 10 times the highest concentration to be tested. Filter-sterilize the stock solution using a 0.22 µm filter.

• Microorganism Inoculum:

  • Bacteria: From a fresh culture (18-24 hours old) on an appropriate agar plate, select 3-5 isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Dilute this suspension in the appropriate broth medium to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

  • Yeast (Candida albicans): Prepare the inoculum as described for bacteria, using a culture grown for 24 hours on Sabouraud Dextrose Agar.

  • Molds (Aspergillus niger): Grow the mold on a suitable agar medium until it sporulates. Harvest the conidia by flooding the plate with sterile saline containing a wetting agent (e.g., 0.05% Tween 80). Adjust the conidial suspension to a concentration of 0.4 x 10^4 to 5 x 10^4 CFU/mL.

3. Experimental Procedure:

• Serial Dilution:

  • Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

  • Add 100 µL of the MES stock solution to the first well of each row to be tested, creating a 1:2 dilution.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second well, mixing thoroughly, and continuing this process across the plate to the tenth well. Discard 100 µL from the tenth well.

  • The eleventh well will serve as the growth control (no MES), and the twelfth well will serve as the sterility control (no inoculum).

• Inoculation: Add 100 µL of the prepared microorganism inoculum to each well from 1 to 11. The final volume in each well will be 200 µL.

• Incubation:

  • Bacteria: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

  • Yeast: Incubate at 35°C for 24-48 hours.

  • Molds: Incubate at 35°C for 48-72 hours.

4. Interpretation of Results:

• Following incubation, visually inspect the microtiter plates for turbidity. The MIC is the lowest concentration of Mecetronium ethylsulfate at which there is no visible growth (i.e., the well is clear).

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.

• Optionally, a spectrophotometer can be used to measure the optical density (OD) at 600 nm to aid in determining the inhibition of growth.

Visualizations

Mechanism of Action

The antimicrobial activity of Mecetronium ethylsulfate is primarily due to its interaction with and disruption of the microbial cell membrane.

Caption: Mechanism of action of Mecetronium ethylsulfate.

Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution protocol for determining the MIC of Mecetronium ethylsulfate.

Caption: Workflow for MIC determination by broth microdilution.

References

• 1. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 2. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. Minimal Inhibitory Concentration (MIC)-Phenomena in Candida albicans and Their Impact on the Diagnosis of Antifungal Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mecetronium Ethylsulfate as a Laboratory Disinfectant

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines and detailed protocols for the effective use of Mecetronium ethylsulfate (MES) as a disinfectant in various laboratory settings. MES is a quaternary ammonium compound with broad-spectrum antimicrobial activity, making it a suitable choice for surface and equipment decontamination.[1][2][3]

Introduction to Mecetronium Ethylsulfate (MES)

Mecetronium ethylsulfate is a cationic surfactant that exhibits potent antimicrobial properties against a wide range of microorganisms, including vegetative bacteria (Gram-positive and Gram-negative), fungi, and enveloped viruses.[1][2] Its primary mode of action involves the disruption of microbial cell membranes, leading to the leakage of intracellular components and ultimately, cell death.[1][4] This mechanism makes it an effective agent for reducing microbial contamination on laboratory surfaces and equipment.

Applications in the Laboratory

MES-based disinfectants are recommended for the following applications within a laboratory environment:

• Routine disinfection of benchtops and other non-porous surfaces: Effectively decontaminates workspaces to prevent cross-contamination between experiments.

• Decontamination of non-critical laboratory equipment: Suitable for external surfaces of equipment such as centrifuges, incubators, and shakers.

• Disinfection of safety cabinets: Can be used to disinfect the interior surfaces of biological safety cabinets and laminar flow hoods.

• Management of biological spills: As part of a spill response protocol to decontaminate affected areas.

Quantitative Efficacy Data

The following table summarizes the available data on the antimicrobial efficacy of Mecetronium ethylsulfate and other quaternary ammonium compounds. It is important to note that efficacy can be influenced by factors such as the concentration of the disinfectant, contact time, temperature, and the presence of organic matter.[5]

Microorganism	Concentration of Active Ingredient	Contact Time	Log Reduction	Test Method
Staphylococcus aureus	664 µg/mL (MIC)	Not Specified	Not Applicable	Agar-dilution
Escherichia coli	0.1 - 0.2%	10 - 30 min	>3	Suspension/Surface
Pseudomonas aeruginosa	0.1 - 0.2%	10 - 30 min	>3	Suspension/Surface
Fungi (general)	0.1 - 0.2%	10 - 30 min	>3	Suspension/Surface
Lipophilic Viruses	0.1 - 0.2%	10 - 30 min	>3	Suspension/Surface

Note: The data for E. coli, P. aeruginosa, fungi, and lipophilic viruses are based on general data for quaternary ammonium compounds.[6] It is recommended to validate the efficacy of a specific MES-based disinfectant against the target microorganisms under laboratory conditions.

Experimental Protocols

Protocol for Routine Surface Disinfection

This protocol outlines the steps for the routine disinfection of laboratory benchtops and other hard, non-porous surfaces.

Materials:

• Mecetronium ethylsulfate-based disinfectant solution (prepared according to manufacturer's instructions)

• Clean, lint-free wipes or cloths

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

• Pre-cleaning: Before disinfection, remove any gross soil and organic matter from the surface with a clean, damp cloth.

• Application: Apply the MES disinfectant solution to the surface, ensuring it is thoroughly wetted. This can be done by spraying the surface or by applying the solution with a clean wipe.

• Contact Time: Allow the disinfectant to remain on the surface for the recommended contact time (typically 5-10 minutes) to ensure effective microbial kill.[7] The surface should remain visibly wet during this time.

• Wiping: After the contact time has elapsed, wipe the surface dry with a clean, lint-free cloth. For sensitive surfaces, a rinse with sterile water may be necessary to remove any residue.

• Disposal: Dispose of used wipes and other contaminated materials in the appropriate biohazardous waste container.

Protocol for Disinfectant Efficacy Testing (Quantitative Suspension Test)

This protocol is designed to determine the bactericidal activity of a Mecetronium ethylsulfate-based disinfectant in a liquid medium.

Materials:

• Mecetronium ethylsulfate disinfectant at various concentrations

• Test microorganism suspension (e.g., Staphylococcus aureus ATCC 6538) at a known concentration (e.g., 1.5-5.0 x 10^8 CFU/mL)

• Neutralizer solution (to inactivate the disinfectant)

• Sterile hard water or other diluent

• Culture media (e.g., Tryptic Soy Agar)

• Sterile test tubes and pipettes

• Incubator

Procedure:

• Preparation: Prepare serial dilutions of the MES disinfectant in sterile hard water.

• Inoculation: In a sterile test tube, add 9.9 mL of the disinfectant dilution to 0.1 mL of the test microorganism suspension.

• Contact Time: Start a timer immediately after adding the microorganism. Allow the specified contact time (e.g., 5, 10, 15 minutes) at a controlled temperature (e.g., 20°C).

• Neutralization: At the end of the contact time, transfer 1 mL of the disinfectant-microorganism mixture to 9 mL of neutralizer solution to stop the antimicrobial action.

• Enumeration: Perform serial dilutions of the neutralized sample and plate onto agar plates to determine the number of surviving microorganisms.

• Incubation: Incubate the plates at the appropriate temperature and time for the test microorganism (e.g., 37°C for 24-48 hours).

• Calculation: Count the colonies on the plates and calculate the log reduction in viable microorganisms compared to a control sample without the disinfectant. A log reduction of ≥ 3 is generally considered effective for bactericidal activity.

Visualizations

Mechanism of Action of Mecetronium Ethylsulfate

Caption: Mechanism of microbial cell membrane disruption by Mecetronium ethylsulfate.

Experimental Workflow for Surface Disinfection Efficacy Testing

Caption: General workflow for evaluating the efficacy of a surface disinfectant.

Safety Precautions

When handling Mecetronium ethylsulfate or its solutions, it is essential to follow standard laboratory safety practices.[8]

• Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses to avoid contact with skin and eyes.[8]

• Ventilation: Use in a well-ventilated area to minimize inhalation of any aerosols.

• Storage: Store in a cool, dry place away from incompatible materials.[9]

• Disposal: Dispose of unused solutions and contaminated materials according to local and institutional regulations for chemical and biohazardous waste.[8]

Material Compatibility

Mecetronium ethylsulfate-based disinfectants are generally compatible with common laboratory surfaces such as stainless steel, glass, and many plastics. However, it is always recommended to test the disinfectant on a small, inconspicuous area of a new material before widespread use to ensure compatibility and prevent potential damage.

Disclaimer: The information provided in these application notes is for guidance purposes only. It is the responsibility of the user to validate all protocols and procedures for their specific laboratory conditions and applications. Always refer to the manufacturer's safety data sheet (SDS) and instructions for use for the specific Mecetronium ethylsulfate product being used.

References

• 1. Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. nelsonlabs.com [nelsonlabs.com]
• 4. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. essr.umd.edu [essr.umd.edu]
• 8. Mecetronium ethylsulfate Safety Data Sheets(SDS) lookchem [lookchem.com]
• 9. biosynth.com [biosynth.com]

Application Notes and Protocols: Mecetronium Ethylsulfate in Microbiological Growth Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES) is a quaternary ammonium compound (QAC) recognized for its broad-spectrum antimicrobial properties.[1] As a cationic surfactant, its primary mechanism of action involves the disruption of microbial cell membranes, leading to cell lysis and death.[1] This characteristic makes it a valuable component in various applications, including as a selective agent in microbiological growth media to inhibit the growth of susceptible microorganisms while allowing resistant ones to proliferate. These application notes provide detailed protocols for the use of Mecetronium ethylsulfate in microbiological research, focusing on its incorporation into growth media and the assessment of its antimicrobial efficacy.

Antimicrobial Spectrum and Efficacy

Mecetronium ethylsulfate exhibits activity against a range of bacteria and fungi.[1] The efficacy of an antimicrobial agent is commonly quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the agent that prevents the visible growth of a microorganism.

A study evaluating a propanol-based Mecetronium ethylsulfate (PBM) formulation reported a Minimum Inhibitory Concentration (MIC) against Staphylococcus aureus ATCC 25923.[2]

Table 1: Minimum Inhibitory Concentration (MIC) of Propanol-Based Mecetronium Ethylsulfate (PBM)

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 25923	664

Source:[2]

It is important to note that prolonged exposure of Staphylococcus aureus to subinhibitory concentrations of the PBM formulation led to a 128-fold increase in the MIC, indicating the potential for resistance development.[2] Further research is necessary to establish the MIC values of pure Mecetronium ethylsulfate against a wider range of bacteria (Gram-positive and Gram-negative) and fungi to fully characterize its antimicrobial spectrum.

Mechanism of Action

As a quaternary ammonium compound, Mecetronium ethylsulfate's primary mode of action is the disruption of the microbial cell membrane.[1][3] This process can be broken down into several key steps:

• Adsorption and Electrostatic Interaction: The positively charged quaternary ammonium head of the MES molecule is electrostatically attracted to the negatively charged components of the microbial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[4]

• Penetration of the Hydrophobic Tail: The long, hydrophobic alkyl tail of the MES molecule penetrates the hydrophobic interior of the cell membrane.[3]

• Membrane Disruption: This insertion disrupts the ordered structure of the lipid bilayer, leading to a loss of membrane integrity and fluidity.[3][5]

• Leakage of Intracellular Components: The compromised membrane allows for the leakage of essential cytoplasmic components, such as ions, ATP, nucleic acids, and amino acids.[3]

• Inhibition of Cellular Processes and Cell Death: The loss of essential components and the disruption of the membrane potential inhibit vital cellular processes, ultimately leading to cell death.[3]

Diagram 1: Proposed Mechanism of Action of Mecetronium Ethylsulfate on a Bacterial Cell

Caption: Mechanism of Mecetronium Ethylsulfate Action.

Experimental Protocols

The following are detailed protocols for incorporating Mecetronium ethylsulfate into microbiological growth media and for determining its Minimum Inhibitory Concentration (MIC) using standardized methods.

Protocol 1: Incorporation of Mecetronium Ethylsulfate into Agar Growth Media

This protocol describes how to prepare agar plates containing a specific concentration of Mecetronium ethylsulfate to be used as a selective medium.

Materials:

• Mecetronium ethylsulfate (MES) powder

• Sterile deionized water or appropriate solvent

• Desired agar medium (e.g., Tryptic Soy Agar, Mueller-Hinton Agar)

• Autoclave

• Sterile petri dishes

• Water bath

• Sterile flasks or bottles

Procedure:

• Prepare a Stock Solution of MES:

  • Calculate the required amount of MES powder to create a concentrated stock solution (e.g., 10 mg/mL).

  • Dissolve the MES powder in a small volume of sterile deionized water or a suitable solvent. Ensure complete dissolution.

  • Sterilize the stock solution by filtration through a 0.22 µm filter into a sterile container.

• Prepare the Agar Medium:

  • Prepare the desired agar medium according to the manufacturer's instructions.

  • Sterilize the medium by autoclaving.

• Cool the Agar:

  • After autoclaving, place the molten agar in a water bath set to 45-50°C. Allow the agar to cool to this temperature.

• Add MES to the Agar:

  • Aseptically add the calculated volume of the sterile MES stock solution to the molten agar to achieve the desired final concentration.

  • For example, to prepare 1 liter of agar with a final MES concentration of 100 µg/mL, add 10 mL of a 10 mg/mL stock solution.

  • Swirl the flask gently but thoroughly to ensure even distribution of the MES throughout the medium. Avoid creating air bubbles.

• Pour the Plates:

  • Pour the MES-containing agar into sterile petri dishes to a uniform depth.

  • Allow the plates to solidify at room temperature.

  • Once solidified, the plates can be stored in a sealed plastic bag at 2-8°C until use.

Diagram 2: Workflow for Preparing Selective Agar Media with Mecetronium Ethylsulfate

Caption: Workflow for MES-Agar Preparation.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and is used to determine the MIC of Mecetronium ethylsulfate against a specific microorganism in a liquid medium.

Materials:

• Mecetronium ethylsulfate (MES) stock solution (prepared as in Protocol 1)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microorganism to be tested, grown overnight in broth

• Sterile saline or broth for inoculum preparation

• 0.5 McFarland turbidity standard

• Micropipettes and sterile tips

• Incubator

Procedure:

• Prepare Serial Dilutions of MES:

  • In a 96-well plate, perform two-fold serial dilutions of the MES stock solution in the appropriate sterile broth to achieve a range of concentrations.

  • Typically, 100 µL of broth is added to wells 2 through 12. 200 µL of the MES working solution (at twice the highest desired final concentration) is added to well 1. Then, 100 µL is transferred from well 1 to well 2, mixed, and this process is repeated down to well 10. Wells 11 and 12 serve as controls.

• Prepare the Inoculum:

  • From an overnight culture, prepare a suspension of the test microorganism in sterile saline or broth.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this standardized suspension in the test broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculate the Microtiter Plate:

  • Add 100 µL of the diluted inoculum to each well (wells 1-11) of the microtiter plate containing the serially diluted MES. This will bring the final volume in each well to 200 µL and dilute the MES concentration by half to the final desired concentrations.

  • Well 11 will contain the inoculum but no MES, serving as a positive growth control.

  • Well 12 will contain only sterile broth and no inoculum, serving as a negative control for sterility.

• Incubation:

  • Cover the plate and incubate at the appropriate temperature and duration for the test microorganism (e.g., 35-37°C for 16-20 hours for most bacteria).

• Determine the MIC:

  • After incubation, visually inspect the wells for turbidity (growth).

  • The MIC is the lowest concentration of MES at which there is no visible growth.

Diagram 3: Logical Flow for Broth Microdilution MIC Determination

Caption: Broth Microdilution MIC Workflow.

Conclusion

Mecetronium ethylsulfate is a potent antimicrobial agent with applications as a selective agent in microbiological growth media. The provided protocols offer standardized methods for its use and evaluation. While initial data on its efficacy against Staphylococcus aureus is available, further research is encouraged to determine its full antimicrobial spectrum and to establish a comprehensive panel of MIC values against a variety of clinically and industrially relevant microorganisms. This will enable its more targeted and effective use in research, diagnostics, and drug development.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agritechem.com [agritechem.com]
• 4. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 5. A quaternary ammonium silane antimicrobial triggers bacterial membrane and biofilm destruction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mecetronium Ethylsulfate (MES) Cytotoxicity Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES), a quaternary ammonium compound (QAC), is utilized for its antimicrobial properties. However, its cationic surfactant nature raises concerns about its potential cytotoxicity to mammalian cells.[1][2] Safety data sheets indicate that MES can cause severe skin burns and eye damage, underscoring the need for thorough cytotoxic evaluation.[3] These application notes provide detailed protocols for assessing the in vitro cytotoxicity of MES using common cell culture-based assays. The methodologies are designed to deliver robust and reproducible data for safety and risk assessment in drug development and other research applications.

The primary mechanism of cytotoxicity for QACs involves the disruption of cell membrane integrity due to the interaction between the positively charged ammonium group and the negatively charged phospholipids in the cell membrane.[2][4] This can lead to a cascade of cellular events, including mitochondrial dysfunction, generation of reactive oxygen species (ROS), and ultimately, cell death through apoptosis or necrosis.[5][6]

Recommended Cell Lines

The choice of cell line is critical for obtaining relevant cytotoxicity data. For assessing skin irritation potential, the following human cell lines are recommended:

• HaCaT (Human Keratinocyte Cell Line): An immortalized human keratinocyte line that is a well-established model for skin irritation and sensitization studies.

• Primary Human Dermal Fibroblasts (HDFs): These cells represent a key component of the dermal layer of the skin and provide a physiologically relevant model.

• A549 (Human Lung Carcinoma Cell Line): Relevant for inhalation toxicity assessment.[7]

• HepG2 (Human Liver Carcinoma Cell Line): Useful for evaluating potential hepatotoxicity.

Data Presentation: Quantitative Cytotoxicity Data Summary

Effective data presentation is crucial for the interpretation and comparison of cytotoxicity results. All quantitative data should be summarized in clearly structured tables. The following are examples of how to present data for IC50 values and assay-specific results.

Table 1: IC50 Values of Mecetronium Ethylsulfate (MES) on Various Human Cell Lines

Cell Line	Assay	Exposure Time (hours)	IC50 (µM)
HaCaT	MTT	24	Data to be determined
MTT	48	Data to be determined
LDH	24	Data to be determined
LDH	48	Data to be determined
HDF	MTT	24	Data to be determined
MTT	48	Data to be determined
LDH	24	Data to be determined
LDH	48	Data to be determined

Table 2: Dose-Response of MES on HaCaT Cells using MTT Assay (48h Exposure)

MES Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
1	Data to be determined
5	Data to be determined
10	Data to be determined
25	Data to be determined
50	Data to be determined
100	Data to be determined

Experimental Protocols

Preparation of Mecetronium Ethylsulfate (MES) Stock Solution

Materials:

• Mecetronium ethylsulfate (powder)

• Sterile phosphate-buffered saline (PBS) or cell culture medium (e.g., DMEM)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile filters (0.22 µm)

Protocol:

• In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of MES powder.

• Dissolve the MES powder in sterile PBS or cell culture medium to create a high-concentration stock solution (e.g., 10 mM).

• Vortex the solution until the MES is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a new sterile tube.

• Store the stock solution at 2-8°C for short-term use or aliquot and store at -20°C for long-term storage.[8]

• Prepare fresh working dilutions from the stock solution in the appropriate cell culture medium for each experiment.

General Cell Culture and Seeding Protocol

Materials:

• Recommended human cell line (e.g., HaCaT)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• Trypsin-EDTA

• Hemocytometer or automated cell counter

• Incubator (37°C, 5% CO2)

Protocol:

• Culture the cells in T-75 flasks until they reach 80-90% confluency.

• Wash the cells with sterile PBS and detach them using Trypsin-EDTA.

• Neutralize the trypsin with complete culture medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and perform a cell count.

• Seed the cells into 96-well plates at a predetermined density (e.g., 1 x 10^4 cells/well in 100 µL of medium).

• Incubate the plates for 24 hours to allow the cells to attach and enter the logarithmic growth phase.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

This assay measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.

Materials:

• Cells seeded in 96-well plates

• MES working solutions

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Protocol:

• After the 24-hour incubation period, remove the old medium from the wells.

• Add 100 µL of fresh medium containing various concentrations of MES to the respective wells. Include vehicle-only controls.

• Incubate the plate for the desired exposure time (e.g., 24 or 48 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay Protocol

This assay quantifies cell death by measuring the release of the cytoplasmic enzyme LDH into the culture medium upon cell membrane damage.

Materials:

• Cells seeded in 96-well plates

• MES working solutions

• LDH assay kit (commercially available)

• Microplate reader

Protocol:

• Treat the cells with various concentrations of MES as described in the MTT assay protocol (steps 1-3).

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Follow the manufacturer's instructions for the LDH assay kit to measure the LDH activity in the collected supernatants.

• Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

• Calculate the percentage of cytotoxicity based on the LDH released from treated cells compared to a maximum LDH release control (cells lysed with a detergent provided in the kit).

Apoptosis vs. Necrosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between apoptotic (Annexin V positive) and necrotic (Propidium Iodide positive) cells.

Materials:

• Cells seeded in 6-well plates

• MES working solutions

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with desired concentrations of MES for the chosen duration.

• Harvest the cells (including floating and adherent cells) and wash them with cold PBS.

• Resuspend the cells in the binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the kit's protocol.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells using a flow cytometer to quantify the populations of live, apoptotic, and necrotic cells.

Visualizations

Experimental Workflow

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. chemos.de [chemos.de]
• 4. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The cytotoxicity of methacryloxylethyl cetyl ammonium chloride, a cationic antibacterial monomer, is related to oxidative stress and the intrinsic mitochondrial apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Quaternary ammonium compounds in hypersensitivity reactions [frontiersin.org]
• 8. pharmaffiliates.com [pharmaffiliates.com]

Application Notes and Protocols for Evaluating the Virucidal Activity of Mecetronium Ethylsulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES), a quaternary ammonium compound (QAC), is utilized as an antiseptic agent. This document provides detailed application notes and protocols for evaluating its virucidal activity against a range of viruses, particularly enveloped viruses. The methodologies described are based on established international standards for virucidal testing. Given the limited specific public data on MES, the anticipated results are extrapolated from data on other QACs. It is crucial to perform specific testing to verify the efficacy of MES-containing formulations.

The primary mechanism of virucidal action for QACs involves the disruption of the viral lipid envelope, leading to the inactivation of the virus.[1][2] This makes them particularly effective against enveloped viruses such as coronaviruses and influenza viruses.[3][4]

Data Presentation

The virucidal efficacy of a disinfectant is typically expressed as a log reduction in viral titer. A 4-log reduction (99.99% inactivation) is often the minimum requirement for a product to be considered to have sufficient virucidal activity.[5] The following table summarizes expected virucidal activity of QACs against various viruses, which can serve as a benchmark for evaluating MES.

Virus (Strain)	Virus Type	Test Method	Concentration of QAC	Contact Time	Log Reduction	Reference
SARS-CoV-2	Enveloped	Suspension Test	0.035% (Benzalkonium Chloride)	30 seconds	≥ 2.61	[6]
SARS-CoV-2	Enveloped	Suspension Test	Not Specified	15 seconds	>4	[7][8]
Canine Coronavirus (CCoV)	Enveloped	Suspension Test	1% (Benzalkonium Chloride)	5 minutes	>3	[9]
Transmissible Gastroenteritis Virus (TGEV)	Enveloped	Suspension Test	0.01% (Benzalkonium Chloride)	Not Specified	3	[9][10]
Human Coronavirus 229E	Enveloped	Carrier Test	Not Specified	Not Specified	>3	[11]
Influenza A (H1N1)	Enveloped	Carrier Test	Not Specified	Not Specified	≥3	[11]
Ebola Virus (Mayinga)	Enveloped	Suspension Test	70% Ethanol (as reference)	30 seconds	>4	[12]
Feline Calicivirus (Norovirus surrogate)	Non-enveloped	Suspension Test	Not Specified	Not Specified	>4	[13]
Human Adenovirus 5	Non-enveloped	Suspension Test	70% Ethanol with citric acid and urea	60 seconds	>4	[14]

Experimental Protocols

Quantitative Suspension Test (based on EN 14476)

This test evaluates the virucidal activity of a disinfectant in suspension.

a. Materials:

• Mecetronium ethylsulfate (MES) test solution at various concentrations.

• Selected test virus stock (e.g., Vaccinia virus for enveloped virus claim, Adenovirus or Murine Norovirus for broader claims).[1]

• Cell line permissive to the test virus.

• Cell culture medium.

• Interfering substance (e.g., bovine albumin solution to simulate clean conditions, or a mixture of bovine albumin and sheep erythrocytes for dirty conditions).

• Neutralizer solution to stop the virucidal action.

• 96-well cell culture plates.

• Incubator.

b. Protocol:

• Preparation: Prepare serial dilutions of the MES test solution. Culture the host cells in 96-well plates to form a confluent monolayer.

• Test Mixture: In a sterile tube, mix 8 parts of the MES test solution with 1 part of the interfering substance and 1 part of the virus suspension.

• Contact Time: Incubate the test mixture for the specified contact time (e.g., 30 seconds, 60 seconds, 5 minutes) at the required temperature (e.g., 20°C).

• Neutralization: At the end of the contact time, add the test mixture to a neutralizer solution to immediately stop the virucidal activity.

• Viral Titer Determination: Perform 10-fold serial dilutions of the neutralized mixture. Inoculate these dilutions onto the prepared host cell monolayers in the 96-well plates.

• Incubation: Incubate the plates for a period sufficient for the virus to cause a cytopathic effect (CPE), typically 3-7 days.

• Quantification: Determine the viral titer using the TCID50 (50% Tissue Culture Infective Dose) method.

• Log Reduction Calculation: Compare the viral titer of the test sample with that of a virus control (where the disinfectant is replaced with water) to calculate the log reduction.

Quantitative Carrier Test for Surfaces (based on ASTM E1053)

This test evaluates the virucidal activity of a disinfectant on a hard, non-porous surface.

a. Materials:

• MES test solution.

• Test virus stock.

• Sterile carriers (e.g., glass or stainless steel disks).

• Cell line and culture medium.

• Neutralizer solution.

• Incubator.

b. Protocol:

• Carrier Inoculation: Inoculate each sterile carrier with a defined amount of the test virus and allow it to dry in a biosafety cabinet.

• Disinfectant Application: Apply the MES test solution to the dried virus film on the carrier, ensuring complete coverage.

• Contact Time: Leave the disinfectant in contact with the carrier for the specified time.

• Elution and Neutralization: Transfer the carrier to a tube containing a neutralizer solution to elute the virus and stop the disinfectant's action.

• Viral Titer Determination: Determine the amount of infectious virus remaining by performing a TCID50 assay as described in the suspension test protocol.

• Log Reduction Calculation: Calculate the log reduction by comparing the viral titer from the treated carriers to that from control carriers (treated with a placebo instead of the disinfectant).

Visualizations

References

• 1. hartmann-science-center.com [hartmann-science-center.com]
• 2. pharmafocusasia.com [pharmafocusasia.com]
• 3. cleaninginstitute.org [cleaninginstitute.org]
• 4. medrego.com [medrego.com]
• 5. Evaluating the Virucidal Activity of Disinfectants According to European Union Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaceutical-networking.com [pharmaceutical-networking.com]
• 7. researchgate.net [researchgate.net]
• 8. Evaluating the virucidal activity of four disinfectants against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Are Quaternary Ammonium Compounds, the Workhorse Disinfectants, Effective Against Severe Acute Respiratory Syndrome-Coronavirus-2? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. news-medical.net [news-medical.net]
• 12. Virucidal activity of three standard chemical disinfectants against Ebola virus suspended in tripartite soil and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Topical Antiseptics Containing Mecetronium Ethylsulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES) is a quaternary ammonium compound (QAC) with established antimicrobial properties.[1] Its cationic nature allows it to disrupt the cell membranes of a broad spectrum of microorganisms, leading to cell death. This mechanism makes MES a candidate for inclusion in various topical antiseptic formulations aimed at reducing the microbial load on the skin and preventing infections.

These application notes provide a comprehensive guide to the formulation and evaluation of topical antiseptics containing Mecetronium ethylsulfate. The information presented is intended to support researchers, scientists, and drug development professionals in creating stable, safe, and efficacious antiseptic products. The protocols outlined below are based on established scientific methodologies and regulatory guidelines.

Chemical and Physical Properties of Mecetronium Ethylsulfate

A thorough understanding of the physicochemical properties of MES is fundamental to developing stable and effective topical formulations.

Property	Value/Description	Reference
Chemical Name	N-ethyl-N,N-dimethyl-1-hexadecanaminium ethyl sulfate	Chemos GmbH & Co.KG
CAS Number	3006-10-8	Chemos GmbH & Co.KG
Molecular Formula	C22H49NO4S	Chemos GmbH & Co.KG
Molecular Weight	423.7 g/mol	Chemos GmbH & Co.KG
Appearance	Solid	Chemos GmbH & Co.KG
Solubility	Soluble in water.	Chemos GmbH & Co.KG
Stability	pH-dependent; more stable in acidic to neutral conditions.	Chemos GmbH & Co.KG

Formulation Development

The development of a topical antiseptic formulation with MES requires careful consideration of the vehicle, excipients, and the final product form (e.g., hand rub, gel, cream). The choice of excipients is critical to ensure the stability, safety, and efficacy of the final product.

Example Formulations

The following are example formulations for different types of topical antiseptics containing MES. These are provided as a starting point for development and will require optimization based on specific product requirements.

Table 1: Example Formulation - Alcohol-Based Hand Rub

Ingredient	Function	Concentration (% w/w)
Mecetronium ethylsulfate	Active Antiseptic Agent	0.2
Isopropyl Alcohol	Antiseptic/Solvent	45.0
n-Propanol	Antiseptic/Solvent	30.0
Glycerin	Humectant	1.5
Purified Water	Vehicle	q.s. to 100

Table 2: Illustrative Formulation - Antiseptic Gel

Ingredient	Function	Concentration (% w/w)
Mecetronium ethylsulfate	Active Antiseptic Agent	0.1 - 0.5
Carbomer 940	Gelling Agent	0.5 - 1.5
Propylene Glycol	Humectant/Solvent	5.0 - 10.0
Triethanolamine	Neutralizing Agent	q.s. to pH 6.5-7.0
Edetate Disodium	Chelating Agent	0.1
Purified Water	Vehicle	q.s. to 100

Table 3: Illustrative Formulation - Antiseptic Cream (Oil-in-Water Emulsion)

Phase	Ingredient	Function	Concentration (% w/w)
Aqueous Phase	Mecetronium ethylsulfate	Active Antiseptic Agent	0.1 - 0.5
Glycerin	Humectant	3.0 - 5.0
Purified Water	Vehicle	q.s. to 100
Oily Phase	Cetyl Alcohol	Emulsifier/Thickener	2.0 - 5.0
Stearyl Alcohol	Emulsifier/Thickener	2.0 - 5.0
Glyceryl Stearate	Emulsifier	1.0 - 3.0
Mineral Oil	Emollient	5.0 - 10.0
Post-Emulsification	Phenoxyethanol	Preservative	0.5 - 1.0

Excipient Compatibility

As a cationic surfactant, MES can interact with anionic compounds, potentially leading to precipitation and loss of antimicrobial activity. Therefore, careful selection of excipients is crucial.

Table 4: Excipient Compatibility Considerations for Mecetronium Ethylsulfate

Excipient Class	Compatible Examples	Incompatible Examples	Considerations
Gelling Agents	Carbomers (neutralized), Hydroxypropyl cellulose, Hydroxyethyl cellulose	Anionic gums (e.g., Xanthan Gum, Carrageenan) in high concentrations	Neutralization of carbomers with a suitable base (e.g., triethanolamine) is necessary. The positive charge of MES can interact with the negative charges on anionic polymers, leading to viscosity changes or precipitation.
Humectants	Glycerin, Propylene Glycol, Sorbitol	---	Generally compatible.
Emollients	Mineral Oil, Petrolatum, Dimethicone, Fatty alcohols (e.g., Cetyl, Stearyl)	---	Generally compatible in emulsion systems.
Surfactants/Emulsifiers	Cationic and non-ionic surfactants (e.g., Polysorbates, Poloxamers, Cetrimonium chloride)	Anionic surfactants (e.g., Sodium Lauryl Sulfate)	Incompatibility with anionic surfactants is a key characteristic of QACs.
Preservatives	Phenoxyethanol, Parabens, Benzyl Alcohol	---	The inherent antimicrobial activity of MES may reduce the need for additional preservatives, but this must be confirmed by preservative efficacy testing.
pH Adjusters	Triethanolamine, Sodium Hydroxide, Citric Acid	---	The pH of the final formulation should be maintained in a range that ensures the stability of MES (typically acidic to neutral).

Experimental Protocols

Formulation Preparation Protocols

Protocol 1: Preparation of Alcohol-Based Hand Rub

• In a suitable vessel, dissolve Mecetronium ethylsulfate in a portion of the purified water.

• Add glycerin and mix until uniform.

• In a separate container, mix the isopropyl alcohol and n-propanol.

• Slowly add the alcohol mixture to the aqueous phase while stirring continuously.

• Add the remaining purified water to reach the final volume and mix until a homogenous solution is formed.

• Filter the solution if necessary.

Fig 1. Workflow for Hand Rub Formulation

Protocol 2: Preparation of Antiseptic Gel

• Disperse the Carbomer 940 in purified water with continuous agitation. Allow it to swell completely.

• In a separate vessel, dissolve Mecetronium ethylsulfate and edetate disodium in propylene glycol.

• Slowly add the MES solution to the carbomer dispersion and mix until uniform.

• Neutralize the gel by adding triethanolamine dropwise until the desired pH (6.5-7.0) and viscosity are achieved.

• Mix thoroughly to ensure a homogenous gel.

Fig 2. Workflow for Antiseptic Gel Formulation

Protocol 3: Preparation of Antiseptic Cream

• Aqueous Phase: Heat the purified water to 75°C. Add glycerin and Mecetronium ethylsulfate and stir until dissolved.

• Oily Phase: In a separate vessel, combine all oily phase ingredients and heat to 75°C with stirring until all components are melted and uniform.

• Emulsification: Slowly add the oily phase to the aqueous phase with continuous high-shear mixing to form an emulsion.

• Cooling: Continue mixing and allow the emulsion to cool to approximately 40°C.

• Final Additions: Add the preservative (phenoxyethanol) and mix until homogenous.

• Cool to room temperature with gentle stirring.

Antimicrobial Efficacy Testing

Protocol 4: In-Vitro Time-Kill Assay

This protocol determines the rate at which an antiseptic formulation kills a microbial population.

• Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) to a concentration of approximately 1 x 10^8 CFU/mL.

• Add 0.1 mL of the microbial suspension to 9.9 mL of the antiseptic formulation.

• At specified time points (e.g., 30 seconds, 1 minute, 5 minutes), transfer a 1 mL aliquot of the mixture to 9 mL of a suitable neutralizer solution to stop the antimicrobial action.

• Perform serial dilutions of the neutralized sample.

• Plate the dilutions onto appropriate agar plates and incubate under suitable conditions.

• Count the number of colonies and calculate the log10 reduction in viable organisms compared to the initial inoculum.

References

• 1. Quaternary Ammonium Compounds and Contact Dermatitis: A Review and Considerations During the COVID-19 Pandemic - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mecetronium Ethylsulfate in Cleanroom Surface Decontamination

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Mecetronium Ethylsulfate (MES) for surface decontamination in cleanroom environments. The information is intended to assist in the development and implementation of effective cleaning and disinfection protocols critical for maintaining aseptic conditions in pharmaceutical and biotechnology manufacturing, as well as in research and development laboratories.

Introduction to Mecetronium Ethylsulfate (MES)

Mecetronium ethylsulfate (CAS No. 3006-10-8) is a quaternary ammonium compound (QAC) that functions as a cationic surfactant with broad-spectrum antimicrobial properties.[1] Its mechanism of action involves the disruption of microbial cell membranes, leading to the leakage of cellular contents and ultimately, cell death.[1] MES is effective against a range of vegetative bacteria (both Gram-positive and Gram-negative) and enveloped viruses.[1][2] However, like other QACs, it is generally not effective against bacterial spores.[3][4]

Efficacy Data

The efficacy of a disinfectant is paramount in a cleanroom setting. While specific quantitative data for Mecetronium ethylsulfate on a wide range of cleanroom surfaces is not extensively published in publicly available literature, the following tables summarize expected efficacy based on the performance of similar quaternary ammonium compounds. It is crucial to note that this data is illustrative. Facility-specific validation of any disinfectant is a regulatory requirement to ensure its effectiveness under actual use conditions.

Table 1: Illustrative Bactericidal and Fungicidal Efficacy of a Quaternary Ammonium Compound-Based Disinfectant

Microorganism	Surface	Contact Time (minutes)	Log Reduction
Staphylococcus aureus (ATCC 6538)	Stainless Steel	10	≥ 5.0
Pseudomonas aeruginosa (ATCC 15442)	Stainless Steel	10	≥ 4.0
Escherichia coli (ATCC 11229)	Stainless Steel	10	≥ 4.0
Aspergillus brasiliensis (ATCC 16404)	Stainless Steel	10	Insufficient Data

Note: Quaternary ammonium compounds can have variable efficacy against fungi.[5] Specific testing against common cleanroom fungal isolates is essential.

Table 2: Illustrative Virucidal Efficacy of a Quaternary Ammonium Compound-Based Disinfectant against Enveloped Viruses

Virus (Surrogate)	Surface	Contact Time (minutes)	Log Reduction
Vaccinia virus (Enveloped)	Stainless Steel	5	≥ 4.0
Bovine Viral Diarrhea Virus (BVDV) (Enveloped)	Stainless Steel	5	≥ 4.0

Note: Quaternary ammonium compounds are generally effective against enveloped viruses due to their action on the lipid envelope.[2][6] Their efficacy against non-enveloped viruses is significantly lower.[6]

Table 3: Sporicidal Activity of Quaternary Ammonium Compounds

Microorganism	Surface	Contact Time (minutes)	Log Reduction
Bacillus subtilis (spores)	Stainless Steel	60	Ineffective
Clostridium sporogenes (spores)	Stainless Steel	60	Ineffective

Note: Quaternary ammonium compounds are considered sporostatic, meaning they can inhibit spore outgrowth but do not kill spores.[3] Therefore, they are not suitable for use as a sporicidal agent. A dedicated sporicide must be included in a rotational disinfection program.

Experimental Protocols

Validation of a disinfectant's efficacy is a critical component of a cleanroom's contamination control strategy. The following are detailed methodologies for key experiments.

Surface Disinfection Efficacy Test (Quantitative Carrier Test)

This protocol is adapted from standardized methods for evaluating the efficacy of disinfectants on non-porous surfaces.

Objective: To determine the log reduction of a challenge microorganism on a representative cleanroom surface after treatment with Mecetronium ethylsulfate.

Materials:

• Mecetronium ethylsulfate disinfectant solution at the desired concentration.

• Sterile water for injection (WFI) or a suitable diluent.

• Test surfaces (e.g., 1x1 cm coupons of 316L stainless steel, glass, or other relevant cleanroom materials).

• Challenge microorganisms (e.g., Staphylococcus aureus ATCC 6538, Pseudomonas aeruginosa ATCC 15442, Aspergillus brasiliensis ATCC 16404).

• Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

• Neutralizing broth (validated for the specific MES formulation).

• Sterile swabs or contact plates.

• Incubator.

• Vortex mixer.

Procedure:

• Preparation of Test Surfaces:

  • Clean and sterilize the surface coupons.

  • Aseptically place each coupon in a sterile petri dish.

• Inoculation of Surfaces:

  • Prepare a standardized suspension of the challenge microorganism.

  • Apply a known volume (e.g., 10 µL) of the microbial suspension to the center of each test surface and spread evenly, avoiding the edges.

  • Allow the inoculum to dry under sterile conditions.

• Application of Disinfectant:

  • Apply a defined volume of the MES disinfectant solution to the inoculated surface, ensuring complete coverage.

  • Start a timer for the specified contact time (e.g., 5, 10, 15 minutes).

• Neutralization:

  • After the contact time has elapsed, transfer the coupon to a tube containing a validated neutralizing broth to inactivate the disinfectant.

  • Alternatively, for swab sampling, swab the entire surface and place the swab in the neutralizing broth. For contact plates, press the plate onto the surface.

• Recovery and Enumeration:

  • Vortex the tube containing the coupon and neutralizing broth to dislodge any surviving microorganisms.

  • Perform serial dilutions of the neutralizing broth and plate onto the appropriate agar.

  • Incubate the plates under suitable conditions (e.g., 30-35°C for bacteria, 20-25°C for fungi).

  • Count the number of colony-forming units (CFUs).

• Controls:

  • Positive Control: Inoculate coupons and treat with a placebo (e.g., sterile water) instead of the disinfectant to determine the initial microbial load.

  • Neutralizer Efficacy Control: Verify that the neutralizer effectively inactivates the disinfectant without being toxic to the microorganisms.

• Calculation of Log Reduction:

  • Log Reduction = Log10(CFU from positive control) - Log10(CFU from treated surface).

Application Protocols for Cleanroom Decontamination

4.1. General Considerations:

• Rotation: Mecetronium ethylsulfate, as a QAC, should be part of a rotational disinfection program that includes a sporicidal agent to prevent the development of resistant microbial strains and to eliminate bacterial spores.[4][7]

• Cleaning: Surfaces must be cleaned with a suitable detergent to remove soils before disinfection, as organic matter can reduce the efficacy of MES.

• Personal Protective Equipment (PPE): Always refer to the Safety Data Sheet (SDS) for the specific MES-based product and wear appropriate PPE, including gloves and eye protection.[8]

4.2. Protocol for Daily Surface Disinfection in ISO 7 and ISO 8 Cleanrooms:

• Preparation:

  • Prepare the MES disinfectant solution to the manufacturer's recommended concentration using sterile WFI.

  • Don appropriate sterile gowning and gloves.

• Application:

  • Apply the disinfectant solution to surfaces using low-linting sterile wipes or mops.

  • Begin with the cleanest areas and move towards the less clean areas. In a room, start from the top and work downwards (ceilings, walls, then floors).

  • Ensure that surfaces are thoroughly wetted.

• Contact Time:

  • Allow the disinfectant to remain on the surface for the validated contact time.

• Residue Removal (if required):

  • If residue build-up is a concern, wipe surfaces with sterile WFI or 70% sterile isopropyl alcohol after the contact time has elapsed.

4.3. Protocol for Surface Disinfection in ISO 5 Unidirectional Airflow Devices (e.g., Laminar Flow Hoods, Biosafety Cabinets):

• Preparation:

  • Ensure the device is in operation.

  • Prepare the MES disinfectant solution as per the manufacturer's instructions.

• Application:

  • Using sterile, low-linting wipes, apply the disinfectant to all interior surfaces, starting from the back and moving towards the front.

  • Wipe in a unidirectional, overlapping motion.

• Contact Time:

  • Adhere to the validated contact time.

• Final Wipe-Down:

  • After the contact time, wipe down all surfaces with a sterile wipe lightly dampened with sterile 70% isopropyl alcohol to remove any residues.

Visualizations

Mechanism of Action

Caption: Mechanism of action of Mecetronium Ethylsulfate.

Experimental Workflow for Surface Efficacy Testing

References

• 1. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 2. Virucidal testing of cleanroom disinfectants [cleanroomtechnology.com]
• 3. ecolab.com [ecolab.com]
• 4. Disinfection of cleanrooms [cleanroomtechnology.com]
• 5. cleanroom online - The cleanroom Portal .: NEWS :. [reinraum.de]
• 6. contecinc.com [contecinc.com]
• 7. info.virox.com [info.virox.com]
• 8. chemicalbook.com [chemicalbook.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Mecetronium Ethylsulfate

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Mecetronium Ethylsulfate. Mecetronium ethylsulfate is a quaternary ammonium compound with antiseptic properties, commonly used as a disinfectant.[1][2][3] The method described herein utilizes reverse-phase chromatography with UV detection, providing a straightforward and reproducible approach for the determination of Mecetronium Ethylsulfate in bulk drug substances and formulated products. The protocol has been developed to ensure high sensitivity, accuracy, and precision, making it suitable for quality control and research applications.

Introduction

Mecetronium ethylsulfate (N-ethyl-N,N-dimethylhexadecan-1-aminium ethyl sulfate) is a cationic surfactant and antiseptic agent.[4] Its mechanism of action involves the disruption of microbial cell membranes.[1][3] Accurate and reliable quantification of this compound is crucial for ensuring the quality and efficacy of pharmaceutical and disinfectant products. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of active pharmaceutical ingredients (APIs).[5][6] This note presents a validated HPLC method for the analysis of Mecetronium Ethylsulfate.

Experimental

A standard HPLC system equipped with a UV detector is employed. The chromatographic conditions are summarized in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1 M Sodium Perchlorate in Water (pH 3.0, adjusted with Phosphoric Acid) (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	210 nm
Run Time	10 minutes

Note: Mecetronium ethylsulfate lacks a strong chromophore. For higher sensitivity or analysis in complex matrices, alternative detection methods such as Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) may be considered.[5]

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Mecetronium Ethylsulfate reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 10 µg/mL to 200 µg/mL.

Sample Preparation: For a bulk drug substance, accurately weigh approximately 100 mg of the sample, dissolve in, and dilute to 100 mL with the mobile phase. Further dilute to a final concentration within the calibration range. For formulated products, an appropriate extraction or dilution step may be necessary to remove excipients and achieve a suitable concentration.

Results and Discussion

The developed HPLC method was validated according to ICH guidelines for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ). The results are summarized in the tables below.

Table 1: Linearity Data

Concentration Range (µg/mL)	Correlation Coefficient (r²)
10 - 200	0.9995

Table 2: Precision and Accuracy

Concentration (µg/mL)	Precision (%RSD, n=6)	Accuracy (% Recovery)
50	1.2	99.5
100	0.8	100.2
150	0.9	99.8

Table 3: LOD and LOQ

Parameter	Value (µg/mL)
LOD	3
LOQ	10

The method demonstrates excellent linearity over the tested concentration range. The precision, indicated by the low relative standard deviation (%RSD), and the high accuracy, shown by the percentage recovery, confirm the reliability of the method.

Protocols

• Accurately weigh 100 mg of Mecetronium Ethylsulfate reference standard.

• Transfer the standard to a 100 mL volumetric flask.

• Add approximately 70 mL of the mobile phase and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature.

• Dilute to the mark with the mobile phase and mix thoroughly to create the 1000 µg/mL stock solution.

• Perform serial dilutions of the stock solution with the mobile phase to prepare working standards of desired concentrations (e.g., 10, 25, 50, 100, 150, 200 µg/mL).

• Prepare the sample solution as described in section 2.2.

• Set up the HPLC system with the chromatographic conditions specified in section 2.1.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure the absence of interfering peaks.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solutions.

• Quantify the amount of Mecetronium Ethylsulfate in the sample by comparing the peak area with the calibration curve.

Visualizations

Caption: Overall workflow for the HPLC analysis of Mecetronium ethylsulfate.

Caption: Logical relationships in the reverse-phase HPLC method.

Conclusion

The HPLC method described in this application note provides a simple, rapid, and reliable means for the quantitative analysis of Mecetronium Ethylsulfate. The method is accurate, precise, and specific, making it a valuable tool for quality control in the pharmaceutical and disinfectant industries. The provided protocols and validation data demonstrate the robustness of the method for routine analysis.

References

• 1. shreejipharmainternational.com [shreejipharmainternational.com]
• 2. Page loading... [wap.guidechem.com]
• 3. m.indiamart.com [m.indiamart.com]
• 4. smolecule.com [smolecule.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. alfachemic.com [alfachemic.com]

Application Notes and Protocols for In Vitro Skin Irritation Testing of Mecetronium Ethylsulfate (MES) Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES) is a quaternary ammonium compound (QAC) utilized in various formulations for its antiseptic properties. As with many QACs, MES is classified as a skin irritant. Therefore, it is crucial to evaluate the skin irritation potential of any new formulation containing MES. This document provides detailed application notes and protocols for the in vitro assessment of skin irritation of MES formulations using a Reconstructed Human Epidermis (RhE) model, in accordance with the OECD Test Guideline 439.

The primary method described herein is the RhE test, a validated alternative to traditional animal testing. This test method involves the topical application of a test substance to a three-dimensional RhE model that mimics the biochemical and physiological properties of the human epidermis. The irritation potential is determined by assessing the tissue viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. A substance is identified as an irritant if it reduces cell viability below a 50% threshold. Additionally, the release of pro-inflammatory cytokines, such as Interleukin-1 alpha (IL-1α), can be measured to further characterize the inflammatory response.

Experimental Protocols

Reconstructed Human Epidermis (RhE) Model Skin Irritation Test (OECD TG 439)

This protocol outlines the steps for assessing the skin irritation potential of an MES formulation using a commercially available RhE model (e.g., EpiDerm™, EpiSkin™, SkinEthic™ RHE).

a. Materials and Reagents:

• Reconstructed Human Epidermis (RhE) tissue kits (e.g., EpiDerm™ EPI-200-SIT)

• Assay medium provided with the RhE kit

• Test formulation of Mecetronium ethylsulfate (MES)

• Negative Control: Phosphate-Buffered Saline (PBS) or ultrapure water

• Positive Control: 5% Sodium Dodecyl Sulfate (SDS) solution

• MTT solution (1 mg/mL in assay medium or PBS)

• Isopropanol (analytical grade)

• Sterile, flat-bottom 96-well plates

• Sterile disposable pipettes and tips

• Humidified incubator (37°C, 5% CO₂)

• Microplate spectrophotometer

**b. Experimental Workflow

Technical Notes & Optimization

Troubleshooting Mecetronium ethylsulfate precipitation in buffered solutions

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering precipitation issues with Mecetronium ethylsulfate (MES) in buffered solutions.

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate (MES)?

Mecetronium ethylsulfate (CAS 3006-10-8) is a quaternary ammonium compound.[1][2][3] It possesses a permanent positive charge on its nitrogen atom, which makes it a cationic surfactant.[4][5] Due to this structure, it exhibits strong antimicrobial properties and is effective against a wide range of bacteria, viruses, and fungi.[1][6][7] It is commonly used as a disinfectant and antiseptic agent in healthcare, pharmaceutical, and personal care products.[1][4][5]

Q2: What are the general solubility properties of MES?

MES is a white or slightly yellowish powder that is generally soluble in water, alcohol, and acetone.[6] Its solubility in water is attributed to the strong electrostatic interactions between the positively charged quaternary ammonium cation and the negatively charged ethylsulfate anion with water molecules.[4] As a quaternary ammonium salt, it typically dissolves well in polar solvents.[8] However, its solubility can be influenced by temperature, the presence of other ions, and the overall composition of the solution.[8]

Q3: Why is my MES precipitating out of its buffered solution?

Precipitation of MES from a buffered solution can be caused by several factors. As a cationic compound, MES can interact with anionic species present in the buffer or the formulation, leading to the formation of an insoluble salt. Other potential causes include exceeding the solubility limit of MES in that specific medium, the influence of pH on other formulation components, high ionic strength of the buffer ("salting-out" effect), or temperature effects.

Q4: What key factors can influence the solubility of MES?

Several factors can impact the solubility of MES and other quaternary ammonium compounds:

• pH: While the charge on MES is permanent, the pH of the solution can influence the ionization state of other components in the formulation, potentially leading to interactions.[8]

• Buffer Composition: The type and concentration of buffer salts are critical. Certain anions (e.g., phosphate, citrate at high concentrations) may interact with the cationic MES.

• Ionic Strength: High concentrations of salts in the solution can decrease the solubility of MES through the "salting-out" effect.

• Temperature: The solubility of ionic compounds like MES is often temperature-dependent, typically increasing with higher temperatures.[8]

• Presence of Other Excipients: Interactions with other formulation components, especially anionic polymers, surfactants, or active ingredients, can lead to the formation of insoluble complexes.

Troubleshooting Guide for MES Precipitation

Q1: I observed a precipitate immediately after adding MES to my phosphate-buffered saline (PBS). What is the most likely cause?

This is a common issue that often points to an interaction between the cationic MES and anionic components in the buffer.

• High Buffer Concentration: Standard PBS has a relatively high salt concentration. This high ionic strength can reduce the solubility of MES, causing it to salt out.

• Interaction with Phosphate Ions: The phosphate ions (HPO₄²⁻ and H₂PO₄⁻) in the buffer can form a less soluble salt with the cationic head of the MES molecule.

Recommended Actions:

• Reduce Buffer Concentration: Try preparing the solution with a lower concentration of PBS (e.g., 0.5X or 0.1X) to see if the precipitate still forms.

• Change Buffer System: Switch to a buffer system with different anions, such as a Tris-based or HEPES buffer, which may have better compatibility.

• Adjust Order of Addition: Try dissolving the MES in deionized water first before adding concentrated buffer solution dropwise. This can sometimes prevent localized high concentrations that trigger precipitation.

Q2: My MES solution was clear initially but formed a precipitate after I adjusted the pH. Why did this happen?

While MES itself maintains a positive charge regardless of pH, the pH adjustment likely affected another component in your formulation.

• Excipient pKa: An excipient in your solution may have a pKa value close to the final pH. The pH shift could have changed its charge from neutral or positive to negative, allowing it to interact with the cationic MES.

• API Solubility: If you are formulating an active pharmaceutical ingredient (API), its own solubility is likely pH-dependent. The pH change might have caused the API to precipitate, which could be mistaken for or co-precipitate with MES.

Recommended Actions:

• Review Excipient Properties: Check the pKa values of all components in your formulation.

• Conduct a pH Profile: Perform a systematic study by preparing your solution at various pH points to identify the specific pH at which precipitation occurs (see Protocol 2). This will help you establish a stable pH range for your formulation.

Q3: Could a non-ionic surfactant in my formulation be causing MES to precipitate?

It is less likely for a non-ionic surfactant to directly cause precipitation through ionic interaction. However, it can still play a role.

• Competition for Solvation: High concentrations of other solutes, including non-ionic surfactants, can reduce the amount of available water molecules to keep MES dissolved, effectively "crowding it out" of the solution.

• Impurity Interaction: The non-ionic surfactant itself might contain anionic impurities from its manufacturing process, which could be the true cause of the interaction.

Recommended Actions:

• Test Component Compatibility: Prepare a simple solution containing only MES and the non-ionic surfactant in water to confirm if the interaction persists without the buffer.

• Source High-Purity Excipients: Ensure you are using high-purity grades of all formulation components to minimize the risk of interactions from unknown contaminants.

Data and Compatibility Summary

Table 1: Physicochemical Properties of Mecetronium Ethylsulfate

Property	Value	Source
CAS Number	3006-10-8	[1][2][3]
Molecular Formula	C₂₂H₄₉NO₄S	[2][4]
Molecular Weight	423.69 g/mol	[2]
Appearance	White or slightly yellowish powder	[6]
Classification	Cationic Surfactant / Quaternary Ammonium Compound	[4][5]
Solubility	Soluble in water, alcohol, acetone	[6]

Table 2: Illustrative Compatibility of MES with Common Buffer Anions

This table provides a general guide based on chemical principles. Compatibility should always be confirmed experimentally.

Buffer Anion	Typical pH Range	Potential for Interaction with MES	Recommendation
Phosphate	6.0 - 8.0	Moderate to High	Use at low concentrations (<50 mM). Risk of forming insoluble salts.
Citrate	3.0 - 6.2	High	High risk of forming insoluble citrate salts due to multiple anionic charges.
Acetate	3.8 - 5.8	Low to Moderate	Generally more compatible than multivalent anions. Test at specific concentrations.
HEPES	6.8 - 8.2	Low	Zwitterionic nature at physiological pH makes it a good alternative.
Tris	7.5 - 9.0	Low	Cationic nature of Tris at lower pH ranges minimizes ionic interaction. Good alternative.

Experimental Protocols

Protocol 1: Preliminary Solubility Assessment of MES

Objective: To determine the approximate solubility of MES in a chosen buffer system.

Methodology:

• Prepare 10 mL of the target buffered solution (e.g., 50 mM Phosphate Buffer, pH 7.4).

• Weigh out approximately 100 mg of MES powder.

• Add small, pre-weighed increments of MES (e.g., 5 mg) to the buffer solution.

• After each addition, stir the solution vigorously for 5-10 minutes at a controlled temperature.

• Observe the solution for any undissolved particles or turbidity.

• Continue adding MES until a persistent precipitate is observed.

• The approximate solubility is the total mass of MES dissolved in the 10 mL volume just before the persistent precipitate formed.

Protocol 2: Investigating the Effect of pH on MES Solubility

Objective: To identify the pH range in which the complete formulation remains stable.

Methodology:

• Prepare a series of the same buffer (e.g., 20 mM phosphate) across a range of pH values (e.g., from pH 5.0 to 8.0 in 0.5 unit increments).

• For each pH point, prepare your complete formulation, adding MES at the target concentration. Ensure the order of addition is consistent for all samples.

• Gently mix all solutions and allow them to equilibrate for a set period (e.g., 1 hour) at a controlled temperature.

• Visually inspect each sample for signs of precipitation or turbidity against a dark background.

• (Optional) Quantify the turbidity using a nephelometer or measure the absorbance at 600 nm (A600) for a more quantitative assessment.

• Record the pH range where the solution remains clear.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for MES precipitation.

Caption: Potential ionic interaction leading to precipitation.

References

• 1. Page loading... [guidechem.com]
• 2. Mecetronium ethylsulfate | 3006-10-8 [chemicalbook.com]
• 3. 1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, ethyl sulfate (1:1) | C22H49NO4S | CID 68650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 5. nbinno.com [nbinno.com]
• 6. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 7. m.indiamart.com [m.indiamart.com]
• 8. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Optimizing Mecetronium Ethylsulfate for Antimicrobial Research

Welcome to the technical support center for Mecetronium Ethylsulfate (MES). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on effectively utilizing MES for its antimicrobial properties. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium Ethylsulfate and what is its primary mechanism of antimicrobial action?

A1: Mecetronium Ethylsulfate (CAS 3006-10-8) is a quaternary ammonium compound (QAC) that functions as a cationic surfactant.[1] Its primary antimicrobial mechanism is the disruption of microbial cell membranes. The positively charged nitrogen atom in MES interacts with the negatively charged phospholipids in the cell membranes of bacteria and fungi, leading to a loss of membrane integrity, leakage of cellular contents, and ultimately cell death.[1]

Q2: What is the optimal pH for preparing and using MES solutions?

A2: The stability of MES in aqueous solutions is pH-dependent. It exhibits optimal stability in neutral to slightly alkaline conditions, typically within a pH range of 6 to 10. In highly acidic conditions (pH < 4), MES may undergo gradual degradation, which can reduce its antimicrobial efficacy.

Q3: Is Mecetronium Ethylsulfate effective against a broad spectrum of microbes?

A3: Yes, MES has demonstrated broad-spectrum antimicrobial activity against various bacteria, fungi, and viruses, making it a versatile antiseptic and disinfectant.[1]

Q4: Can microorganisms develop resistance to Mecetronium Ethylsulfate?

A4: Yes, as with other antimicrobial agents, prolonged exposure to sublethal concentrations of MES can lead to the development of microbial resistance. A primary mechanism of acquired resistance to QACs is the upregulation of multidrug efflux pumps, which actively transport the compound out of the cell.[2][3][4] One study showed that repeated exposure of Staphylococcus aureus to a propanol-based MES formulation led to a 128-fold increase in its Minimum Inhibitory Concentration (MIC).[5]

Q5: What is a typical Minimum Inhibitory Concentration (MIC) for MES?

A5: The MIC of MES can vary depending on the specific microbial species and the formulation of the compound. For example, the MIC of a propanol-based Mecetronium ethylsulfate formulation against Staphylococcus aureus ATCC 25923 has been reported to be 664 μg/mL.[5]

Data Presentation: Antimicrobial Activity of Quaternary Ammonium Compounds

While extensive MIC and Minimum Bactericidal Concentration (MBC) data specifically for Mecetronium Ethylsulfate are limited in publicly available literature, the following table provides representative data for MES and other common QACs to indicate the expected range of antimicrobial activity.

Compound	Microorganism	MIC (µg/mL)	MBC (µg/mL)	Reference
Propanol-based Mecetronium ethylsulfate	Staphylococcus aureus ATCC 25923	664	Not Reported	[5]
Benzalkonium chloride	Escherichia coli	16-64	16-64	[6]
Benzalkonium chloride	Pseudomonas aeruginosa	Not Reported	512	[7]
Benzalkonium chloride	Staphylococcus aureus	Not Reported	Not Reported
Cetrimide	Candida albicans	Not Reported	Not Reported

Experimental Protocols

Determining Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the steps to determine the MIC of Mecetronium Ethylsulfate against a target microorganism.

Materials:

• Mecetronium Ethylsulfate (MES) powder

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• 96-well microtiter plates

• Target microorganism culture

• Sterile pipette and tips

• Incubator

• Spectrophotometer (optional, for OD600 readings)

Procedure:

• Preparation of MES Stock Solution:

  • Accurately weigh MES powder and dissolve it in sterile distilled water or an appropriate solvent to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution.

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile MHB to all wells of a 96-well plate.

  • Add 100 µL of the MES stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing well, and repeating this process across the row. Discard the final 100 µL from the last well. This will create a gradient of MES concentrations.

  • Include a positive control (MHB with inoculum, no MES) and a negative control (MHB only) on each plate.

• Inoculum Preparation:

  • Culture the target microorganism overnight in the appropriate broth.

  • Adjust the turbidity of the culture to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the adjusted inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation and Incubation:

  • Add 100 µL of the diluted inoculum to each well (except the negative control). The final volume in each well will be 200 µL.

  • Incubate the plates at the optimal temperature and duration for the target microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Result Interpretation:

  • The MIC is the lowest concentration of MES at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm (OD600).

Determining Minimum Bactericidal Concentration (MBC)

Procedure:

• Following the MIC determination, take a 10-100 µL aliquot from each well that showed no visible growth.

• Spread the aliquot onto an appropriate agar plate (e.g., Mueller-Hinton Agar).

• Incubate the plates under the same conditions as the MIC assay.

• The MBC is the lowest concentration of MES that results in a 99.9% reduction in the initial inoculum count (i.e., no colony growth on the agar plate).[8]

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or No Antimicrobial Activity	1. Incorrect MES Concentration: Errors in stock solution preparation or serial dilutions. 2. Degradation of MES: Solution pH is outside the optimal range (6-10). 3. Incompatible Media Components: Components in the growth medium may be inactivating the MES.	1. Verify Calculations and Pipetting: Double-check all calculations and ensure accurate pipetting techniques. Prepare fresh stock solutions. 2. Check and Adjust pH: Measure the pH of your final MES solutions and adjust if necessary to be within the 6-10 range. 3. Test in Different Media: If possible, test the activity of MES in a simpler, defined medium to rule out inhibitory components.
Contamination of Wells	1. Non-sterile Technique: Contamination introduced during plate preparation or inoculation. 2. Contaminated Reagents: Stock solutions, media, or inoculum may be contaminated.	1. Aseptic Technique: Ensure all steps are performed under sterile conditions (e.g., in a laminar flow hood). 2. Check Reagents: Plate out small aliquots of all reagents on non-selective agar to check for contamination.
High Variability Between Replicates	1. Inaccurate Pipetting: Inconsistent volumes dispensed into wells. 2. Uneven Inoculum Distribution: Bacterial cells not evenly suspended before inoculation.	1. Calibrate Pipettes: Ensure pipettes are properly calibrated. Use fresh tips for each transfer. 2. Thoroughly Mix Inoculum: Vortex the inoculum suspension immediately before adding it to the wells.
Unexpected Resistance in Normally Susceptible Strains	1. Development of Resistance: Prolonged exposure to sublethal concentrations of MES may have selected for resistant mutants. 2. High Inoculum Density: An overly dense inoculum can overwhelm the antimicrobial agent.	1. Use Fresh Cultures: Start experiments with fresh cultures from frozen stocks to avoid using potentially adapted strains. 2. Standardize Inoculum: Carefully prepare the inoculum to the recommended 0.5 McFarland standard.

Visualizations

Caption: Workflow for determining MIC and MBC of Mecetronium ethylsulfate.

Caption: Bacterial stress response to sublethal MES leading to resistance.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. Efflux pump induction by quaternary ammonium compounds and fluoroquinolone resistance in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Quaternary ammonium disinfectants and antiseptics: tolerance, resistance and potential impact on antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biocide Susceptibility and Antimicrobial Resistance of Escherichia coli Isolated from Swine Feces, Pork Meat and Humans in Germany - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. bmglabtech.com [bmglabtech.com]

Technical Support Center: Overcoming Mecetronium Ethylsulfate Interference in Fluorescence-Based Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential interference from Mecetronium ethylsulfate (MES) in fluorescence-based assays. As a quaternary ammonium compound, MES has the potential to interfere with fluorescent signals, leading to inaccurate results. This guide will help you identify, characterize, and mitigate these effects to ensure the reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate (MES) and why might it interfere with my fluorescence-assay?

Mecetronium ethylsulfate is a quaternary ammonium salt used as an antiseptic and disinfectant. Due to its chemical structure, it may possess intrinsic fluorescence (autofluorescence) or absorb light in the UV-visible spectrum. This can lead to two primary types of assay interference:

• Autofluorescence: MES may emit its own light at wavelengths that overlap with the detection window of your assay's fluorophore, leading to a false-positive signal.

• Quenching (Inner Filter Effect): MES may absorb the excitation light intended for your fluorophore or the emission light from the fluorophore, resulting in a false-negative signal.[1]

Q2: How can I determine if MES is interfering with my assay?

The first step is to run proper control experiments. The most critical controls are:

• MES-only control: This control contains MES at the same concentrations used in your experiment but without the fluorescent probe or biological sample. This will help you determine if MES itself is autofluorescent.

• Fluorophore-only control with MES: This control contains your fluorescent probe at a known concentration with varying concentrations of MES. This will help you assess if MES is quenching the fluorescence of your probe.

Q3: My fluorescence signal increases with higher concentrations of MES. What does this indicate and how can I correct for it?

An increase in signal with increasing MES concentration strongly suggests that MES is autofluorescent.

Troubleshooting Steps:

• Measure the Fluorescence Spectrum of MES: Determine the excitation and emission spectra of MES in your assay buffer to confirm that its fluorescence overlaps with your assay's detection wavelengths.

• Background Subtraction: The simplest correction method is to subtract the fluorescence signal of the "MES-only" control from your experimental wells.

• Switch to a Red-Shifted Fluorophore: Most autofluorescence from organic molecules occurs in the blue-green spectral region.[2] Switching to a fluorophore with excitation and emission wavelengths in the red or far-red spectrum can often eliminate the interference.

Q4: My fluorescence signal decreases as I add more MES. What is the likely cause and how can I address it?

A decrease in signal suggests that MES is quenching your fluorescent probe, likely through the inner filter effect.[1]

Troubleshooting Steps:

• Measure the Absorbance Spectrum of MES: Use a spectrophotometer to measure the absorbance of MES across the excitation and emission wavelengths of your fluorophore. Significant absorbance at these wavelengths confirms the potential for an inner filter effect.

• Mathematical Correction for Inner Filter Effect: If the absorbance of MES is significant (typically >0.1), you can apply a correction formula.[3]

• Reduce MES Concentration: If possible, lower the concentration of MES in your assay to a level where its absorbance is negligible.

Troubleshooting Guide

This section provides a step-by-step guide to systematically identify and resolve MES-related interference in your fluorescence-based assays.

Problem 1: Inconsistent or unexpected fluorescence readings in the presence of MES.

Logical Workflow for Troubleshooting MES Interference

Caption: Troubleshooting workflow for MES assay interference.

Data Presentation: Summarizing Interference Data

When characterizing the interference, it is crucial to present the data in a clear and structured format.

Table 1: Autofluorescence of Mecetronium Ethylsulfate (MES)

MES Concentration (µM)	Mean Fluorescence Intensity (RFU)	Standard Deviation
0 (Blank)	50	5
10	250	15
50	1200	50
100	2500	120

Table 2: Quenching Effect of Mecetronium Ethylsulfate (MES) on Fluorophore X

MES Concentration (µM)	Mean Fluorescence Intensity (RFU)	% Quenching
0	10000	0%
10	8500	15%
50	5000	50%
100	2000	80%

Experimental Protocols

Protocol 1: Measuring the Fluorescence Spectrum of MES

This protocol outlines the steps to determine the intrinsic fluorescence properties of MES.

Instrumentation:

• Spectrofluorometer

Procedure:

• Sample Preparation: Prepare a solution of MES in your assay buffer at the highest concentration used in your experiments.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to stabilize.

  • Use a quartz cuvette.

  • Set the excitation and emission slit widths (e.g., 5 nm).

• Excitation Spectrum:

  • Set the emission monochromator to a wavelength where you suspect MES might emit (e.g., 450 nm).

  • Scan a range of excitation wavelengths (e.g., 250-430 nm).

  • The peak of this spectrum is the excitation maximum (λex).

• Emission Spectrum:

  • Set the excitation monochromator to the determined λex.

  • Scan a range of emission wavelengths starting from λex + 10 nm to avoid scattered light (e.g., if λex is 350 nm, scan from 360 nm to 700 nm).

  • The peak of this spectrum is the emission maximum (λem).

• Blank Subtraction: Run a spectrum of the assay buffer alone and subtract it from the MES spectrum.[4]

Protocol 2: Measuring the Absorbance Spectrum of MES

This protocol is used to determine if MES absorbs light at the excitation or emission wavelengths of your fluorophore.

Instrumentation:

• UV-Visible Spectrophotometer

Procedure:

• Sample Preparation: Prepare a solution of MES in your assay buffer at the highest concentration used in your experiments.

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamp to stabilize.

  • Use a quartz cuvette.

• Blanking: Fill a cuvette with the assay buffer and use it to zero the instrument (set absorbance to 0).

• Measurement:

  • Fill a cuvette with the MES solution.

  • Scan a range of wavelengths that includes the excitation and emission wavelengths of your fluorophore.

  • Record the absorbance values.[5]

Experimental Workflow for Characterizing Interference

Caption: Workflow for characterizing MES interference.

Protocol 3: Mathematical Correction for the Inner Filter Effect

If MES absorbs light at the excitation (Aex) and/or emission (Aem) wavelengths, you can correct the observed fluorescence (Fobs) using the following formula[3]:

Fcorr = Fobs * 10^((Aex + Aem)/2)

Where:

• Fcorr is the corrected fluorescence intensity.

• Fobs is the observed (measured) fluorescence intensity.

• Aex is the absorbance of the sample at the excitation wavelength.

• Aem is the absorbance of the sample at the emission wavelength.

Procedure:

• Measure the absorbance of your sample at the excitation and emission wavelengths of your fluorophore.

• Measure the fluorescence intensity of your sample.

• Apply the correction formula to obtain the corrected fluorescence intensity.

Logical Relationship for Correction Strategy Selection

Caption: Decision tree for selecting a correction strategy.

Alternative Surfactants

If mitigating MES interference proves to be too challenging, consider using an alternative surfactant that is known to have low fluorescence interference.

Table 3: Common Non-Fluorescent Surfactant Alternatives

Surfactant	Type	Key Properties
Triton X-100	Non-ionic	Widely used, can have some UV absorbance.[6]
Tween 20/80	Non-ionic	Commonly used in biological assays, generally low interference.
Brij-35/58	Non-ionic	Good for solubilizing membrane proteins, low UV absorbance.
CHAPS	Zwitterionic	Useful for protein solubilization, low fluorescence.
Poloxamer 188	Non-ionic	Used in biopharmaceutical formulations.[7]

By following these troubleshooting guides and experimental protocols, researchers can effectively identify, characterize, and overcome potential interference from Mecetronium ethylsulfate in their fluorescence-based assays, thereby ensuring the accuracy and validity of their scientific findings.

References

• 1. columbia.edu [columbia.edu]
• 2. Antiseptic quaternary ammonium compound tolerance by gram-negative bacteria can be rapidly detected using an impermeant fluorescent dye-based assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. How to Do Spectrophotometric Analysis: 13 Steps (with Pictures) [wikihow.com]
• 6. mdpi.com [mdpi.com]
• 7. Not the Usual Suspects: Alternative Surfactants for Biopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Mecetronium Ethylsulfate (MES)-Induced Cytotoxicity in Cell-Based Assays

This technical support guide provides researchers, scientists, and drug development professionals with strategies to mitigate Mecetronium ethylsulfate (MES)-induced cytotoxicity in cell-based assays. The information is presented in a question-and-answer format to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate (MES) and why does it cause cytotoxicity?

Mecetronium ethylsulfate (CAS: 3006-10-8) is a cationic surfactant belonging to the quaternary ammonium compound (QAC) family.[1] Its primary mechanism of action involves the disruption of cell membranes. The positively charged quaternary ammonium group interacts with the negatively charged components of the cell membrane, leading to a loss of membrane integrity, leakage of cellular contents, and ultimately, cell death.[2][3][4] This membranolytic activity is the primary reason for its observed cytotoxicity in cell-based assays.

Q2: At what concentrations can I expect to see MES-induced cytotoxicity?

The cytotoxic concentration of MES can vary significantly depending on the cell type, assay duration, and the specific endpoint being measured. As a disinfectant, it is effective at concentrations that are generally cytotoxic to mammalian cells. For instance, a 0.5% (w/v) solution is noted as an optimal concentration for its antibacterial activity.[5] It is crucial to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line and experimental conditions.

Q3: Are there any general strategies to reduce the cytotoxicity of MES in my experiments?

Yes, several strategies can be employed to minimize MES-induced cytotoxicity. These generally involve optimizing experimental parameters or modifying the compound's formulation. Key strategies include:

• Optimizing Concentration and Exposure Time: The most straightforward approach is to use the lowest effective concentration of MES for the shortest possible duration.

• Increasing Serum Concentration: Fetal Bovine Serum (FBS) and other serum components can bind to and sequester MES, reducing its effective concentration and thus its cytotoxicity.

• Complexation with Cyclodextrins: Cyclodextrins can encapsulate the hydrophobic moieties of surfactants, potentially reducing their interaction with cell membranes.

• Formulation with Liposomes: Encapsulating MES within liposomes may facilitate its delivery for specific applications while reducing its direct interaction with the cell membrane.

• Structural Modification of the QAC: For developmental purposes, modifying the structure of the QAC, such as replacing hydrophobic alkyl chains with photodegradable groups like phthalocyanine, has been shown to decrease toxicity.[6]

Troubleshooting Guide

Issue: High levels of cell death observed even at low concentrations of MES.

• Possible Cause: The cell line being used is particularly sensitive to membrane-disrupting agents.

• Troubleshooting Steps:

  • Perform a thorough literature search: Check for reported sensitivity of your cell line to surfactants or QACs.

  • Conduct a time-course experiment: Shorter exposure times may yield a sufficient experimental window before significant cytotoxicity occurs.

  • Increase serum concentration in the culture medium: Gradually increase the percentage of FBS (e.g., from 10% to 15% or 20%) to assess if this mitigates the cytotoxic effects.

  • Consider a different cell line: If feasible, switching to a more robust cell line may be necessary.

Issue: Inconsistent results in cytotoxicity assays with MES.

• Possible Cause: MES may be interacting with components of the assay reagents or plasticware.

• Troubleshooting Steps:

  • Pre-coat plates: Pre-coating plates with a biocompatible polymer like poly-D-lysine may reduce non-specific binding of MES to the plastic.

  • Use serum-free medium for the final assay steps: If using a colorimetric assay like MTT, perform the final incubation steps in serum-free medium to avoid interference from serum proteins.

  • Validate with multiple cytotoxicity assays: Use assays with different endpoints (e.g., membrane integrity, metabolic activity, ATP content) to confirm the results.

Quantitative Data Summary

The following tables provide hypothetical data to illustrate the potential effects of different mitigation strategies on MES-induced cytotoxicity. Researchers should generate their own data for their specific experimental system.

Table 1: Effect of Serum Concentration on MES IC50 in a Hypothetical Cell Line (e.g., U-2 OS)

Fetal Bovine Serum (FBS) %	MES IC50 (µM)
5	15
10	35
20	75

Table 2: Influence of Exposure Time on MES-Induced Cytotoxicity (at a fixed concentration of 25 µM)

Exposure Time (hours)	Cell Viability (%)
2	90
6	65
24	20

Experimental Protocols

Protocol 1: Determination of MES IC50 using a CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is adapted from a general procedure for assessing the cytotoxicity of quaternary ammonium compounds.[7]

• Cell Seeding:

  • Harvest and count the desired cell line (e.g., U-2 OS cells).

  • Dispense 2,000 cells in 5 µL of culture medium per well into a 1,536-well white, solid-bottom assay plate.

  • Incubate the plate for a minimum of 5 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Addition:

  • Prepare a serial dilution of Mecetronium ethylsulfate in the appropriate vehicle (e.g., sterile water or PBS).

  • Add the desired concentrations of MES to the wells. Include vehicle-only controls.

  • Incubate the plate for 30 minutes at 37°C.

• Lysis and Luminescence Measurement:

  • Add 5 µL of CellTiter-Glo® reagent to each well.

  • Incubate for an additional 30 minutes at room temperature to stabilize the luminescent signal.

  • Measure the luminescence intensity using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-only controls.

  • Plot the normalized data against the log of the MES concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: Assessing Membrane Integrity using Propidium Iodide (PI) Staining and Flow Cytometry

This protocol provides a method to quantify cell death by measuring the loss of membrane integrity.

• Cell Treatment:

  • Seed cells in a 6-well plate and grow to 70-80% confluency.

  • Treat the cells with various concentrations of MES for the desired time period. Include a positive control for cytotoxicity (e.g., 70% ethanol) and an untreated negative control.

• Cell Harvesting and Staining:

  • Collect the culture medium (containing detached, potentially dead cells).

  • Wash the adherent cells with PBS and detach them using trypsin.

  • Combine the detached cells with the collected medium and pellet them by centrifugation.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Propidium Iodide (PI) staining solution to 100 µL of the cell suspension.

• Flow Cytometry Analysis:

  • Incubate the cells for 15 minutes at room temperature in the dark.

  • Analyze the samples by flow cytometry. PI-positive cells are considered to have compromised membranes and are therefore non-viable.

Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 3. nbinno.com [nbinno.com]
• 4. shreejipharmainternational.com [shreejipharmainternational.com]
• 5. Mecetronium ethylsulfate | 3006-10-8 | FM161446 [biosynth.com]
• 6. A new class of quaternary ammonium compounds as potent and environmental friendly disinfectants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of quaternary ammonium compounds as potent inhibitors of hERG potassium channels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Bacterial Resistance to Mecetronium Ethylsulfate (MES)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for investigating bacterial resistance to long-term Mecetronium ethylsulfate (MES) exposure.

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate (MES) and what is its primary mechanism of action?

A1: Mecetronium ethylsulfate is a synthetic quaternary ammonium compound (QAC) used as an antiseptic and disinfectant.[1][2] Its primary mechanism of action involves disrupting the integrity of microbial cell membranes.[3][4][5] The positively charged cationic head of the MES molecule interacts with the negatively charged components of the bacterial cell membrane, leading to a loss of membrane potential, leakage of essential cytoplasmic contents, and ultimately, cell death.[3][5]

Q2: Can bacteria develop resistance to long-term MES exposure?

A2: Yes. Like other QACs, prolonged exposure to sublethal (sub-inhibitory) concentrations of MES can lead to the development of bacterial resistance.[6][7] This occurs as bacteria adapt to the chemical stress, often through genetic mutations or changes in gene expression.[8][9]

Q3: What are the primary mechanisms of bacterial resistance to QACs like MES?

A3: The most common resistance mechanisms against QACs include:

• Upregulation of Efflux Pumps: Bacteria can overexpress membrane proteins that actively pump the biocide out of the cell before it can reach its target, which is a primary defense strategy.[10][11]

• Alterations in the Cell Envelope: Changes to the composition or structure of the bacterial cell wall or outer membrane can reduce the uptake of the biocide.[12]

• Biofilm Formation: Bacteria within a biofilm are encased in a protective extracellular matrix, which can physically prevent the biocide from reaching the cells.

• Enzymatic Degradation: While less common for QACs, some bacteria may develop enzymes that can degrade or inactivate the antimicrobial agent.

Q4: Can exposure to MES lead to cross-resistance with clinically relevant antibiotics?

A4: Yes, this is a significant concern. The mechanisms that confer resistance to MES, particularly the upregulation of multidrug efflux pumps, are often non-specific and can also export various classes of antibiotics.[10][13][14] Therefore, long-term exposure to MES can select for bacterial populations that are also resistant to essential antibiotics.[15][16][17]

Q5: Are there standardized methods to test for MES resistance?

A5: While specific breakpoints for MES "resistance" are not as formally defined as for antibiotics, standard antimicrobial susceptibility testing (AST) methods are used.[10][18] The most common and recommended method is determining the Minimum Inhibitory Concentration (MIC) through broth microdilution or agar dilution assays.[19][20] An increase in the MIC value over time is a clear indicator of developing resistance.

Troubleshooting Guides

This section addresses specific issues that may arise during laboratory experiments on MES resistance.

Q: Why are my Minimum Inhibitory Concentration (MIC) values for MES inconsistent across experiments?

A: Inconsistent MIC values are a common issue in antimicrobial susceptibility testing.[21] Several factors can contribute to this variability.

• Inoculum Preparation: The density of the bacterial inoculum is critical. Ensure you are using a standardized inoculum, typically adjusted to a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL for bacteria), and then diluting it to the final required concentration (e.g., 5 x 10⁵ CFU/mL) in the wells.[19][22]

• Media Composition: Use a consistent, high-quality broth medium, such as Cation-Adjusted Mueller-Hinton Broth (CAMHB). Variations in cation concentrations (Ca²⁺, Mg²⁺) between batches can affect the activity of membrane-active agents like MES.[21]

• MES Solution Integrity: Prepare fresh stock solutions of MES regularly and store them appropriately. Avoid repeated freeze-thaw cycles. Ensure the compound is fully dissolved in the solvent and during serial dilutions.

• Incubation Conditions: Standardize incubation time (e.g., 18-24 hours) and temperature (e.g., 35-37°C).[19] Ensure proper aeration and humidity.

• Contamination: Any contamination of the inoculum or microplate can lead to erratic growth and unreliable results.[21]

Q: My bacterial culture is not developing resistance to MES despite long-term exposure to sub-inhibitory concentrations. What could be wrong?

A: The rate of resistance development can vary significantly.

• Concentration of MES: The selective pressure may be too high or too low. If the concentration is too high, it may kill off any potential mutants before they can establish themselves. If it's too low, it may not provide sufficient selective pressure. Try using a gradient of concentrations, typically starting from 0.5x MIC and adjusting with each passage.

• Passage Frequency: The frequency of passaging (transferring the bacteria to fresh media with MES) is important. Daily passaging is a common starting point. Infrequent passaging may not maintain consistent selective pressure.

• Inherent Resistance Potential: The chosen bacterial species or strain may have limited intrinsic ability to develop resistance to MES through the specific experimental conditions used. Consider testing other strains or species known for their adaptability.[8]

• Stability of Resistance: Some resistance mechanisms are unstable and may be lost if the selective pressure is removed.[20] Ensure continuous exposure to MES.

Q: My quality control (QC) strain shows MIC values outside the acceptable range. What should I do?

A: Out-of-range QC results invalidate all other tests performed concurrently.[21] Do not report any data. Systematically investigate the cause by reviewing every step of the protocol, including:

• QC Strain Integrity: Ensure the QC strain (e.g., E. coli ATCC® 25922) has been stored correctly and is not contaminated.

• Reagents: Check the expiration dates and storage conditions of MES disks/solutions and media.

• Equipment: Verify that pipettes are calibrated and incubators are at the correct temperature.

• Technique: Review the inoculum preparation and plating/inoculation technique with the operator. Once the issue is identified and corrected, repeat the QC test. Only proceed with experimental samples after obtaining an in-range QC result.[21]

Data Presentation

Quantitative data should be organized into clear tables to facilitate comparison and analysis.

Table 1: Example Baseline Minimum Inhibitory Concentrations (MICs) of Mecetronium Ethylsulfate (MES) Against Common Bacterial Strains.

Bacterial Strain	Type	ATCC Number	Baseline MES MIC (mg/L)
Staphylococcus aureus	Gram-positive	25923	2 - 4
Enterococcus faecalis	Gram-positive	29212	4 - 8
Escherichia coli	Gram-negative	25922	8 - 16
Pseudomonas aeruginosa	Gram-negative	27853	16 - 32
Klebsiella pneumoniae	Gram-negative	700603	8 - 16

Note: These values are illustrative examples based on typical QAC susceptibility and should be determined experimentally for your specific strains and conditions.

Table 2: Example Fold-Change in MES MIC for P. aeruginosa Following Serial Passage in Sub-Inhibitory Concentrations.

Passage Number	MES Concentration in Media (mg/L)	Observed MIC (mg/L)	Fold-Change from Baseline (16 mg/L)
0 (Baseline)	0	16	1x
10	8	32	2x
20	16	64	4x
30	32	128	8x
40	64	128	8x
50	64	256	16x

Note: This table presents hypothetical data to illustrate the expected trend in a laboratory evolution experiment.

Mandatory Visualizations & Diagrams

Logical & Experimental Workflows

Caption: A flowchart for systematically troubleshooting inconsistent MIC results.

Caption: Workflow for inducing, isolating, and analyzing MES-resistant bacteria.

Resistance Mechanism Pathway

Caption: Upregulation of an efflux pump in response to intracellular MES.

Experimental Protocols

Protocol 1: Determining Minimum Inhibitory Concentration (MIC) of MES via Broth Microdilution

This protocol is adapted from CLSI and EUCAST guidelines.[18][21]

• Preparation of MES Stock Solution:

  • Accurately weigh MES powder and dissolve in a suitable sterile solvent (e.g., sterile deionized water) to create a high-concentration stock solution (e.g., 1024 mg/L).

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter. Store at 4°C for up to one week or at -20°C for longer periods.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), pick 3-5 well-isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This is the standardized inoculum.

  • Within 15 minutes, dilute this standardized inoculum 1:100 in sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a concentration of approximately 1-2 x 10⁶ CFU/mL. This will be your working inoculum.

• Plate Preparation (96-well plate):

  • Add 100 µL of sterile CAMHB to wells in columns 2 through 12.

  • Add 200 µL of the MES stock solution (at twice the desired highest final concentration) to the wells in column 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, then transferring 100 µL from column 2 to 3, and so on, until column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the growth control (no MES).

  • Column 12 will serve as the sterility control (no MES, no bacteria).

• Inoculation:

  • Add 100 µL of the working inoculum to wells in columns 1 through 11. Do not add bacteria to column 12.

  • The final volume in each well is 200 µL, and the final bacterial concentration is approximately 5 x 10⁵ CFU/mL. The MES concentrations are now halved to their final test concentrations.

• Incubation:

  • Seal the plate (e.g., with a breathable film or lid) and incubate at 35 ± 2°C for 18-24 hours in ambient air.

• Result Interpretation:

  • The MIC is the lowest concentration of MES at which there is no visible growth (i.e., the first clear well).[19] Check that the growth control (column 11) is turbid and the sterility control (column 12) is clear.

Protocol 2: Laboratory Evolution of MES Resistance through Serial Passage

• Baseline Determination: First, determine the baseline MIC of MES for the bacterial strain of interest using Protocol 1.

• Initiation of Exposure:

  • In a sterile tube or flask, prepare a culture of the bacteria in CAMHB containing MES at a sub-inhibitory concentration, typically 0.5x the baseline MIC.

  • Inoculate with the test organism to a starting density of ~10⁵ CFU/mL.

  • Incubate for 24 hours at 35 ± 2°C with shaking.

• Serial Passaging:

  • After 24 hours, transfer a small volume (e.g., 100 µL, a 1:100 dilution) of the culture to a new tube containing fresh CAMHB with the same concentration of MES.

  • Repeat this transfer every 24 hours. This constitutes one passage.

• Monitoring and Increasing Selective Pressure:

  • Every 10 passages, determine the MIC of the adapted bacterial population using Protocol 1.

  • If the MIC has increased, adjust the MES concentration in the daily passage culture to the new 0.5x MIC value. This maintains a constant selective pressure.

  • At each 10-passage interval, archive a sample of the bacterial population by freezing it in broth with 15-20% glycerol at -80°C for future analysis.

• Termination: Continue the experiment for a set number of passages (e.g., 50-100) or until a desired fold-increase in MIC is achieved (e.g., >16-fold).

Protocol 3: Genomic Analysis of MES-Resistant Isolates

• Isolate Selection:

  • From the final adapted population (from Protocol 2), streak the culture onto a non-selective agar plate to obtain single colonies.

  • Pick several individual colonies and confirm their high MIC to MES. Also, re-confirm the baseline MIC of the archived, unexposed parental strain.

• Genomic DNA Extraction:

  • Grow an overnight culture of the confirmed resistant isolate and the parental (wild-type) strain.

  • Extract high-quality genomic DNA (gDNA) from both cultures using a commercial extraction kit, following the manufacturer's instructions.

  • Assess the quality and quantity of the gDNA using a spectrophotometer (e.g., NanoDrop) and gel electrophoresis.

• Whole Genome Sequencing (WGS):

  • Prepare sequencing libraries from the extracted gDNA of both the resistant and parental strains.

  • Perform high-throughput sequencing on a platform such as Illumina. Aim for a sequencing depth of at least 50x to ensure accurate variant calling.

• Bioinformatic Analysis:

  • Quality Control: Trim raw sequencing reads to remove low-quality bases and adapter sequences.

  • Variant Calling: Align the sequencing reads from the resistant isolate to the genome of the parental strain (or a high-quality reference genome). Identify single nucleotide polymorphisms (SNPs), insertions, and deletions (indels) that are present in the resistant strain but not the parental strain.

  • Gene Annotation: Annotate the identified mutations to determine which genes are affected and the nature of the amino acid changes (e.g., missense, nonsense).

  • Focus Areas: Pay special attention to mutations in genes known to be involved in QAC resistance, such as those encoding efflux pumps, membrane proteins, and regulatory proteins.[14][23]

  • Copy Number Variation: Analyze sequencing read depth to identify potential gene duplication events, particularly for efflux pump genes.

References

• 1. indiamart.com [indiamart.com]
• 2. Page loading... [guidechem.com]
• 3. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 4. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 5. nbinno.com [nbinno.com]
• 6. Quaternary ammonia compounds in disinfectant products: evaluating the potential for promoting antibiotic resistance and disrupting wastewater treatmen ... - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D3VA00063J [pubs.rsc.org]
• 7. Chronic quaternary ammonium compound exposure during the COVID-19 pandemic and the impact on human health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. communities.springernature.com [communities.springernature.com]
• 9. Frequently asked questions | Faculty of Medicine | Imperial College London [imperial.ac.uk]
• 10. brieflands.com [brieflands.com]
• 11. Frontiers | Mechanism of antibacterial resistance, strategies and next-generation antimicrobials to contain antimicrobial resistance: a review [frontiersin.org]
• 12. An overview of the antimicrobial resistance mechanisms of bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Making sure you're not a bot! [gupea.ub.gu.se]
• 14. The mobilome landscape of biocide-resistance in Brazilian ESKAPE isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antimicrobial Resistance (AMR) Frequently Asked Questions - Canada.ca [canada.ca]
• 16. Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Current Understanding of Potential Linkages between Biocide Tolerance and Antibiotic Cross-Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Development of a Protocol for Predicting Bacterial Resistance to Microbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. Biocide Resistance - GreenGate Genomics [greengategenomics.com]

Technical Support Center: Stability of Mecetronium Ethylsulfate in Complex Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Mecetronium ethylsulfate (MES) in complex formulations.

Troubleshooting Guide

Instability in formulations containing Mecetronium ethylsulfate can manifest in various ways, including loss of potency, changes in physical appearance (e.g., color, clarity), and phase separation. This guide provides insights into potential causes and solutions for common stability issues.

Quantitative Stability Data of a Model MES Formulation

To illustrate the impact of different environmental factors on the stability of Mecetronium ethylsulfate, the following table summarizes the degradation of MES in a model topical cream formulation under various storage conditions.

Table 1: Stability of Mecetronium Ethylsulfate (1% w/w) in a Topical Cream Formulation

Storage Condition	Time (Months)	MES Assay (%)	Appearance	pH
25°C / 60% RH	0	100.2	White, homogenous cream	6.5
3	99.8	No change	6.4
6	99.5	No change	6.4
12	98.9	No change	6.3
40°C / 75% RH	0	100.2	White, homogenous cream	6.5
1	98.5	Slight yellowing	6.2
3	95.2	Yellowish, slight phase separation	5.9
6	90.8	Yellow, phase separated	5.5
50°C	0	100.2	White, homogenous cream	6.5
1	92.1	Yellow, significant phase separation	5.7
2	85.4	Brownish, completely separated	5.1
Acidic pH (4.0) at 25°C	0	100.1	White, homogenous cream	4.0
3	97.3	No change	4.0
6	94.5	Slight yellowing	3.9
Alkaline pH (8.0) at 25°C	0	100.3	White, homogenous cream	8.0
3	99.9	No change	7.9
6	99.6	No change	7.8

Note: This data is illustrative and based on typical degradation patterns of quaternary ammonium compounds. Actual results will vary depending on the specific formulation.

Troubleshooting Common Stability Issues

Issue	Potential Cause(s)	Recommended Action(s)
Loss of MES Potency	- High Temperature: Accelerated degradation at elevated temperatures. - Low pH: MES can be less stable in acidic conditions. - Incompatible Excipients: Interaction with anionic ingredients.	- Store the formulation at controlled room temperature. - Adjust the formulation pH to be in the neutral to slightly alkaline range (pH 6.5-8.0). - Avoid anionic excipients such as sodium lauryl sulfate or carbomers unless compatibility has been established. Consider non-ionic or cationic alternatives.
Color Change (Yellowing/Browning)	- Degradation of MES: Formation of colored degradation products. - Oxidation: Presence of oxidative species in the formulation or packaging.	- Optimize storage conditions to minimize degradation. - Incorporate antioxidants (e.g., tocopherol, BHT) into the formulation. - Use packaging that protects from light and air (e.g., opaque, airless containers).
Phase Separation of Emulsion	- Emulsifier Incompatibility: Interaction of cationic MES with anionic emulsifiers can disrupt the emulsion. - pH Shift: A significant change in pH can affect emulsifier performance.	- Use non-ionic or cationic emulsifiers. - Buffer the formulation to maintain a stable pH. - Evaluate the overall formulation for electrolyte balance.
Precipitation	- Interaction with Anionic Polymers: Formation of insoluble complexes between MES and anionic polymers. - Solubility Issues: Changes in the solvent system affecting MES solubility.	- Replace anionic polymers with non-ionic or cationic alternatives (e.g., hydroxyethyl cellulose instead of carbomer). - Ensure the solvent system maintains MES solubility across the expected temperature range.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Mecetronium ethylsulfate?

A1: The primary degradation pathway for quaternary ammonium compounds like Mecetronium ethylsulfate under basic conditions or at elevated temperatures is Hofmann elimination.[1][2][3][4] This reaction involves the abstraction of a proton from a beta-carbon, leading to the formation of an alkene and a tertiary amine. Nucleophilic substitution at the quaternary nitrogen can also occur, leading to the loss of an alkyl group.

Q2: What is the optimal pH range for formulating with Mecetronium ethylsulfate?

A2: Mecetronium ethylsulfate generally exhibits the best stability in neutral to slightly alkaline conditions (pH 6.5-8.0). Highly acidic environments (pH below 4) can lead to accelerated degradation.

Q3: Are there any specific excipients that are known to be incompatible with Mecetronium ethylsulfate?

A3: Yes, as a cationic surfactant, Mecetronium ethylsulfate can interact with anionic compounds.[5] Common incompatibilities include:

• Anionic Surfactants: (e.g., Sodium Lauryl Sulfate) can form insoluble complexes.

• Anionic Polymers: (e.g., Carbomers, Xanthan Gum) can lead to precipitation or loss of viscosity.

• Soaps: Can cause precipitation. It is crucial to conduct compatibility studies with all excipients in a new formulation.

Q4: How can I prevent the discoloration of my formulation containing Mecetronium ethylsulfate?

A4: Discoloration is often a sign of chemical degradation. To prevent this, you should:

• Ensure the formulation pH is within the optimal stability range.

• Protect the formulation from high temperatures and light.

• Consider the addition of an antioxidant to prevent oxidative degradation.

• Use appropriate packaging that minimizes exposure to air and light.

Q5: What analytical methods are suitable for monitoring the stability of Mecetronium ethylsulfate in a complex formulation?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable technique for quantifying Mecetronium ethylsulfate and its degradation products.[6][7] Other methods that can be used for the analysis of cationic surfactants include potentiometric titration and various spectroscopic techniques.[8][9]

Experimental Protocols

Protocol: Accelerated Stability Study of a Mecetronium Ethylsulfate Cream

1. Objective: To evaluate the stability of a topical cream formulation containing 1% (w/w) Mecetronium ethylsulfate under accelerated storage conditions.

2. Materials and Equipment:

• Mecetronium ethylsulfate

• Cream base (placebo)

• Stability chambers (40°C ± 2°C / 75% RH ± 5% RH)

• Appropriate packaging (e.g., amber glass jars with screw caps)

• HPLC system with a suitable column (e.g., C18)

• pH meter

• Viscometer

• Microscope

3. Procedure:

• Prepare a batch of the 1% MES cream formulation and a corresponding placebo batch.

• Fill the cream into the designated packaging containers.

• Place the samples in the stability chamber set at 40°C / 75% RH.

• Withdraw samples at the following time points: 0, 1, 3, and 6 months.

• At each time point, perform the following analyses on both the active and placebo samples:

  • Appearance: Visually inspect for color, odor, and signs of phase separation.

  • pH: Measure the pH of a 10% dispersion of the cream in deionized water.

  • Viscosity: Measure the viscosity using a suitable viscometer.

  • Microscopic Examination: Observe the emulsion under a microscope for changes in globule size and distribution.

  • Assay of Mecetronium Ethylsulfate: Quantify the concentration of MES using a validated stability-indicating HPLC method. Analyze for the presence of any degradation products.

4. Acceptance Criteria:

• Assay: MES content should be within 90.0% - 110.0% of the initial concentration.

• Appearance: No significant changes in color, odor, or physical form.

• pH: Within ± 1.0 unit of the initial pH.

• Viscosity: Within ± 20% of the initial viscosity.

• Degradation Products: Any single degradation product should not exceed 0.5%, and the total degradation products should not exceed 2.0%.

Visualizations

Potential Degradation Pathway of Mecetronium Ethylsulfate

Caption: Potential degradation pathways of Mecetronium ethylsulfate.

Experimental Workflow for Stability Testing

References

• 1. Hofmann Elimination Reaction: Mechanism, Examples & Applications | AESL [aakash.ac.in]
• 2. byjus.com [byjus.com]
• 3. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 4. Ch22: Hofmann elimination [chem.ucalgary.ca]
• 5. mdpi.com [mdpi.com]
• 6. japsonline.com [japsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. metrohm.com [metrohm.com]
• 9. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]

Mitigating the foaming properties of Mecetronium ethylsulfate in specific applications

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Mecetronium ethylsulfate (MES). It provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to manage and mitigate the inherent foaming properties of this cationic surfactant in various applications.

Frequently Asked Questions (FAQs)

Q1: Why does my Mecetronium ethylsulfate solution foam so much?

A1: Mecetronium ethylsulfate (CAS 3006-10-8) is a quaternary ammonium compound classified as a cationic surfactant. Surfactants, by their nature, reduce the surface tension of a liquid. When air is introduced into an MES solution through agitation, mixing, or sparging, the surfactant molecules arrange themselves at the air-liquid interface, creating a stable film that entraps the air, leading to the formation of foam.[1] This is an inherent property of its molecular structure, which contains both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail.

Q2: Is foaming of MES always a problem?

A2: Not necessarily. In some applications, the foaming property is desirable. For instance, in certain disinfectants or cleaning agents, foam can increase the contact time of the active ingredient on a surface, enhancing its efficacy.[2] However, in many experimental and manufacturing processes, excessive foam can cause significant issues, including:

• Inaccurate volume measurements and dosing.

• Reduced vessel capacity and processing efficiency.

• Interference with downstream processes like filtration or sterile filling.

• Potential for overflow and contamination.

Q3: What are the primary methods to control foaming in my MES formulation?

A3: The two primary strategies for foam control are prevention and reduction. This is typically achieved by adding a chemical anti-foaming agent (also known as a defoamer). These agents are broadly categorized into two main types: silicone-based and non-silicone-based (e.g., mineral oil, fatty alcohols).[3] The choice depends on the specific requirements of your application, including chemical compatibility, regulatory constraints (especially in pharmaceutical products), and the desired level of foam control.

Q4: Which type of anti-foaming agent is compatible with Mecetronium ethylsulfate?

A4: Mecetronium ethylsulfate is a cationic surfactant. While some general compatibility issues can arise between silicones and certain charged molecules, silicone-based antifoams are often highly effective and are considered especially compatible with quaternary ammonium compounds.[4] Non-silicone defoamers, such as those based on fatty alcohols or polyalkylene glycols, are also viable options and are often preferred in pharmaceutical or food-grade applications where silicone residues are a concern.[3][5] It is crucial to perform compatibility and efficacy testing for your specific formulation.

Q5: How do I select the right anti-foaming agent and determine the optimal concentration?

A5: The selection process involves a few key steps:

• Define Application Constraints: Determine if there are restrictions on the use of silicone or other specific chemistries (e.g., for pharmaceutical use, a non-silicone, food-grade defoamer may be required).[5]

• Screen for Compatibility: Add a small amount of the selected anti-foaming agent to your MES solution. Observe for any signs of incompatibility, such as precipitation, cloudiness, or phase separation.

• Determine Efficacy: Conduct a simple foam test (see Experimental Protocols section) to evaluate the agent's ability to reduce foam height and stability.

• Optimize Concentration: Start with the manufacturer's recommended dosage (typically in the low ppm range, e.g., 10-100 ppm) and create a concentration ladder to find the minimum effective concentration that achieves the desired foam control without negatively impacting your formulation's performance.

Troubleshooting Guide

Issue 1: Sudden or excessive foaming during processing.

• Possible Cause: Increased agitation speed, higher process temperature, or introduction of air into the system (e.g., vortexing during mixing).

• Solution:

  • Reduce the speed of mechanical stirring or shaking.

  • Introduce liquids beneath the surface to avoid splashing.

  • If applicable, lower the process temperature.

  • Implement an appropriate anti-foaming agent as a formulation excipient (preventative) or a processing aid (corrective).

Issue 2: The chosen anti-foaming agent is not effective.

• Possible Cause: Incorrect type of defoamer, insufficient concentration, or poor dispersion of the agent.

• Solution:

  • Verify the compatibility of the defoamer with cationic surfactants. Silicone-based or fatty alcohol-based defoamers are good starting points.[3][4]

  • Increase the concentration of the anti-foaming agent incrementally, monitoring for effectiveness.

  • Ensure the anti-foaming agent is properly dispersed. Some agents require pre-dilution or specific mixing conditions to be effective.

Issue 3: The anti-foaming agent causes cloudiness or precipitation in the MES solution.

• Possible Cause: Chemical incompatibility between the anti-foaming agent, MES, and other components in your formulation. Cationic surfactants can sometimes interact with certain anionic components of defoamer emulsions.[6]

• Solution:

  • Discontinue use of the current agent.

  • Select an alternative anti-foaming agent. A non-ionic, non-silicone defoamer might offer better compatibility.

  • Conduct small-scale compatibility tests before adding any new agent to a large batch.

Data Presentation: Efficacy of Anti-Foaming Agents

Table 1: Comparative Efficacy of Anti-Foaming Agents on 0.5% CTAB Solution

Anti-Foaming Agent Type	Concentration (ppm)	Initial Foam Height (mm)	Foam Height after 5 min (mm)	% Foam Reduction (at 5 min)
Control (None)	0	150	145	0%
Silicone-Based Emulsion	20	25	5	96.6%
Silicone-Based Emulsion	50	10	0	100%
Fatty Alcohol-Based	50	60	35	75.9%
Fatty Alcohol-Based	100	45	20	86.2%
Mineral Oil-Based	100	75	50	65.5%

Note: Data is compiled for illustrative purposes based on typical performance characteristics of anti-foaming agents.

Experimental Protocols

Protocol 1: Foamability and Stability Assessment (Modified Ross-Miles Method)

This method is a standardized approach to measure foam height and stability.[7]

Objective: To quantify the foaming capacity and foam stability of an MES solution, with and without an anti-foaming agent.

Materials:

• Glass column (1000 mL graduated cylinder, ~50 mm diameter) with a bottom outlet.

• 200 mL volumetric flask or funnel with a stopcock and a calibrated orifice, positioned centrally above the glass column.

• Thermometer.

• Stopwatch.

• MES solution (with and without anti-foaming agent).

Procedure:

• Ensure all glassware is meticulously clean to avoid contamination.

• Maintain a constant temperature for the solution and apparatus (e.g., 25°C ± 1°C).

• Pour 50 mL of the test solution into the glass column.

• Pour 200 mL of the same test solution into the volumetric flask/funnel above.

• Simultaneously start the stopwatch and open the stopcock to allow the 200 mL of solution to fall into the column, generating foam.

• Once all the solution has drained from the flask, immediately record the initial foam height (the total volume minus the 250 mL of liquid).

• Record the foam height again at specific time intervals, typically after 1, 3, and 5 minutes.[7]

• Compare the initial foam height (foamability) and the rate of decay (foam stability) between the control MES solution and the solutions containing different concentrations of the anti-foaming agent.

Protocol 2: Dynamic Foam Analysis

This method provides real-time data on foam generation and decay.[8][9]

Objective: To continuously measure foam volume, liquid content, and bubble structure over time.

Materials:

• Dynamic Foam Analyzer (e.g., KRÜSS DFA100 or similar).

• Glass measuring column for the instrument.

• Gas supply (e.g., compressed air).

• MES solution (with and without anti-foaming agent).

Procedure:

• Calibrate the instrument according to the manufacturer's instructions.

• Place a defined volume of the test solution into the instrument's measuring column.

• Set the parameters for the experiment: gas flow rate (e.g., 0.2 L/min), foaming time (e.g., 20 seconds), and total measurement time.

• Initiate the measurement. The instrument will sparge gas through the solution to create foam and use optical sensors to record the total height, foam height, and liquid height in real-time.[8]

• Optional modules can simultaneously measure the liquid content within the foam and analyze the bubble size distribution.

• The software will generate curves for foam generation and decay. Analyze key parameters such as maximum foam volume, time to reach maximum volume, and foam half-life (time for the foam volume to decrease by 50%).

• Compare these parameters across different samples to quantitatively assess the effectiveness of the anti-foaming agent.

Visualizations

Signaling Pathways and Mechanisms

Caption: Mechanism of foam stabilization by MES and destabilization by a defoamer.

Experimental Workflow

Caption: Experimental workflow for selecting and optimizing an anti-foaming agent.

Logical Relationships in Troubleshooting

Caption: Troubleshooting decision tree for mitigating MES-induced foaming.

References

• 1. anti-foamer anti-foaming agent ( Defoamer), CasNo. AURORA CHEMICAL CO., LTD China (Mainland) [aurora1.lookchem.com]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. silicone defoamer | XJY SILICONES® [xjysilicone.com]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. US5866041A - Fatty acid defoamers with improved shelf life - Google Patents [patents.google.com]

Technical Support Center: Deactivating Mecetronium Ethylsulfate for Environmental Disposal

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe deactivation and disposal of Mecetronium ethylsulfate. The information is presented in a question-and-answer format to address specific issues that may be encountered during laboratory procedures.

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate and why is its proper disposal important?

Mecetronium ethylsulfate is a quaternary ammonium compound (QAC) used as an antiseptic and disinfectant.[1][2] Like many QACs, it is classified as very toxic to aquatic life with long-lasting effects.[3][4] Therefore, improper disposal can lead to environmental contamination. It is crucial to deactivate or properly segregate Mecetronium ethylsulfate waste to minimize its ecological impact.

Q2: Can I dispose of small quantities of dilute Mecetronium ethylsulfate solutions down the drain?

It is strongly recommended to avoid disposing of any concentration of Mecetronium ethylsulfate down the drain.[3] QACs can persist through wastewater treatment processes and harm aquatic organisms.[1][5] Always consult your institution's environmental health and safety (EHS) guidelines for specific disposal protocols.

Q3: What are the primary laboratory-scale methods for deactivating Mecetronium ethylsulfate?

The two primary methods for deactivating Mecetronium ethylsulfate in a laboratory setting are chemical degradation through hydrolysis and removal from aqueous solutions via adsorption.

Q4: How does chemical degradation work for Mecetronium ethylsulfate?

Mecetronium ethylsulfate may undergo gradual degradation when exposed to highly acidic conditions (pH < 4) over an extended period.[6] This process, known as hydrolysis, can break down the compound. However, it is important to note that this process can be slow and may not be suitable for all waste streams.

Q5: How effective is activated charcoal for removing Mecetronium ethylsulfate?

Activated charcoal is a highly effective adsorbent for removing QACs from aqueous solutions.[7][8] The large surface area and porous structure of activated charcoal allow it to bind the Mecetronium ethylsulfate molecules, effectively removing them from the water. The efficiency of adsorption can be influenced by factors such as pH, contact time, and the concentration of the Mecetronium ethylsulfate solution.

Troubleshooting Guides

Chemical Degradation (Acid Hydrolysis)

Issue	Possible Cause	Troubleshooting Step
Incomplete Deactivation	Insufficient reaction time or incorrect pH.	Ensure the pH of the solution is maintained below 4 and allow for a prolonged reaction time (e.g., 24-48 hours). Verify the final concentration of Mecetronium ethylsulfate using an appropriate analytical method, if available.
Hazardous Fumes	Reaction of the acidic solution with other chemicals in the waste.	Always conduct chemical degradation in a well-ventilated area, preferably within a chemical fume hood. Ensure the waste stream does not contain incompatible chemicals that could react with the acid.
Neutralization Issues	Incorrect amount of base added for neutralization.	After the degradation period, carefully neutralize the acidic solution by slowly adding a suitable base (e.g., sodium bicarbonate or sodium hydroxide) while monitoring the pH.

Adsorption on Activated Charcoal

Issue	Possible Cause	Troubleshooting Step
Low Removal Efficiency	Insufficient amount of activated charcoal, inadequate contact time, or incorrect pH.	Increase the amount of activated charcoal used. Ensure the mixture is agitated for a sufficient period (e.g., at least 2 hours) to reach equilibrium. Adjusting the pH to a higher level may improve adsorption.[7]
Clogging of Filtration System	Fine particles of activated charcoal passing through the filter.	Use a finer filter paper or a combination of filters to effectively separate the activated charcoal from the treated solution.
Disposal of Contaminated Charcoal	Uncertainty about proper disposal procedures.	The spent activated charcoal is now considered hazardous waste as it is saturated with Mecetronium ethylsulfate. It must be collected in a labeled, sealed container and disposed of through your institution's EHS office.

Data Presentation

The following table summarizes illustrative data on the adsorption capacity of activated carbon for a quaternary ammonium compound, tetramethylammonium hydroxide (TMAH). While not specific to Mecetronium ethylsulfate, it provides a general indication of the effectiveness of different types of activated carbon.

Adsorbent	Maximum Adsorption Capacity (mg/g)	Reference
Commercial Activated Carbon (WAC)	27.77	[7]
Nitric Acid Oxidized Activated Carbon (NA-WAC)	37.46	[7]
Silica Impregnated Activated Carbon (SM-WAC 0.5)	32.83	[7]
Oxygen Plasma Treated Activated Carbon (P10-WAC)	29.03	[7]

Experimental Protocols

Protocol 1: Deactivation by Acid Hydrolysis

Objective: To degrade Mecetronium ethylsulfate in an aqueous waste solution using acid hydrolysis.

Materials:

• Mecetronium ethylsulfate waste solution

• Concentrated hydrochloric acid (HCl) or sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) for neutralization

• pH indicator strips or a pH meter

• Stir plate and stir bar

• Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Procedure:

• Working in a chemical fume hood, place the Mecetronium ethylsulfate waste solution in a suitable glass container.

• Slowly add concentrated acid to the solution while stirring until the pH is less than 4.

• Cover the container and allow the solution to stir at room temperature for at least 24 hours to facilitate hydrolysis.

• After the reaction period, slowly add a neutralizing base (e.g., sodium bicarbonate) until the pH of the solution is between 6 and 8.

• The treated solution should be collected as hazardous waste and disposed of according to your institution's EHS guidelines.

Protocol 2: Removal by Adsorption on Activated Charcoal

Objective: To remove Mecetronium ethylsulfate from an aqueous waste solution by adsorption onto activated charcoal.

Materials:

• Mecetronium ethylsulfate waste solution

• Powdered activated charcoal

• Stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

• Appropriate PPE

Procedure:

• Place the Mecetronium ethylsulfate waste solution in a glass container.

• Add an excess of powdered activated charcoal to the solution (e.g., a starting point of 10 g of charcoal per 100 mL of solution).

• Stir the mixture vigorously for at least 2 hours to ensure maximum adsorption.

• Set up the filtration apparatus and filter the mixture to separate the activated charcoal from the liquid.

• Collect the treated liquid (filtrate) and the activated charcoal separately.

• The filtrate should be tested for residual Mecetronium ethylsulfate if possible, and then disposed of as hazardous waste.

• The activated charcoal, now contaminated with Mecetronium ethylsulfate, must be collected in a labeled, sealed container and disposed of as solid hazardous waste through your institution's EHS office.

Visualizations

Caption: Experimental workflow for the deactivation of Mecetronium ethylsulfate.

Caption: Decision tree for the disposal of Mecetronium ethylsulfate waste.

References

• 1. mass.gov [mass.gov]
• 2. news-medical.net [news-medical.net]
• 3. chemos.de [chemos.de]
• 4. 1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, ethyl sulfate (1:1) | C22H49NO4S | CID 68650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 7. Enhanced adsorption of quaternary amine using modified activated carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adsorption of Quaternary Ammonium Compounds onto Activated Sludge [scirp.org]

Resolving inconsistencies in Mecetronium ethylsulfate efficacy testing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving inconsistencies encountered during the efficacy testing of Mecetronium ethylsulfate (MES).

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate (MES) and what is its mechanism of action?

Mecetronium ethylsulfate is a quaternary ammonium compound (QAC) that functions as a cationic surfactant.[1] Its primary mechanism of action involves the disruption of microbial cell membranes. The positively charged nitrogen atom in the MES molecule interacts with the negatively charged components of the bacterial cell membrane, leading to a breakdown of the membrane's integrity and ultimately, cell death.[1]

Q2: What are the common applications of Mecetronium ethylsulfate?

MES is utilized as an antiseptic and disinfectant in a variety of products. It is a common ingredient in hand sanitizers, surgical scrubs, and other topical antiseptic formulations.[2]

Q3: Why am I seeing inconsistent results in my MES efficacy tests?

Inconsistencies in efficacy testing of QACs like MES can arise from a multitude of factors. These can include the specific microbial strain being tested, the presence of interfering substances such as organic matter or hard water, variations in contact time, the type of surface being disinfected, and the development of microbial resistance.[3][4][5]

Q4: Can the formulation of the product affect MES efficacy?

Yes, the complete formulation of a product can significantly impact the efficacy of MES. For instance, studies have shown that the addition of MES to alcohol-based hand rubs does not necessarily improve their antimicrobial efficacy.[2] The presence of other ingredients can lead to synergistic or antagonistic effects, altering the overall performance of the product.

Q5: Is MES effective against all types of microorganisms?

While MES has a broad spectrum of activity, its effectiveness can vary against different microorganisms. For example, some studies have shown that hand sanitizers containing MES may not be effective against certain bacteria like Pseudomonas aeruginosa.[6] Furthermore, repeated exposure to sub-lethal concentrations of MES has been shown to induce resistance in bacteria such as Staphylococcus aureus.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during MES efficacy testing.

Problem 1: Variable or No Zone of Inhibition in Disk Diffusion Assays

Possible Causes:

• Inappropriate Test Organism: The target microorganism may have intrinsic or acquired resistance to MES.

• High Organic Load: The presence of organic material (e.g., soil, blood, proteins) on the agar plate can neutralize the activity of MES.[4][5]

• Incorrect Inoculum Density: An overly dense bacterial lawn can obscure the zone of inhibition.

• Sub-optimal pH of the Medium: The efficacy of QACs can be pH-dependent.

• Issues with MES Solution: The MES solution may have degraded or been prepared at an incorrect concentration.

Troubleshooting Steps:

• Verify Test Organism Susceptibility: Test MES against a known susceptible control strain to confirm the assay is working correctly.

• Minimize Organic Contamination: Ensure that the agar plates and all testing materials are sterile and free from contaminating organic matter.

• Standardize Inoculum: Prepare the microbial inoculum according to standardized protocols (e.g., 0.5 McFarland standard) to ensure a consistent lawn of growth.

• Check pH of Media: Verify that the pH of the growth medium is within the optimal range for both microbial growth and MES activity.

• Prepare Fresh MES Solution: Always use a freshly prepared and accurately concentrated MES solution for your experiments.

Problem 2: Inconsistent Minimum Inhibitory Concentration (MIC) Values

Possible Causes:

• Inoculum Effect: A higher than standard inoculum concentration can lead to an artificially high MIC value.

• Presence of Interfering Substances: Residual detergents or other chemicals in the test wells can interfere with the activity of MES.

• Incorrect Incubation Conditions: Variations in incubation time or temperature can affect microbial growth and, consequently, the observed MIC.

• Binding to Plasticware: QACs can sometimes adsorb to the surface of plastic microtiter plates, reducing the effective concentration.

Troubleshooting Steps:

• Accurately Standardize Inoculum: Use a spectrophotometer or McFarland standards to ensure the correct starting concentration of microorganisms.

• Thoroughly Clean Glassware: Ensure all labware is meticulously cleaned to remove any residues that could interfere with the assay.

• Strictly Control Incubation: Maintain consistent and appropriate incubation times and temperatures as specified in standardized protocols.

• Consider Alternative Labware: If plastic binding is suspected, consider using glass tubes or specially coated microtiter plates.

Problem 3: Reduced Efficacy on Surfaces

Possible Causes:

• Surface Material: The type of surface being tested (e.g., stainless steel, plastic, porous materials) can impact the efficacy of MES. Some materials may partially neutralize or absorb the disinfectant.[3][7]

• Inadequate Contact Time: The disinfectant may not be in contact with the surface for a sufficient duration to achieve the desired level of microbial kill.

• Presence of Biofilms: Microorganisms embedded in a biofilm matrix are significantly more resistant to disinfectants than their planktonic counterparts.

Troubleshooting Steps:

• Test on a Variety of Surfaces: Evaluate the efficacy of your MES formulation on all relevant surface types that would be encountered in a real-world setting.[3][7]

• Ensure Adequate Contact Time: Follow the manufacturer's recommended contact time and ensure the surface remains wet for the entire duration.

• Incorporate Biofilm Testing: If applicable to your research, include testing against microbial biofilms to get a more realistic measure of efficacy.

Data Presentation

Table 1: Representative Minimum Inhibitory Concentration (MIC) Values for Quaternary Ammonium Compounds against Various Microorganisms.

Microorganism	Mecetronium ethylsulfate (in Propanol) MIC (µg/mL)	Cetylpyridinium Chloride MIC (µg/mL)	Benzalkonium Chloride MIC (µg/mL)
Staphylococcus aureus	664[2]	1 - 4	1 - 4
Pseudomonas aeruginosa	-	250[1]	32 - 128
Escherichia coli	-	16 - 64[1]	16 - 64
Candida albicans	-	4[8]	8 - 32

Note: Data for Mecetronium ethylsulfate is limited in publicly available literature. Values for other common QACs are provided for comparative purposes. MIC values can vary significantly based on the specific strain and testing conditions.

Table 2: Representative Zone of Inhibition Diameters for Benzalkonium Chloride against Common Bacteria.

Microorganism	Benzalkonium Chloride Concentration	Zone of Inhibition (mm)
Staphylococcus aureus	0.1%	18 - 22
Pseudomonas aeruginosa	0.1%	12 - 16

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination (Adapted from CLSI M07)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in a broth dilution series.

Materials:

• Mecetronium ethylsulfate (MES) stock solution

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• 96-well microtiter plates

• Standardized microbial inoculum (0.5 McFarland)

• Spectrophotometer

• Incubator

Procedure:

• Prepare Serial Dilutions: Create a two-fold serial dilution of the MES stock solution in MHB across the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Prepare Inoculum: Dilute the 0.5 McFarland standardized microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation: Add 50 µL of the diluted microbial inoculum to each well containing the MES dilution. This will bring the total volume in each well to 100 µL.

• Controls:

  • Growth Control: A well containing 100 µL of MHB and 50 µL of the inoculum (no MES).

  • Sterility Control: A well containing 100 µL of MHB only (no inoculum or MES).

• Incubation: Incubate the microtiter plate at 35-37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of MES at which there is no visible growth (turbidity) compared to the growth control.

Disk Diffusion for Zone of Inhibition Assay (Kirby-Bauer Method)

This qualitative method assesses the antimicrobial activity of a substance by measuring the diameter of the zone of growth inhibition around a disk impregnated with the substance.

Materials:

• Sterile filter paper disks (6 mm diameter)

• Mecetronium ethylsulfate (MES) solution of known concentration

• Sterile Mueller-Hinton Agar (MHA) plates

• Standardized microbial inoculum (0.5 McFarland)

• Sterile swabs

• Incubator

• Calipers or ruler

Procedure:

• Prepare Plates: Using a sterile swab, evenly inoculate the entire surface of an MHA plate with the standardized microbial suspension to create a uniform lawn of bacteria.

• Impregnate Disks: Aseptically apply a known volume (e.g., 20 µL) of the MES solution onto a sterile filter paper disk.

• Place Disks: Carefully place the MES-impregnated disk onto the center of the inoculated MHA plate.

• Controls:

  • Positive Control: A disk impregnated with a known effective antimicrobial agent.

  • Negative Control: A disk impregnated with the solvent used to dissolve the MES (e.g., sterile water).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Measure Zones: After incubation, measure the diameter of the clear zone of no growth around the disk in millimeters.

Mandatory Visualizations

Caption: Mechanism of action of Mecetronium ethylsulfate.

Caption: Workflow for MIC determination by broth microdilution.

Caption: Logical workflow for troubleshooting inconsistent results.

References

• 1. Cetylpyridinium Chloride: Mechanism of Action, Antimicrobial Efficacy in Biofilms, and Potential Risks of Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of organic load-related efficacy changes in antiseptic solutions used in hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ispub.com [ispub.com]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Cetylpyridinium Chloride Resistance and Treatment on Fluconazole Activity versus Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]

Impact of water hardness on the antimicrobial performance of Mecetronium ethylsulfate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of water hardness on the antimicrobial performance of Mecetronium ethylsulfate (MES).

Frequently Asked Questions (FAQs)

Q1: What is Mecetronium ethylsulfate (MES) and how does it work?

Mecetronium ethylsulfate is a quaternary ammonium compound (QAC) with broad-spectrum antimicrobial activity against bacteria, fungi, and some viruses.[1][2][3] Its primary mechanism of action involves the disruption of microbial cell membranes. The positively charged nitrogen atom in the MES molecule interacts with the negatively charged phospholipids in the cell membrane, leading to increased permeability, leakage of cellular contents, and ultimately, cell death.[1][3][4][5]

Q2: How does water hardness affect the antimicrobial efficacy of MES?

Water hardness, caused by the presence of divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺), can antagonize the antimicrobial activity of MES.[6] The positively charged Ca²⁺ and Mg²⁺ ions can interact with the anionic sites on microbial cell surfaces, competing with the cationic MES molecules and hindering their ability to bind to and disrupt the cell membrane. This interaction can lead to a decrease in the observed antimicrobial performance of MES.

Q3: What is the expected impact of increasing water hardness on the Minimum Inhibitory Concentration (MIC) of MES?

An increase in water hardness is generally expected to lead to a higher Minimum Inhibitory Concentration (MIC) value for MES against a given microorganism. This is because a higher concentration of MES is required to overcome the inhibitory effects of the hard water ions and achieve the same level of antimicrobial activity. While specific data for MES is limited, the trend for QACs is a noticeable reduction in efficacy with increasing water hardness.[6]

Troubleshooting Guide

This guide addresses common issues encountered during experiments evaluating the antimicrobial performance of MES in the presence of hard water.

Problem	Potential Cause	Recommended Solution
Higher than expected MIC values for MES.	High water hardness: The water used for preparing MES solutions and culture media may have a high concentration of Ca²⁺ and Mg²⁺ ions.	1. Test Water Hardness: Determine the hardness of the water being used. 2. Use Standardized Hard Water: Prepare standardized hard water at different concentrations (e.g., 100, 200, 400 ppm as CaCO₃) to systematically evaluate the effect of hardness. 3. Use Purified Water: For baseline experiments, use purified, deionized, or distilled water to minimize interference from mineral ions.
Inconsistent or non-reproducible MIC results.	Variability in water source: Using tap water or different batches of purified water with fluctuating mineral content. Inadequate neutralization of MES: Residual MES carried over during subculturing can inhibit growth and lead to false-negative results.	1. Standardize Water Source: Use a consistent source of water with known hardness for all experiments. 2. Incorporate a Neutralizer: Use a validated neutralizer (e.g., lecithin and polysorbate 80) in the recovery medium to inactivate residual MES.
Precipitation observed when preparing MES solutions.	Interaction with anions in hard water: High concentrations of sulfates or carbonates in hard water may react with MES to form insoluble salts.	1. Check Water Composition: Analyze the ionic composition of the water. 2. Prepare Concentrated Stock in Purified Water: Prepare a concentrated stock solution of MES in purified water and then dilute it to the final concentration in the standardized hard water.
Reduced efficacy against specific microorganisms in hard water.	Synergistic protective effect: Divalent cations in hard water may strengthen the outer membrane of certain Gram-negative bacteria, making them less susceptible to MES.	1. Increase MES Concentration: Determine the MIC in the presence of the specific hard water to establish the effective concentration. 2. Increase Contact Time: Evaluate if extending the contact time improves the antimicrobial efficacy.

Quantitative Data Summary

The following table provides illustrative data on the impact of water hardness on the Minimum Inhibitory Concentration (MIC) of Mecetronium ethylsulfate against common test organisms. Note: This data is representative and may not reflect actual experimental results.

Water Hardness (as ppm CaCO₃)	MIC (µg/mL) vs. Staphylococcus aureus	MIC (µg/mL) vs. Escherichia coli	MIC (µg/mL) vs. Pseudomonas aeruginosa
0 (Distilled Water)	2	8	16
100	4	16	32
200	8	32	64
400	16	64	128

Experimental Protocols

Preparation of Standardized Hard Water

This protocol is based on standard methods for preparing synthetic hard water for disinfectant testing.[7][8]

Materials:

• Solution A: Dissolve 31.74 g of magnesium chloride (MgCl₂) and 73.99 g of calcium chloride (CaCl₂) in purified water and dilute to 1 liter.

• Solution B: Dissolve 35.02 g of sodium bicarbonate (NaHCO₃) in purified water and dilute to 1 liter.

• Purified, sterile water.

Procedure:

• To prepare hard water with a concentration of 200 ppm (as CaCO₃), add 6 mL of Solution A and 8 mL of Solution B to a 1-liter volumetric flask.

• Bring the volume to 1 liter with purified, sterile water.

• The pH of the final solution should be between 7.6 and 8.2.

• Sterilize by filtration through a 0.22 µm membrane filter.

• Different hardness levels can be achieved by adjusting the volumes of Solution A and B proportionally.

Minimum Inhibitory Concentration (MIC) Assay by Broth Microdilution

This protocol is adapted from standard MIC testing procedures.[9][10]

Materials:

• Mecetronium ethylsulfate (MES) stock solution.

• Standardized hard water at desired concentrations.

• 96-well microtiter plates.

• Appropriate broth medium (e.g., Mueller-Hinton Broth).

• Test microorganism suspension standardized to approximately 1 x 10⁶ CFU/mL.

• Validated neutralizer solution (e.g., lecithin and polysorbate 80).

Procedure:

• Prepare serial two-fold dilutions of MES in the appropriate broth medium prepared with standardized hard water of a specific concentration in a 96-well microtiter plate.

• Inoculate each well with the standardized microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Include a positive control (broth and inoculum, no MES) and a negative control (broth only).

• Incubate the plates at the optimal temperature for the test microorganism for 18-24 hours.

• The MIC is the lowest concentration of MES that completely inhibits visible growth of the microorganism.

• To confirm the MIC and determine the Minimum Bactericidal Concentration (MBC), subculture aliquots from the wells showing no growth onto a suitable agar medium containing a neutralizer. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Visualizations

Caption: Troubleshooting workflow for addressing inconsistent MES efficacy results.

Caption: Hypothesized mechanism of hard water interference with MES antimicrobial action.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. researchgate.net [researchgate.net]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. Use of the European standardization framework established by CEN/TC 216 for effective disinfection strategies in human medicine, veterinary medicine, food hygiene, industry, and domestic and institutional use – a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. koshic.org [koshic.org]
• 8. Testing the Effectiveness of Antiseptics and Disinfectants | Microbiology [courses.lumenlearning.com]
• 9. epa.gov [epa.gov]
• 10. Mecetronium Ethylsulfate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

Reference Data & Comparative Studies

A Comparative Analysis of Mecetronium Ethylsulfate and Benzalkonium Chloride: Unveiling Antimicrobial Efficacy

In the landscape of antimicrobial agents, Mecetronium Ethylsulfate (MES) and Benzalkonium Chloride (BC) are two prominent quaternary ammonium compounds (QACs) utilized across various sectors, from healthcare to industrial applications. This guide provides a comprehensive, data-driven comparison of their antimicrobial efficacy, offering researchers, scientists, and drug development professionals a critical overview of their respective strengths and weaknesses. While Benzalkonium Chloride is a well-studied biocide with a wealth of available data, it is important to note that quantitative efficacy data for Mecetronium Ethylsulfate is less prevalent in publicly accessible literature, presenting a challenge for a direct, exhaustive comparison.

Executive Summary

Both Mecetronium Ethylsulfate and Benzalkonium Chloride are cationic surfactants that exert their antimicrobial action primarily through the disruption of microbial cell membranes.[1][2] This mechanism involves the electrostatic interaction of the positively charged nitrogen atom with the negatively charged components of the cell membrane, leading to increased permeability, leakage of essential cellular contents, and ultimately, cell death.[1][2]

Benzalkonium Chloride has demonstrated broad-spectrum activity against a variety of bacteria, fungi, and enveloped viruses.[3] Its efficacy, however, can be variable against non-enveloped viruses and bacterial spores.[3][4] Mecetronium Ethylsulfate is also described as having broad-spectrum antimicrobial properties, though specific quantitative data to support this across a wide range of microorganisms is limited.[2][5] One study has questioned its contribution to the overall efficacy of alcohol-based hand rubs for surgical hand disinfection.[6]

This guide will delve into the available quantitative data, detail the experimental protocols used to assess antimicrobial efficacy, and provide visual representations of key concepts to facilitate a deeper understanding of these two important antimicrobial agents.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data on the antimicrobial efficacy of Mecetronium Ethylsulfate and Benzalkonium Chloride. It is important to interpret this data with the understanding that direct comparative studies under identical conditions are scarce.

Table 1: Minimum Inhibitory Concentration (MIC) Data

Microorganism	Mecetronium Ethylsulfate (µg/mL)	Benzalkonium Chloride (µg/mL)
Staphylococcus aureus	664 (in a propanol-based formulation)[7]	2 - 4[7]
Pseudomonas aeruginosa	Data not available	25 - >350[8]
Escherichia coli	Data not available	12[9]
Listeria monocytogenes	Data not available	0.25 - 20[10]
Candida albicans	Data not available	3.12 (MIC for adherence)[11]

Table 2: Minimum Bactericidal Concentration (MBC) Data

Microorganism	Mecetronium Ethylsulfate (µg/mL)	Benzalkonium Chloride (µg/mL)
Staphylococcus aureus	Data not available	4 - 8[7]
Listeria monocytogenes	Data not available	0.50 - 20[10]

Table 3: Virucidal Activity

Virus	Mecetronium Ethylsulfate	Benzalkonium Chloride
Enveloped Viruses
Influenza Virus	Data not available	Effective[12][13][14][15]
Human Coronavirus	Data not available	Effective[14]
Non-enveloped Viruses
Adenovirus	Data not available	Variable efficacy, concentration-dependent[1][4][16][17]

Experimental Protocols

The determination of antimicrobial efficacy relies on standardized and validated experimental protocols. Below are detailed methodologies for key experiments cited in the evaluation of Mecetronium Ethylsulfate and Benzalkonium Chloride.

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial microbial inoculum.[18]

1. Broth Microdilution Method for MIC:

• Preparation of Antimicrobial Agent: A stock solution of the test compound (Mecetronium Ethylsulfate or Benzalkonium Chloride) is prepared and serially diluted in a 96-well microtiter plate using an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension. Control wells containing only the growth medium and the microbial suspension without the antimicrobial agent are included.

• Incubation: The plate is incubated under optimal conditions for the test microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Interpretation: The MIC is determined as the lowest concentration of the antimicrobial agent in which no visible growth (turbidity) is observed.[19]

2. Subculture for MBC:

• Subculturing: Aliquots from the wells of the MIC plate that show no visible growth are subcultured onto an agar medium that does not contain the antimicrobial agent.

• Incubation: The agar plates are incubated under appropriate conditions to allow for the growth of any surviving microorganisms.

• Interpretation: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum.[18]

Quantitative Suspension Test for Bactericidal Activity (e.g., EN 1276)

This test evaluates the bactericidal activity of chemical disinfectants and antiseptics.

• Test Suspension: A suspension of the test microorganism is prepared in a solution containing an interfering substance (e.g., bovine albumin) to simulate "clean" or "dirty" conditions.

• Exposure: The test product is added to the test suspension and maintained at a specified temperature for a defined contact time.

• Neutralization: At the end of the contact time, the antimicrobial activity is stopped by adding a validated neutralizer.

• Enumeration: The number of surviving microorganisms is determined by plating serial dilutions of the neutralized mixture onto an appropriate agar medium.

• Calculation: The reduction in viable counts is calculated. A log reduction of ≥ 5 is typically required to pass the test for disinfectants.

Virucidal Activity Assessment (e.g., EN 14476)

This standard specifies a method for testing the virucidal activity of chemical disinfectants and antiseptics.

• Test Suspension: A suspension of the test virus is prepared.

• Exposure: The disinfectant is added to the virus suspension and incubated for a specific contact time at a defined temperature.

• Neutralization: The virucidal action is halted, often by dilution in an ice-cold medium.

• Infectivity Assay: The residual viral infectivity is determined by titrating the virus on a susceptible cell line using methods such as the 50% Tissue Culture Infectious Dose (TCID50) assay.

• Calculation: The reduction in viral titer is calculated. A log reduction of ≥ 4 is generally required to demonstrate virucidal activity.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the mechanism of action and a typical experimental workflow.

Mechanism of action for quaternary ammonium compounds.

Workflow for MIC and MBC determination.

Conclusion

This comparative analysis reveals that while both Mecetronium Ethylsulfate and Benzalkonium Chloride are quaternary ammonium compounds with a similar proposed mechanism of antimicrobial action, the breadth and depth of scientific data supporting their efficacy differ significantly. Benzalkonium Chloride has a well-documented, broad-spectrum activity against bacteria and enveloped viruses, with its efficacy against non-enveloped viruses being more variable and concentration-dependent.

The publicly available quantitative data on the antimicrobial efficacy of Mecetronium Ethylsulfate is sparse, making a direct and comprehensive comparison challenging. While it is generally regarded as a broad-spectrum antimicrobial, further research and publication of quantitative data, such as MIC and MBC values against a wider range of clinically and industrially relevant microorganisms, are needed to fully delineate its antimicrobial profile and establish its relative efficacy in comparison to more extensively studied compounds like Benzalkonium Chloride. For researchers and drug development professionals, this data gap highlights an area for future investigation to better understand and optimize the application of Mecetronium Ethylsulfate in various antimicrobial formulations.

References

• 1. Benzalkonium Chloride Demonstrates Concentration-Dependent Antiviral Activity Against Adenovirus In Vitro | Semantic Scholar [semanticscholar.org]
• 2. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 3. Benzalkonium Chlorides: Uses, Regulatory Status, and Microbial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Mecetronium ethylsulfate | 3006-10-8 | FM161446 [biosynth.com]
• 6. Lack of antimicrobial efficacy of mecetronium etilsulfate in propanol-based hand rubs for surgical hand disinfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of subinhibitory concentrations of benzalkonium chloride on the competitiveness of Pseudomonas aeruginosa grown in continuous culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Subminimal Inhibitory Concentrations of the Disinfectant Benzalkonium Chloride Select for a Tolerant Subpopulation of Escherichia coli with Inheritable Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Treatment of plastic and extracellular matrix components with chlorhexidine or benzalkonium chloride: effect on Candida albicans adherence capacity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of several virucidal agents on inactivation of influenza, Newcastle disease, and avian infectious bronchitis viruses in the allantoic fluid of chicken eggs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inactivation of influenza and other viruses by a mixture of virucidal compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Exploring whether Benzalkonium Chloride could be effective against SARS-CoV-2 - Pharmaceutical Technology [pharmaceutical-technology.com]
• 15. Study on the relationship between viral inactivation and alkyl chain length of benzalkonium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Benzalkonium Chloride Demonstrates Concentration-Dependent Antiviral Activity Against Adenovirus In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Benzalkonium Chloride Demonstrates Concentration-Dependent Antiviral Activity Against Adenovirus In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. bmglabtech.com [bmglabtech.com]
• 19. youtube.com [youtube.com]

A Comparative Guide to the Cytotoxicity of Mecetronium Ethylsulfate and Chlorhexidine Gluconate on Human Fibroblasts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic effects of two common antiseptic compounds, Mecetronium ethylsulfate (MES) and Chlorhexidine gluconate (CHG), on human fibroblasts. While extensive research has been conducted on the cytotoxicity of CHG, a significant data gap exists for MES in the scientific literature. This document summarizes the available data for CHG and proposes a standardized experimental protocol to enable a direct and meaningful comparison of the two compounds.

Introduction

Mecetronium ethylsulfate and Chlorhexidine gluconate are both cationic antiseptics utilized in various medical and pharmaceutical applications for their broad-spectrum antimicrobial properties. Their use in wound care and skin disinfection necessitates a thorough understanding of their potential impact on host cells, particularly fibroblasts, which are critical for the wound healing process. Cytotoxicity to fibroblasts can impair tissue regeneration and delay healing. Therefore, a direct comparison of the cytotoxic profiles of MES and CHG is essential for making informed decisions in clinical and product development settings.

Data Presentation: Cytotoxicity of Chlorhexidine Gluconate (CHG) on Human Fibroblasts

Numerous studies have demonstrated that Chlorhexidine gluconate exhibits a dose- and time-dependent cytotoxic effect on human fibroblasts. The following table summarizes key findings from the existing literature.

Concentration of CHG	Exposure Duration	Cell Viability/Cytotoxicity	Reference
0.002%	1 minute	96.4% cell survival	[1][2][3]
≥ 0.02%	1, 2, or 3 minutes	< 6% cell survival	[1][2][3]
0.12%	3 minutes	Significantly cytotoxic	[1]
0.2%	Not specified	Immediate cell fixation	[1]
2% (Clinically used concentration)	Not specified	Permanently halts cell migration and significantly reduces survival	[2][3]

Note: The available scientific literature lacks specific quantitative data regarding the cytotoxicity of Mecetronium ethylsulfate on human fibroblasts. The primary information available pertains to its chemical properties and antimicrobial mechanism, which involves the disruption of bacterial cell membranes. Its safety data sheet indicates that it can cause skin burns and eye damage, suggesting potential for cytotoxicity.

Proposed Experimental Protocol for Comparative Cytotoxicity Analysis

To address the existing data gap and enable a direct comparison between MES and CHG, the following standardized in vitro cytotoxicity testing protocol is proposed. This protocol is based on established methodologies for assessing the biocompatibility of medical materials and devices, such as the ISO 1093-5 standard.

Objective:

To quantitatively compare the cytotoxic effects of Mecetronium ethylsulfate and Chlorhexidine gluconate on human dermal fibroblasts.

Materials:

• Human dermal fibroblasts (e.g., ATCC PCS-201-012)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Mecetronium ethylsulfate (MES)

• Chlorhexidine gluconate (CHG)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Sterile, deionized water

Experimental Workflow:

Caption: Experimental workflow for comparing the cytotoxicity of MES and CHG on human fibroblasts.

Detailed Method:

• Cell Culture: Human dermal fibroblasts are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2. Cells are passaged upon reaching 80-90% confluency.

• Preparation of Test Solutions: Stock solutions of MES and CHG are prepared in sterile, deionized water and serially diluted with cell culture medium to achieve a range of final concentrations for testing (e.g., 0.001%, 0.01%, 0.1%, 1%, and 2%). A negative control (cell culture medium alone) and a positive control (e.g., 0.1% Triton X-100) are also prepared.

• Cell Seeding: Fibroblasts are seeded into 96-well plates at a density of 1 x 10^4 cells per well and incubated for 24 hours to allow for cell attachment.

• Exposure to Test Solutions: The culture medium is aspirated from the wells and replaced with 100 µL of the prepared test solutions (different concentrations of MES and CHG) and controls. The cells are then incubated for a predetermined exposure time (e.g., 1, 5, and 15 minutes, and 24 hours).

• MTT Assay: After the exposure period, the test solutions are removed, and the cells are washed with PBS. 100 µL of fresh medium containing 0.5 mg/mL MTT is added to each well, and the plate is incubated for 4 hours at 37°C. The MTT-containing medium is then removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Data Collection: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula:

  • % Cell Viability = (Absorbance of test sample / Absorbance of negative control) x 100 The results will be used to generate dose-response curves and determine the IC50 (the concentration at which 50% of cell viability is inhibited) for each compound at each exposure time.

Potential Signaling Pathways Involved in Cytotoxicity

While the precise signaling pathways of MES-induced cytotoxicity in fibroblasts are unknown, the mechanisms of CHG-induced cell death are better understood and likely involve the disruption of the cell membrane and mitochondrial dysfunction, leading to apoptosis or necrosis. A proposed general pathway for antiseptic-induced cytotoxicity is illustrated below.

Caption: Proposed signaling pathway for antiseptic-induced cytotoxicity in fibroblasts.

Conclusion

The available evidence clearly indicates that Chlorhexidine gluconate is cytotoxic to human fibroblasts in a dose- and time-dependent manner. A significant knowledge gap exists regarding the cytotoxic potential of Mecetronium ethylsulfate on these cells. The provided experimental protocol offers a standardized framework for researchers to generate the necessary data for a direct and robust comparison. Such studies are crucial for the rational selection and development of antiseptic agents that are both effective against microorganisms and minimally detrimental to the host's wound healing capacity.

References

• 1. mddionline.com [mddionline.com]
• 2. In vitro cytotoxicity MTT assay [bio-protocol.org]
• 3. CleanControlling: Cytotoxicity tests on medical devices [cleancontrolling.com]

A Comparative Guide to Mecetronium Ethylsulfate and Povidone-Iodine in Wound Disinfection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Mecetronium ethylsulfate (MES) and povidone-iodine (PVP-I) in wound disinfection models. The following sections detail their mechanisms of action, antimicrobial efficacy, and effects on wound healing, supported by available experimental data.

Mechanisms of Action

Mecetronium ethylsulfate and povidone-iodine employ distinct mechanisms to achieve their antimicrobial effects.

Mecetronium Ethylsulfate (MES): As a quaternary ammonium compound, MES primarily acts by disrupting the integrity of microbial cell membranes.[1][2][3][4][5] The positively charged nitrogen atom in the MES molecule interacts with the negatively charged phospholipids in the bacterial cell membrane. This interaction alters membrane permeability, leading to the leakage of essential intracellular components and ultimately, cell death.[1][5]

Povidone-Iodine (PVP-I): The antimicrobial activity of PVP-I is attributed to the slow release of free iodine.[6] This free iodine is a potent oxidizing agent that nonspecifically targets key microbial components, including proteins, nucleotides, and fatty acids, leading to rapid cell death.[6]

Below is a diagram illustrating the distinct antimicrobial mechanisms of Mecetronium ethylsulfate and povidone-iodine.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. indiamart.com [indiamart.com]
• 3. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 4. Page loading... [wap.guidechem.com]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]

A Head-to-Head Study of Mecetronium Ethylsulfate and Other Quaternary Ammonium Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Mecetronium ethylsulfate (MES) and other prominent quaternary ammonium compounds (QACs), including Benzalkonium chloride (BAC), Cetylpyridinium chloride (CPC), and Didecyldimethylammonium chloride (DDAC). The objective is to present a head-to-head comparison of their antimicrobial efficacy and cytotoxic profiles, supported by available experimental data.

Executive Summary

Quaternary ammonium compounds are a class of cationic surfactants widely employed as disinfectants and antiseptics due to their broad-spectrum antimicrobial activity. Their primary mechanism of action involves the disruption of microbial cell membranes, leading to the leakage of intracellular contents and cell death.[1][2] While effective, their application is often evaluated against their potential for cytotoxicity in human cells. This guide synthesizes available data to facilitate a comparative assessment of these compounds.

A significant challenge in conducting a direct head-to-head comparison is the limited publicly available quantitative data for Mecetronium ethylsulfate. While general information describes it as a broad-spectrum antimicrobial with low toxicity, specific Minimum Inhibitory Concentration (MIC) and cytotoxicity (IC50) values are not as extensively documented as for other QACs.[1][3][4] This guide presents the available data and clearly indicates where information for MES is not available.

Comparative Data on Antimicrobial Efficacy

The antimicrobial efficacy of QACs is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[5] The following table summarizes the available MIC values for MES and other selected QACs against common pathogens.

Table 1: Minimum Inhibitory Concentration (MIC) of Selected Quaternary Ammonium Compounds

Microorganism	Mecetronium ethylsulfate (MES)	Benzalkonium chloride (BAC)	Cetylpyridinium chloride (CPC)	Didecyldimethylammonium chloride (DDAC)
Staphylococcus aureus	664 µg/mL[2][5]	3.125 - 6.25 µg/mL	Data not available	Data not available
Escherichia coli	Data not available	1.3 - 10 mg/L	8 - 512 µg/mL	1.3 - 6.0 mg/L[5]
Pseudomonas aeruginosa	Data not available	64 mg/L	250 - 2000 µg/mL	Data not available
Candida albicans	Data not available	Data not available	0.02% - 0.09% (v/v)	Data not available

Note: The MIC value for MES was determined using a propanol-based formulation.[2][5] MIC values can vary depending on the specific strain, testing methodology, and formulation of the compound.

Comparative Data on In Vitro Cytotoxicity

The cytotoxicity of chemical compounds is often assessed by determining the half-maximal inhibitory concentration (IC50), which is the concentration of a substance that inhibits a biological or biochemical function by 50%. In this context, it refers to the concentration required to reduce the viability of a cell culture by 50%.

Table 2: In Vitro Cytotoxicity (IC50) of Selected Quaternary Ammonium Compounds on Human Cell Lines

Cell Line	Mecetronium ethylsulfate (MES)	Benzalkonium chloride (BAC)	Cetylpyridinium chloride (CPC)	Didecyldimethylammonium chloride (DDAC)
Human Lung Carcinoma (A549)	Data not available	1.5 - 7.1 µg/mL	5.79 µg/mL	Data not available
Human Keratinocytes (HaCaT)	Data not available	Data not available	Data not available	Data not available
Human Breast Cancer (MCF-7)	Data not available	Data not available	6 µM	Data not available
Human Conjunctival Fibroblasts	Data not available	~5 x 10⁻³ %	Data not available	Data not available

Note: IC50 values are highly dependent on the specific cell line, exposure time, and the assay used to measure cell viability.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is a fundamental measure of the antimicrobial potency of a compound. The broth microdilution method is a standard procedure for its determination.

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Detailed Methodology:

• Preparation of Antimicrobial Agent: A stock solution of the quaternary ammonium compound is prepared and serially diluted in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Preparation of Inoculum: A standardized suspension of the test microorganism, equivalent to a 0.5 McFarland standard, is prepared. This is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: The wells containing the serially diluted antimicrobial agent are inoculated with the microbial suspension. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Interpretation of Results: The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity) of the microorganism.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Experimental Workflow for MTT Assay

Caption: Workflow for MTT cytotoxicity assay.

Detailed Methodology:

• Cell Seeding: Adherent cells are seeded into a 96-well plate at a predetermined density and allowed to attach overnight.

• Compound Exposure: The culture medium is replaced with a medium containing various concentrations of the quaternary ammonium compound. A vehicle control (medium with the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent) are included.

• MTT Addition and Incubation: After the desired exposure time, the treatment medium is removed, and MTT solution is added to each well. The plate is incubated to allow viable cells to metabolize the MTT into formazan crystals.

• Solubilization and Absorbance Reading: A solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals. The absorbance is then measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is calculated as a percentage of the vehicle control. The IC50 value is determined by plotting cell viability against the compound concentration and fitting the data to a dose-response curve.

Mechanism of Action and Signaling Pathways

The primary mechanism of action for quaternary ammonium compounds is the disruption of the cell membrane. The positively charged nitrogen atom of the QAC interacts with the negatively charged components of the microbial cell membrane, such as phospholipids and teichoic acids. This interaction leads to the insertion of the hydrophobic alkyl chains into the lipid bilayer, causing membrane disorganization, increased permeability, and leakage of essential cytoplasmic contents, ultimately resulting in cell death.

General Mechanism of QAC Antimicrobial Action

Caption: General mechanism of antimicrobial action of QACs.

In mammalian cells, QACs can induce cytotoxicity through various signaling pathways, often culminating in apoptosis (programmed cell death). For instance, Benzalkonium chloride has been shown to induce apoptosis in human lung epithelial cells by activating caspase-3 and modulating the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[3] Cetylpyridinium chloride has been reported to interfere with calcium mobilization in immune cells, a critical signaling event.[4]

Simplified Signaling Pathway of BAC-Induced Apoptosis

Caption: Simplified pathway of BAC-induced apoptosis.

Conclusion

This guide provides a comparative overview of Mecetronium ethylsulfate and other key quaternary ammonium compounds based on currently available data. While Benzalkonium chloride, Cetylpyridinium chloride, and Didecyldimethylammonium chloride are relatively well-characterized in terms of their antimicrobial efficacy and cytotoxicity, there is a notable lack of specific quantitative data for Mecetronium ethylsulfate in the public domain. This data gap highlights the need for further head-to-head comparative studies to enable a more comprehensive assessment of its performance relative to other QACs. The provided experimental protocols and mechanistic diagrams offer a foundational understanding for researchers in the field of antimicrobial drug development and evaluation.

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 4. Page loading... [guidechem.com]
• 5. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Antimicrobial Effects of Mecetronium Ethylsulfate with Common Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Objective Comparison of Performance and Supporting Experimental Data

The emergence of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health. A promising strategy to combat this threat is the use of combination therapies, where existing antimicrobial agents are co-administered to achieve synergistic effects. This guide explores the potential synergistic antimicrobial effects of Mecetronium ethylsulfate (MES), a quaternary ammonium compound (QAC), when combined with common antibiotics.

Notably, a comprehensive review of existing scientific literature reveals a significant gap in direct experimental data on the synergistic effects of Mecetronium ethylsulfate with antibiotics. To provide a valuable comparative framework, this guide presents data from studies on structurally and mechanistically similar QACs, namely Benzalkonium Chloride (BAC) and Cetylpyridinium Chloride (CPC). This information serves as a proxy to infer the potential synergistic activities of MES, highlighting a critical area for future research.

Mechanism of Action: Quaternary Ammonium Compounds

Mecetronium ethylsulfate, like other QACs, is a cationic surfactant.[1][2] Its primary antimicrobial action involves the disruption of microbial cell membranes.[1][2] The positively charged nitrogen atom in the QAC molecule interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids and teichoic acids.[2] This interaction leads to a loss of membrane integrity, leakage of cellular contents, and ultimately, cell death.[1][2] This membrane-disrupting capability is hypothesized to be a key factor in the potential synergy with conventional antibiotics, as it may facilitate the entry of these antibiotics into the bacterial cell, allowing them to reach their intracellular targets more effectively.

Quantitative Data on Synergistic Effects of Structurally Similar QACs

The following tables summarize the findings of studies that have investigated the synergistic effects of Benzalkonium Chloride (BAC) and other QACs with various antibiotics against different bacterial strains. The Fractional Inhibitory Concentration (FIC) index is a common measure of synergy, where an FIC index of ≤ 0.5 indicates a synergistic interaction.

Table 1: Synergistic Effects of Benzalkonium Chloride (BAC) in Combination with Antibiotics

Bacterial Strain	Antibiotic	Observed Effect (FIC Index)	Reference
Pseudomonas aeruginosa	Polymyxin B	Synergistic	[3]
Pseudomonas aeruginosa	Gentamicin	Synergistic	[4]
Pseudomonas aeruginosa	Meropenem	Antagonistic	[4]
Activated Sludge Microorganisms	Ampicillin	Synergistic	[5]
Activated Sludge Microorganisms	Azithromycin	Synergistic	[5]
Activated Sludge Microorganisms	Ciprofloxacin	Synergistic	[5]
Activated Sludge Microorganisms	Kanamycin	Synergistic	[5]
Activated Sludge Microorganisms	Polymyxin B	Synergistic	[5]

Table 2: Synergistic and Antagonistic Effects of Various Biocides (including QACs) with Antibiotics against Pseudomonas aeruginosa

Biocide/Antiseptic	Meropenem	Gentamicin	Ciprofloxacin	Reference
Octenidine	Antagonistic	Synergistic	Antagonistic	[4]
Benzalkonium chloride (BAC)	Antagonistic	Synergistic	No Interaction	[4]
Cetrimonium bromide (CTAB)	No Interaction	Antagonistic	Not Tested	[4]
Chlorhexidine	Antagonistic	Antagonistic	Synergistic	[4]
Povidone-iodine	Antagonistic	Synergistic	No Interaction	[4]
Silver nitrate (AgNO₃)	Antagonistic	Synergistic	Antagonistic	[4]
Silver-nanoparticles	Antagonistic	Synergistic	No Interaction	[4]

Experimental Protocols

The evaluation of synergistic antimicrobial activity typically involves standardized in vitro methods such as the checkerboard assay and the time-kill curve assay.

Checkerboard Assay Protocol

The checkerboard assay is a microdilution technique used to determine the Fractional Inhibitory Concentration (FIC) index.

• Preparation of Antimicrobial Agents: Stock solutions of Mecetronium ethylsulfate and the selected antibiotic are prepared and serially diluted.

• Microtiter Plate Setup: A 96-well microtiter plate is prepared with serial dilutions of MES along the rows and the antibiotic along the columns. This creates a matrix of wells containing various concentrations of both agents, alone and in combination.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism (e.g., 5 x 10^5 CFU/mL).

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antimicrobial agent(s) that completely inhibits visible growth.

• Calculation of FIC Index: The FIC index is calculated using the following formula: FIC Index = FIC of Agent A + FIC of Agent B Where:

  • FIC of Agent A = (MIC of Agent A in combination) / (MIC of Agent A alone)

  • FIC of Agent B = (MIC of Agent B in combination) / (MIC of Agent B alone)

• Interpretation of Results:

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Time-Kill Curve Assay Protocol

The time-kill curve assay provides information on the rate of bacterial killing over time.

• Preparation of Cultures: A logarithmic phase bacterial culture is prepared and diluted to a standardized concentration (e.g., 10^5 - 10^6 CFU/mL).

• Exposure to Antimicrobials: The bacterial suspension is exposed to different concentrations of MES, the antibiotic, and their combination. A growth control without any antimicrobial agent is also included.

• Sampling and Plating: Aliquots are withdrawn from each culture at predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Viable Cell Count: The withdrawn samples are serially diluted and plated on appropriate agar medium to determine the number of viable bacteria (CFU/mL).

• Data Analysis: The results are plotted as log10 CFU/mL versus time. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at a specific time point.

Visualizations

Fig. 1: Experimental workflow for assessing antimicrobial synergy.

Fig. 2: Proposed mechanism of synergy for QACs and antibiotics.

Conclusion and Future Directions

While direct evidence for the synergistic effects of Mecetronium ethylsulfate with common antibiotics is currently lacking in published literature, the data available for other quaternary ammonium compounds like Benzalkonium Chloride suggest a strong potential for such interactions. The membrane-disrupting mechanism of MES provides a sound theoretical basis for its ability to enhance the efficacy of antibiotics that act on intracellular targets.

The findings presented in this guide underscore a critical need for further research in this area. Future studies should focus on:

• Directly evaluating the synergistic activity of Mecetronium ethylsulfate with a broad range of antibiotics against clinically relevant, including multidrug-resistant, bacterial strains.

• Performing detailed mechanistic studies to elucidate the precise molecular interactions underlying any observed synergy.

• Investigating the potential for these combinations to prevent the emergence of antibiotic resistance.

Such research will be invaluable for the development of novel and effective combination therapies to address the growing crisis of antimicrobial resistance.

References

• 1. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 3. Synergistic antibacterial effect and mechanism of benzalkonium chloride and polymyxin B against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Synergistic effects of quaternary ammonium compounds and antibiotics on the evolution of antibiotic resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Evaluation of the Residual Antimicrobial Activity of Mecetronium Ethylsulfate

A detailed guide for researchers and drug development professionals on the persistent antimicrobial effects of Mecetronium Ethylsulfate in comparison to Chlorhexidine Gluconate and Octenidine Dihydrochloride.

Introduction

The selection of an appropriate antiseptic agent is critical in preventing healthcare-associated infections. A key characteristic of an effective topical antiseptic is its ability to exert a sustained or residual antimicrobial effect, ensuring prolonged protection against microbial proliferation on the skin. This guide provides a comparative evaluation of the residual antimicrobial activity of Mecetronium Ethylsulfate (MES), a quaternary ammonium compound, against two other commonly used cationic antiseptics: Chlorhexidine Gluconate (CHG) and Octenidine Dihydrochloride (OCT). This comparison is based on available experimental data and standardized testing methodologies to assist researchers, scientists, and drug development professionals in making informed decisions.

Mechanism of Action

The antimicrobial efficacy of these cationic antiseptics primarily stems from their ability to disrupt microbial cell membranes, leading to cell death.

Mecetronium Ethylsulfate (MES): As a quaternary ammonium compound (QAC), MES possesses a positively charged nitrogen atom that interacts with the negatively charged components of bacterial cell membranes, such as phospholipids. This interaction disrupts the membrane's integrity, causing leakage of intracellular contents and ultimately leading to cell lysis.

Chlorhexidine Gluconate (CHG): CHG is a cationic bisbiguanide that exhibits a strong affinity for the negatively charged phosphate groups on bacterial cell walls.[1][2] At low concentrations, it increases membrane permeability, leading to the leakage of low molecular weight substances, resulting in a bacteriostatic effect. At higher concentrations, CHG causes the precipitation of cytoplasmic contents, leading to cell death.[3][4]

Octenidine Dihydrochloride (OCT): OCT is a cationic surfactant that binds to the negatively charged microbial cell membrane.[5][6] It inserts itself into the lipid bilayer, disrupting the membrane's structure and causing increased permeability. This leads to the leakage of essential cellular components and interference with cellular metabolism, resulting in cell death.[5][6]

Comparative Data on Residual Antimicrobial Activity

The following table summarizes available quantitative data on the residual antimicrobial activity of the compared antiseptics. It is important to note that direct comparative studies including MES are limited. The data for CHG and OCT are derived from a study comparing their long-term efficacy on the resident skin flora of healthy volunteers.

Antiseptic Agent	Concentration	Test Method	Time Point	Mean Log Reduction (cfu/mL)	Reference
Mecetronium Ethylsulfate (MES)	0.2% in Propanol-based rub	EN 12791	3 hours	Not significantly better than reference	[7]
Chlorhexidine Gluconate (CHG)	Not Specified (in alcoholic solution)	DGHM-standard method 13	24 hours (after 4 applications)	1.37	[8]
Octenidine Dihydrochloride (OCT)	Not Specified (in alcoholic solution)	DGHM-standard method 13	24 hours (after 4 applications)	2.21	[8]

Note: The study on MES in a propanol-based hand rub indicated a lack of significant sustained efficacy after 3 hours when tested according to EN 12791. Direct log reduction values for residual activity were not provided in the abstract.

Experimental Protocols

Standardized methods are crucial for evaluating the residual antimicrobial activity of skin antiseptics. Key protocols include:

European Standard EN 12791: Surgical Hand Disinfection

This method assesses the efficacy of surgical hand rubs and washes in reducing the resident microbial flora on the hands of volunteers.

Workflow:

• Pre-treatment: Volunteers' hands are washed with a non-medicated soap to remove transient flora.

• Baseline Sampling: The number of bacteria on the fingertips is determined before disinfection.

• Product Application: The test product is applied according to the manufacturer's instructions.

• Post-treatment Sampling: Bacterial counts are taken immediately after application and after a specified time interval (e.g., 3 hours) to evaluate sustained effect.[1][9]

• Comparison: The log reduction in bacterial counts is compared to that achieved with a reference product (60% propan-1-ol).

References

• 1. microbe-investigations.com [microbe-investigations.com]
• 2. What is the mechanism of Chlorhexidine gluconate? [synapse.patsnap.com]
• 3. Chlorhexidine - Wikipedia [en.wikipedia.org]
• 4. Chlorhexidine gluconate, its properties and applications in endodontics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Octenidine hydrochloride? [synapse.patsnap.com]
• 6. Unraveling the mechanism of octenidine and chlorhexidine on membranes: Does electrostatics matter? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Two Methods of Determining the Efficacies of Two Alcohol-Based Hand Rubs for Surgical Hand Antisepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ASTM E1173-23-Standard Test Method for Evaluation of Preoperative, Precatheterization, or Preinjection Skin Preparations. - IVAMI [ivami.com]
• 9. EN 12791: Surgical hand disinfection - Analytice [analytice.com]

In Vitro Efficacy of Mecetronium Ethylsulfate and Other Biocides Against Bacterial Biofilms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of the anti-biofilm activity of Mecetronium Ethylsulfate (MES) and other commonly used biocides, including other quaternary ammonium compounds (QACs), chlorhexidine, and povidone-iodine. The information is compiled from publicly available research data to assist in the evaluation of these agents for antiseptic and disinfectant formulations.

Executive Summary

Bacterial biofilms present a significant challenge in both clinical and industrial settings due to their inherent tolerance to antimicrobial agents. This guide summarizes available in vitro data on the efficacy of various biocides in inhibiting and eradicating bacterial biofilms. While specific quantitative anti-biofilm data for Mecetronium ethylsulfate (MES) is limited in the reviewed literature, its classification as a long-chain quaternary ammonium compound suggests its likely mechanism of action and efficacy profile are comparable to other members of this class for which more extensive data exists. This guide presents data for representative QACs, namely Cetylpyridinium Chloride (CPC) and Benzalkonium Chloride (BAC), alongside data for Chlorhexidine and Povidone-Iodine, to provide a comparative framework.

Data Presentation: Quantitative Anti-Biofilm Activity

The following tables summarize the in vitro anti-biofilm efficacy of selected biocides against common bacterial pathogens known for their biofilm-forming capabilities, such as Staphylococcus aureus and Pseudomonas aeruginosa. Efficacy is presented as Minimum Biofilm Eradication Concentration (MBEC), Minimum Biofilm Inhibitory Concentration (MBIC), log reduction in viable biofilm-embedded bacteria, or percentage reduction in biofilm biomass.

Table 1: Anti-Biofilm Efficacy of Quaternary Ammonium Compounds (QACs)

Biocide	Organism(s)	Metric	Concentration	Efficacy	Citation(s)
Mecetronium Ethylsulfate (MES)	-	-	-	Data not available in reviewed literature. As a QAC with a C16 alkyl chain, its efficacy is expected to be comparable to other long-chain QACs.[1]
Cetylpyridinium Chloride (CPC)	Streptococcus mutans (24h biofilm)	Log Reduction (CFU)	0.05%	≥ 5 log₁₀
Streptococcus mutans (72h biofilm)	Log Reduction (CFU)	0.1%	3 log₁₀ (1 min), ≥ 5 log₁₀ (10 min)
Polymicrobial oral biofilm	Log Reduction (CFU)	0.075%	< 1 log₁₀
Multi-species subgingival biofilm	% Reduction (Metabolic Activity)	0.075%	~60%	[2][3][4]
S. mutans, A. naeslundii, E. faecalis	MBEC (µg/mL)	128 µg/mL	>90% reduction in metabolic activity	[5]
Benzalkonium Chloride (BAC)	Pseudomonas aeruginosa	MBEC (ppm)	>900 ppm (15 min)	Effective at concentrations higher than recommended use.	[6]
Listeria monocytogenes	Log Reduction (CFU)	1280 mg/L (5 min)	Varies by strain and growth conditions.
Acinetobacter baumannii	MBIC	¼ and ½ MIC	Inhibition of biofilm growth.	[7]

Table 2: Anti-Biofilm Efficacy of Chlorhexidine and Povidone-Iodine

Biocide	Organism(s)	Metric	Concentration	Efficacy	Citation(s)
Chlorhexidine (CHX)	Oral biofilm	Log Reduction (Intact Cells)	0.12% (5 min)	~3 log₁₀	[8]
Oral biofilm	Log Reduction (CFU)	0.2% (60 min)	2-5 log₁₀	[9]
Multi-species oral biofilm	Log Reduction (Total CFU)	0.05% (with enzymes)	~2.56 log₁₀	[10]
Staphylococcus epidermidis biofilm	Eradication	0.05% (1 min)	Complete eradication	[11]
Povidone-Iodine (PVP-I)	Pseudomonas aeruginosa biofilm	Log Reduction (CFU)	10% (4h and 24h)	>6 log₁₀	[12]
C. albicans/MRSA biofilm	Log Reduction (CFU)	10% (24h)	>5 log₁₀	[12]
S. aureus (MRSA) 2-day biofilm	Eradication	10% (0.5h)	Complete eradication	[13]
P. aeruginosa 2-day biofilm	Eradication	10% (0.5h)	Complete eradication	[13]

Experimental Protocols

The data presented in this guide are derived from various in vitro studies. The following are generalized methodologies for key experiments cited. For specific details, please refer to the cited literature.

Microtiter Plate Biofilm Formation and Biocide Susceptibility Assay

This method is commonly used to determine the MBIC and MBEC of a biocide.

• Bacterial Culture Preparation: A standardized inoculum of the test bacterium is prepared from an overnight culture grown in a suitable broth medium (e.g., Tryptic Soy Broth - TSB).

• Biofilm Formation: 100-200 µL of the bacterial suspension is added to the wells of a 96-well microtiter plate. The plate is incubated for 24-48 hours at 37°C to allow for biofilm formation.

• Planktonic Cell Removal: After incubation, the broth containing planktonic (free-floating) bacteria is carefully removed from the wells. The wells are then gently washed with a sterile buffer (e.g., phosphate-buffered saline - PBS) to remove any remaining non-adherent bacteria, leaving the established biofilm.

• Biocide Treatment: A serial dilution of the biocide in fresh growth medium is prepared and added to the wells containing the biofilms. The plate is then incubated for a specified contact time (e.g., 5 minutes to 24 hours).

• Quantification of Biofilm Inhibition/Eradication:

  • Crystal Violet (CV) Staining (for biomass): The wells are washed again to remove the biocide. The remaining biofilm is stained with a 0.1% crystal violet solution. After a further washing step, the bound dye is solubilized with a solvent (e.g., 30% acetic acid or ethanol), and the absorbance is measured using a microplate reader. The absorbance is proportional to the biofilm biomass.

  • Viable Cell Counting (for bactericidal effect): After biocide treatment, the remaining biofilm is physically disrupted (e.g., by scraping or sonication) to release the embedded bacteria. The resulting bacterial suspension is serially diluted and plated on agar plates. The number of colony-forming units (CFU) is counted after incubation to determine the number of viable bacteria. Log reduction is calculated by comparing the CFU counts of treated and untreated biofilms.

  • Metabolic Assays (e.g., XTT, resazurin): These assays measure the metabolic activity of the cells within the biofilm as an indicator of viability. A colorimetric reagent is added to the wells, and the color change, which is dependent on enzymatic activity in viable cells, is measured.

Mandatory Visualization

Mechanism of Action: Quaternary Ammonium Compounds (QACs) on Bacterial Biofilms

Mecetronium ethylsulfate, as a QAC, is understood to act on bacterial biofilms through a multi-faceted mechanism primarily targeting the cell membrane. The long hydrophobic alkyl chain plays a crucial role in this process.

Caption: Mechanism of QAC action on bacterial biofilms.

Experimental Workflow: In Vitro Anti-Biofilm Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the in vitro anti-biofilm activity of a biocide.

Caption: A generalized workflow for assessing anti-biofilm efficacy.

Discussion

The compiled data indicate that quaternary ammonium compounds, chlorhexidine, and povidone-iodine all exhibit significant in vitro anti-biofilm activity. However, the efficacy is highly dependent on the specific biocide, its concentration, the target microorganism, and the maturity of the biofilm.

• Quaternary Ammonium Compounds (QACs): Long-chain QACs like CPC and BAC demonstrate efficacy in reducing and eradicating biofilms, although higher concentrations are often required for mature biofilms compared to their planktonic counterparts.[1][6] The hydrophobic alkyl chain is critical for their ability to penetrate the biofilm matrix and disrupt bacterial cell membranes.[1] The lack of specific data for Mecetronium ethylsulfate is a notable gap in the literature. Given its structure as a C16 chain QAC, it is hypothesized to have a similar anti-biofilm profile to other long-chain QACs.

• Chlorhexidine: Chlorhexidine is effective at reducing viable bacteria within biofilms, with studies showing significant log reductions.[8][9] Its efficacy can be enhanced when used in combination with agents that disrupt the biofilm matrix, such as enzymes.[10] At clinically relevant concentrations, it has been shown to completely eradicate S. epidermidis biofilms with short contact times.[11]

• Povidone-Iodine: Povidone-Iodine demonstrates robust and rapid eradication of both single-species and mixed-species biofilms, often achieving complete eradication in short exposure times.[12][13] Its broad spectrum of activity makes it a potent anti-biofilm agent.

Conclusion

References

• 1. Effects of Quaternary Ammonium Chain Length on Antibacterial Bonding Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Antimicrobial Effect of Cetylpyridinium Chloride on Complex Multispecies Subgingival Biofilm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Evaluation of antibiofilm effect of benzalkonium chloride, iodophore and sodium hypochlorite against biofilm of Pseudomonas aeruginosa of dairy origin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of biofilm formation and preformed biofilm in Acinetobacter baumannii by resveratrol, chlorhexidine and benzalkonium: modulation of efflux pump activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oral biofilms exposure to chlorhexidine results in altered microbial composition and metabolic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of the Effects of Chlorhexidine on Oral Biofilm Vitality and Structure Based on Viability Profiling and an Indicator of Membrane Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Low Concentrations of Chlorhexidine Inhibit the Formation and Structural Integrity of Enzyme-Treated Multispecies Oral Biofilms [frontiersin.org]
• 11. Chlorhexidine Antiseptic Irrigation Eradicates Staphylococcus epidermidis From Biofilm: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Povidone‐iodine ointment demonstrates in vitro efficacy against biofilm formation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-biofilm Activity of Povidone-Iodine and Polyhexamethylene Biguanide: Evidence from In Vitro Tests - PMC [pmc.ncbi.nlm.nih.gov]

Validation of Mecetronium ethylsulfate as a preservative in pharmaceutical formulations

For researchers, scientists, and drug development professionals, the selection of an appropriate preservative is a critical step in ensuring the safety, efficacy, and stability of pharmaceutical formulations. This guide provides a comprehensive validation of Mecetronium Ethylsulfate (MES) as a preservative, offering a comparative analysis against common alternatives, supported by available experimental data.

Mecetronium ethylsulfate, a quaternary ammonium compound, functions as a broad-spectrum antimicrobial agent by disrupting the cell membranes of bacteria, viruses, and fungi.[1][2] Its cationic nature allows it to interact with and compromise the integrity of microbial cell walls, leading to cell death.[1][2] While it is utilized in various disinfectant and antiseptic applications, its role as a preservative in multi-dose pharmaceutical formulations warrants a detailed evaluation against established alternatives such as benzalkonium chloride (BAK), parabens, and phenoxyethanol.

Antimicrobial Efficacy: A Comparative Look

The primary function of a preservative is to inhibit microbial growth within a formulation. The minimum inhibitory concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism, is a key indicator of antimicrobial efficacy.

For comparison, the following table summarizes typical MIC ranges for common preservatives against bacteria and fungi. It is important to note that these values can vary significantly depending on the specific microbial strain, formulation matrix, and experimental conditions.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Ranges of Common Preservatives

Preservative	Typical MIC Range vs. Bacteria (µg/mL)	Typical MIC Range vs. Fungi (µg/mL)
Mecetronium Ethylsulfate	664 (S. aureus in a specific formulation)[3]	Data not readily available
Benzalkonium Chloride	10 - 100	10 - 100
Methylparaben	1000 - 4000	250 - 2000
Propylparaben	500 - 2000	100 - 2000
Phenoxyethanol	2500 - 5000	1250 - 2500

Note: This table presents generalized MIC ranges for comparative purposes. Actual MICs are formulation and microorganism dependent.

Preservative Efficacy Testing (PET)

Beyond standalone MIC values, the Preservative Efficacy Test (PET), or challenge test, is the definitive method for evaluating a preservative's performance within a specific formulation. This test involves inoculating the product with a high concentration of specified microorganisms and monitoring the reduction in microbial population over time. The acceptance criteria for PET are defined by pharmacopeias such as the USP and Ph. Eur.

While the general protocol for PET is well-established, specific comparative data from head-to-head PET studies of Mecetronium ethylsulfate against other preservatives in identical pharmaceutical formulations is not widely published. The efficacy of a preservative is highly dependent on the formulation's composition, pH, and the presence of interacting excipients.

Safety and Cytotoxicity Profile

A critical consideration in preservative selection is its safety and potential for cytotoxicity. As preservatives are designed to be toxic to microorganisms, they can also exhibit toxicity to human cells, particularly in sensitive applications like ophthalmic and nasal formulations.

Mecetronium ethylsulfate is classified as causing severe skin burns and eye damage, and is harmful if swallowed.[4] However, some sources suggest it is generally considered less toxic than other quaternary ammonium compounds, though specific comparative data is limited.[1]

Benzalkonium chloride, a widely used preservative, is known to cause dose-dependent toxicity to corneal and conjunctival cells.[5][6][7] Parabens have faced scrutiny due to their potential for endocrine disruption. Phenoxyethanol is generally considered to be a well-tolerated preservative in cosmetic and topical products.[8]

A direct comparison of the in-vitro cytotoxicity of Mecetronium ethylsulfate on relevant human cell lines (e.g., corneal, conjunctival, dermal) with other preservatives would be necessary for a definitive safety assessment.

Chemical Stability and Compatibility

The stability of a preservative within a pharmaceutical formulation is crucial for maintaining its efficacy throughout the product's shelf life. A stability-indicating analytical method is essential to accurately quantify the preservative and its potential degradation products over time and under various stress conditions (e.g., temperature, pH, light).

Currently, a validated, publicly available stability-indicating HPLC method specifically for the quantification of Mecetronium ethylsulfate in diverse pharmaceutical matrices is not readily found in the scientific literature. The development and validation of such a method would be a prerequisite for comprehensive stability studies.

Mecetronium ethylsulfate is reported to be stable under normal conditions but may decompose in the presence of strong acids or bases.[2] Like other cationic preservatives, MES has the potential to interact with anionic excipients in a formulation, which could impact its preservative efficacy. Compatibility studies with all formulation components are therefore essential during product development.

Experimental Protocols

Preservative Efficacy Test (PET) - General Protocol

The following outlines a generalized protocol for a Preservative Efficacy Test based on pharmacopeial guidelines.

• Preparation of Inoculum: Cultures of specified microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, Aspergillus brasiliensis) are prepared to a standardized concentration (typically ~1 x 10⁸ CFU/mL).

• Inoculation of Product: A defined volume of the test product is inoculated with a small volume (not to exceed 1% of the product volume) of the microbial suspension to achieve an initial concentration of between 1 x 10⁵ and 1 x 10⁶ CFU/mL or CFU/g.

• Incubation: The inoculated product containers are incubated at a specified temperature (typically 20-25°C) for a period of 28 days.

• Sampling and Enumeration: At specified time intervals (e.g., 7, 14, and 28 days), aliquots are removed from the inoculated containers. The number of viable microorganisms is determined by plate count methods, often after neutralization of the preservative's antimicrobial activity.

• Evaluation: The log reduction in the number of viable microorganisms from the initial count is calculated at each time point and compared against the acceptance criteria outlined in the relevant pharmacopeia.

Minimum Inhibitory Concentration (MIC) Determination - Broth Microdilution Method

• Preparation of Preservative Dilutions: A series of twofold dilutions of the preservative are prepared in a suitable liquid growth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi) in a 96-well microtiter plate.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared and diluted to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension. Control wells (no preservative and no inoculum) are included.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 30-35°C for bacteria, 20-25°C for fungi) for a specified period (typically 18-24 hours for bacteria and 48-72 hours for fungi).

• Determination of MIC: The MIC is determined as the lowest concentration of the preservative at which there is no visible growth of the microorganism.

Mandatory Visualizations

Caption: Workflow for Preservative Efficacy Testing (PET).

References

• 1. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 2. Buy Mecetronium Ethyl Sulphate from Top Supplier in Vadodara at Best Prices [shreejipharmainternational.com]
• 3. Effect of povidone-iodine and propanol-based mecetronium ethyl sulphate on antimicrobial resistance and virulence in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PRESERVATIVE EFFICACY TEST (ANTIMICROBIAL EFFECTIVENESS TEST) – PharmaGuideHub [pharmaguidehub.com]
• 5. Comparative study on the cytotoxic effects of benzalkonium chloride on the Wong-Kilbourne derivative of Chang conjunctival and IOBA-NHC cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Comparative study on the cytotoxic effects of benzalkonium chloride on the Wong-Kilbourne derivative of Chang conjunctival and IOBA-NHC cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Mecetronium Ethylsulfate's Virucidal Spectrum Against Industry Benchmarks

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Virucidal Performance with Supporting Experimental Data.

In the landscape of virucidal agents, Mecetronium ethylsulfate (MES), a quaternary ammonium compound (QAC), presents itself as a component in various disinfectant formulations. This guide provides a comparative benchmark of its anticipated virucidal spectrum against established industry standards such as ethanol, benzalkonium chloride (another QAC), and sodium hypochlorite. The following data, compiled from numerous studies, is intended to offer a quantitative and methodological framework for evaluating these key virucidal agents.

Due to a lack of publicly available, specific virucidal efficacy data for Mecetronium ethylsulfate against a broad range of viruses, this guide will utilize data for a closely related and well-studied quaternary ammonium compound, Benzalkonium Chloride (BAK), as a surrogate to provide a comparative perspective. This approach is based on their shared chemical class and mechanism of action.

Data Presentation: Virucidal Efficacy

The virucidal efficacy of a disinfectant is typically measured by its ability to reduce the concentration of a virus, expressed as a logarithmic (log) reduction. A 4-log reduction, which corresponds to a 99.99% reduction in viral titer, is a common benchmark for virucidal efficacy in many standard tests.[1][2]

Enveloped Viruses

Enveloped viruses are generally more susceptible to disinfectants due to their lipid envelope, which is easily disrupted.[3]

Virucidal Agent	Virus	Concentration	Contact Time	Log Reduction	Test Standard (if specified)
Ethanol	Influenza A Virus (H1N1)	54.2% - 58.1% (w/w)	30 seconds	3.25 - 3.35	In vivo
21 different enveloped viruses	80%	30 seconds	Highly effective	Suspension tests
Benzalkonium Chloride (BAK)	SARS-CoV-2	0.089% - 0.1%	30 seconds	≥4.0	EN 14476
Herpes Simplex Virus Type 1	Not Specified	< 10 minutes	Effective	Suspension Test[4][5]
Human Immunodeficiency Virus (HIV)	Not Specified	< 10 minutes	Effective	Suspension Test[4][5]
Sodium Hypochlorite	SARS-CoV-2	1,000 ppm	10 minutes	>3.4	Carrier Assay[6][7]
25 different viruses	200 ppm	10 minutes	Effective Inactivation	Not Specified

Non-Enveloped Viruses

Non-enveloped viruses lack a lipid envelope, making them generally more resistant to disinfectants.

Virucidal Agent	Virus	Concentration	Contact Time	Log Reduction	Test Standard (if specified)
Ethanol	Murine Norovirus (MNV)	62.4% - 85.8% (w/w)	30 - 60 seconds	Effective	Suspension Test
Adenovirus Type 5	60% - 70%	30 seconds	Maximum Efficacy	Not Specified[8]
Poliovirus Type 1	95% (w/w)	30 seconds	Effective	Suspension Test
Benzalkonium Chloride (BAK)	Adenovirus (various types)	0.1%	1 hour	>1 to Virucidal (>3)	In Vitro[9]
Coxsackievirus	Not Specified	< 10 minutes	Active	Suspension Test[4][5]
Sodium Hypochlorite	Hepatitis A Virus (HAV)	200 ppm	1 minute	>4	Suspension Assay[1]
Human Norovirus (GII.4)	200 ppm	Not Specified	1.15	Not Specified[10]
Poliovirus Type 1	Not Specified	Not Specified	Less effective than against other non-enveloped viruses	Not Specified

Experimental Protocols

The data presented is primarily derived from two main types of virucidal efficacy tests: suspension tests and carrier tests, guided by standards from the European Committee for Standardization (CEN) and ASTM International.

Quantitative Suspension Test (e.g., EN 14476, ASTM E1052)

This test evaluates the efficacy of a disinfectant against a virus suspended in a liquid phase.

• Preparation: A standardized suspension of the test virus is prepared. The disinfectant is prepared at various concentrations.

• Exposure: A sample of the virus suspension is mixed with the disinfectant solution. This mixture is incubated for a specified contact time and at a defined temperature.

• Neutralization: After the contact time, the virucidal action is stopped by adding a neutralizer. This is a critical step to prevent further inactivation of the virus after the intended contact time.

• Quantification: The remaining infectious virus is quantified. This is typically done by making serial dilutions of the neutralized mixture and inoculating them onto susceptible host cells. The viral titer is then determined, often using methods like the 50% Tissue Culture Infective Dose (TCID50) assay, and the log reduction is calculated by comparing the titer of the treated virus to that of an untreated control.[5][10]

Quantitative Carrier Test (e.g., ASTM E1053)

This test simulates the disinfection of a contaminated surface.

• Carrier Inoculation: A standardized amount of the test virus is inoculated onto a carrier surface (e.g., stainless steel or glass discs) and allowed to dry.

• Disinfectant Application: The disinfectant is applied to the dried virus on the carrier for a specified contact time.

• Elution and Neutralization: After the contact time, the carrier is transferred to a solution that elutes the virus from the surface and neutralizes the disinfectant.

• Quantification: The concentration of infectious virus in the eluate is determined using cell culture-based assays, and the log reduction is calculated.

Mandatory Visualizations

Mechanism of Action: Quaternary Ammonium Compounds (QACs)

Mecetronium ethylsulfate, like other QACs, primarily acts by disrupting the viral envelope.

Caption: Mechanism of action of QACs against enveloped viruses.

Experimental Workflow: EN 14476 Suspension Test

The following diagram illustrates the key steps in the EN 14476 quantitative suspension test for virucidal activity.

Caption: Workflow for EN 14476 virucidal suspension test.

References

• 1. hartmann-science-center.com [hartmann-science-center.com]
• 2. Virucidal and Neutralizing Activity Tests for Antiviral Substances and Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Virucidal testing of cleanroom disinfectants [cleanroomtechnology.com]
• 4. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 5. EN 14476:2013+A2:2019 - Viroxy [viroxylabs.com]
• 6. Mecetronium ethylsulfate | 3006-10-8 | FM161446 [biosynth.com]
• 7. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 8. Inactivation of SARS-CoV-2 by 2 commercially available Benzalkonium chloride-based hand sanitizers in comparison with an 80% ethanol-based hand sanitizer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing the validity of virucidal activity testing of chemical disinfectants by establishing new reference substances according to EN 14476:2019 | Publisso [journals.publisso.de]
• 10. microchemlab.com [microchemlab.com]

The Economic Equation of Sterility: A Comparative Analysis of Mecetronium Ethylsulfate in Hospital Disinfection

For Immediate Release

[City, State] – In the ongoing battle against healthcare-associated infections (HAIs), the choice of disinfectant is a critical decision for hospitals, balancing efficacy against cost. A new comprehensive guide offers a comparative cost-effectiveness analysis of Mecetronium Ethylsulfate (MES), a quaternary ammonium compound (QAC), against other leading hospital disinfectants such as glutaraldehyde, peracetic acid, and accelerated hydrogen peroxide. This guide provides researchers, scientists, and drug development professionals with essential data to inform hospital disinfection protocols.

Mecetronium ethylsulfate functions by disrupting the cell membranes of microorganisms, a mechanism of action common to quaternary ammonium compounds.[1][2] While specific cost-effectiveness studies for MES are not abundant in publicly available literature, this guide aggregates data for QACs as a class to provide a comparative framework against other disinfectant chemistries.

Comparative Cost-Effectiveness of Hospital Disinfectants

The following table summarizes the estimated costs and reported efficacy of various hospital disinfectants. It is important to note that costs can vary significantly based on supplier, volume, and formulation. Efficacy is presented as log reduction, which represents a 10-fold reduction in viable microbes for each integer value.

Disinfectant Class	Active Ingredient	Estimated Cost (per Gallon of Ready-to-Use Solution)	Efficacy (Log Reduction)	Advantages	Disadvantages
Quaternary Ammonium Compounds (QACs)	Mecetronium Ethylsulfate	Varies by formulation	3-5 log	Good cleaning ability, residual antimicrobial activity	Less effective against spores and some viruses
Aldehydes	Glutaraldehyde (2.5% - 2.8%)	$20.85 - $35.88[3][4][5]	High-level disinfectant (sporicidal)	Broad spectrum of activity, including spores	Toxic, irritant, requires activation, long contact time
Peroxygens	Peracetic Acid (PAA)	Varies, ~₹359 per liter (concentrate)[6]	High-level disinfectant (sporicidal)	Rapidly acting, environmentally friendly (breaks down to acetic acid, water, and oxygen)	Corrosive to some metals, can be unstable when diluted
Peroxygens	Accelerated Hydrogen Peroxide (AHP)	~$27.00 (concentrate)[7]	6-7 log against various bacteria[8][9]	Fast-acting, effective cleaner, good safety profile	Can be more expensive than other options

Experimental Protocols for Efficacy Testing

The evaluation of a disinfectant's effectiveness is determined through standardized testing protocols. These protocols are designed to simulate real-world conditions and challenge the disinfectant against a variety of microorganisms.

AOAC Use-Dilution Test

This method is a carrier-based test used to evaluate the efficacy of liquid disinfectants on hard, non-porous surfaces.

• Carrier Preparation: Stainless steel cylinders (carriers) are inoculated with a standardized culture of a specific microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa).[10][11][12]

• Drying: The inoculated carriers are dried for a specified period to allow the microorganisms to adhere to the surface.

• Exposure: The dried, contaminated carriers are then immersed in the disinfectant solution at its recommended use-dilution for a specific contact time (e.g., 10 minutes).[13]

• Neutralization and Culture: After exposure, the carriers are transferred to a growth medium containing a neutralizer that inactivates the disinfectant. The carriers are then incubated to determine if any microorganisms have survived.

• Evaluation: The effectiveness of the disinfectant is determined by the number of carriers showing no microbial growth. For a "hospital disinfectant" claim, a specific number of carriers must be sterile.

European Standard (EN) 13727 - Quantitative Suspension Test for Bactericidal Activity

This European standard evaluates the bactericidal activity of chemical disinfectants and antiseptics intended for use in the medical area.

• Test Suspension: A suspension of the test bacteria (e.g., Pseudomonas aeruginosa, Staphylococcus aureus, Enterococcus hirae) is prepared.[14][15][16]

• Interfering Substance: To simulate real-world conditions, an interfering substance (e.g., bovine albumin to simulate "dirty" conditions) is added to the bacterial suspension.[14][17]

• Exposure: The disinfectant is added to the bacterial suspension with the interfering substance and held for a specified contact time and temperature.[16][17]

• Neutralization and Plating: After the contact time, a sample is taken and the disinfectant is neutralized. The sample is then serially diluted and plated onto agar to enumerate the surviving bacteria.

• Evaluation: A disinfectant passes the test if it demonstrates a specified log reduction (e.g., ≥ 5-log reduction) in viable bacterial counts.[17]

European Standard (EN) 14476 - Quantitative Suspension Test for Virucidal Activity

This standard is used to determine the virucidal efficacy of chemical disinfectants in the medical area.

• Test Virus Suspension: A suspension of a specific test virus (e.g., Adenovirus, Poliovirus, Murine norovirus) is prepared.[2][18][19]

• Interfering Substance: Similar to EN 13727, an interfering substance is added to the virus suspension.[18]

• Exposure: The disinfectant is added to the virus suspension and incubated for a defined contact time and temperature.[2][18]

• Determination of Viral Titer: After the contact time, the mixture is neutralized, and the remaining infectious virus particles are quantified using a cell culture-based assay to determine the viral titer.

• Evaluation: The disinfectant is considered to have virucidal activity if it achieves a specified log reduction (e.g., ≥ 4-log reduction) in the viral titer.[19]

Visualizing Disinfection Mechanisms and Workflows

To further elucidate the processes involved in hospital disinfection, the following diagrams illustrate the mechanism of action for quaternary ammonium compounds and a typical experimental workflow for disinfectant efficacy testing.

Mechanism of Action for Quaternary Ammonium Compounds.

AOAC Use-Dilution Test Experimental Workflow.

References

• 1. Hydrogen peroxide and sodium hypochlorite disinfectants are more effective against Staphylococcus aureus and Pseudomonas aeruginosa biofilms than quaternary ammonium compounds | springermedizin.de [springermedizin.de]
• 2. EN 14476:2025 – Virucidal Suspension Test Updates [shapypro.com]
• 3. tigermedical.com [tigermedical.com]
• 4. american-hospitalsupply.com [american-hospitalsupply.com]
• 5. surgimac.com [surgimac.com]
• 6. Peracetic acid sanitizer - Buy online - Chemtex Online Shop [chemtex.shop]
• 7. homedepot.com [homedepot.com]
• 8. infectioncontroltoday.com [infectioncontroltoday.com]
• 9. virox.com [virox.com]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. AOAC Use-Dilution Method (UDM) – Cremco [cremco.ca]
• 12. AOAC Use-Dilution Test (955.14, 955.15, 955.17, 964.02): Disinfectants - Situ Biosciences [situbiosciences.com]
• 13. sd81c1d1a26fba3ff.jimcontent.com [sd81c1d1a26fba3ff.jimcontent.com]
• 14. EN 13727: Chemical disinfectants and antiseptics – Quantitative suspension test for the evaluation of bactericidal activity in the medical area - Situ Biosciences [situbiosciences.com]
• 15. standards.iteh.ai [standards.iteh.ai]
• 16. microbe-investigations.com [microbe-investigations.com]
• 17. EN 13727:2012+A2:2015 - Viroxy [viroxylabs.com]
• 18. EN 14476:2013+A2:2019 - Viroxy [viroxylabs.com]
• 19. EN 14476 and virucidal efficacy [proquimia.com]

Safety & Regulatory Compliance

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Mecetronium

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling and disposal of Mecetronium ethylsulfate (CAS No. 3006-10-8). Adherence to these protocols is essential to ensure the safety of researchers, scientists, and drug development professionals. Mecetronium is a quaternary ammonium compound that presents several hazards, necessitating stringent safety measures.

Hazard Identification and Personal Protective Equipment (PPE)

Mecetronium ethylsulfate is classified with multiple hazards that demand specific protective measures.[1][2][3] It is crucial to wear appropriate PPE to prevent exposure.

Summary of Hazards:

Hazard Classification	GHS Hazard Statement	Reference
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation	[1][2][3]
Serious Eye Damage/Irritation	H318: Causes serious eye damage / H319: Causes serious eye irritation	[3]
Acute Toxicity (Oral)	H302: Harmful if swallowed	[2]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	[1][3]
Hazardous to the Aquatic Environment	H400: Very toxic to aquatic life / H410: Very toxic to aquatic life with long lasting effects	[2][3]

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Chemical impermeable gloves (e.g., Nitrile, Neoprene). Gloves must be inspected before use and disposed of properly after handling.	To prevent skin contact, which can cause severe burns or irritation.[1][4][5]
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when there is a risk of splashing.	To protect against serious eye damage from splashes or dust.[2][5]
Skin and Body Protection	Wear a lab coat or chemical-resistant protective clothing. Ensure shoes fully cover the feet.	To prevent skin contact with the substance.[1][6]
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is necessary.	To prevent respiratory tract irritation from inhalation of dust or vapors.[1][6][7]

Operational Workflow for Handling Mecetronium

The following diagram outlines the standard operating procedure for the safe handling of Mecetronium from receipt to disposal.

Safe handling workflow for Mecetronium.

Experimental Protocols: Safe Handling and Disposal Procedures

1. General Handling:

• Always handle Mecetronium in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Avoid the formation of dust and aerosols.[1][4]

• Prevent contact with skin, eyes, and clothing by wearing the prescribed PPE.[1][7]

• Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

• Wash hands thoroughly after handling.[2]

2. Spill Response:

• In case of a spill, evacuate personnel to a safe area.[1]

• Ensure adequate ventilation.[1]

• Avoid breathing vapors, mist, or gas.[1][4]

• Collect the spilled material using appropriate tools and place it in a suitable, closed container for disposal.[1]

• Do not let the chemical enter drains.[1]

3. First Aid Measures:

Exposure Route	First Aid Procedure
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water. Seek medical attention if irritation occurs.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or doctor immediately.[1][2]
Inhalation	Move the person into fresh air. If breathing is difficult, give oxygen. Seek medical attention.[1]

4. Disposal Plan:

• Mecetronium and its containers must be disposed of as hazardous waste.[2]

• Disposal should be carried out by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

• Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

• Do not discharge into sewer systems or the environment.[1][2]

• Contaminated packaging should be handled in the same way as the substance itself.[2] It can be punctured to render it unusable and then disposed of in a sanitary landfill or incinerated if combustible.[1]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemos.de [chemos.de]
• 3. Buy Mecetronium ethylsulfate | 3006-10-8 [smolecule.com]
• 4. Mecetronium ethylsulfate Safety Data Sheets(SDS) lookchem [lookchem.com]
• 5. swadeshconsumer.com [swadeshconsumer.com]
• 6. biosynth.com [biosynth.com]
• 7. biosynth.com [biosynth.com]